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p/m-Toluene sulfonamide Documentation Hub

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  • Product: p/m-Toluene sulfonamide

Core Science & Biosynthesis

Foundational

Thermodynamic Profiling of Toluene Sulfonamide Isomers: A Process Engineering Perspective

Executive Summary In the synthesis of sulfonamide-based pharmaceuticals (e.g., glibenclamide, furosemide) and agrochemicals, the separation of p-toluenesulfonamide (PTS) from its o-toluenesulfonamide (OTS) isomer is a cr...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the synthesis of sulfonamide-based pharmaceuticals (e.g., glibenclamide, furosemide) and agrochemicals, the separation of p-toluenesulfonamide (PTS) from its o-toluenesulfonamide (OTS) isomer is a critical process parameter (CPP). This guide provides a rigorous thermodynamic analysis of these isomers, focusing on solid-liquid equilibrium (SLE), enthalpy of fusion, and solvation behavior.

By synthesizing data from recent Journal of Chemical & Engineering Data studies, we establish that the solubility differential between PTS and OTS is driven primarily by their distinct crystal lattice energies. This guide details the Laser Monitoring Observation Technique for precise solubility determination and applies the Modified Apelblat Model for process simulation.

Molecular Architecture & Solid-State Thermodynamics

The thermodynamic divergence between OTS and PTS originates in their crystalline packing. While both isomers share the formula


, their para- vs. ortho- substitution patterns dictate their lattice stability.
Crystal Lattice & Fusion Properties

Contrary to the general trend where high-symmetry para isomers exhibit higher melting points, toluene sulfonamides display an inversion driven by intramolecular hydrogen bonding and packing density.

Propertyp-Toluenesulfonamide (PTS)o-Toluenesulfonamide (OTS)Thermodynamic Implication
Melting Point (

)
137.0 – 140.0 °C~156.0 °COTS has a more stable crystal lattice, requiring higher energy to disrupt.
Enthalpy of Fusion (

)
~19.6 kJ/molHigher than PTSHigher

correlates with lower ideal solubility.
Dipole Moment 5.4 D4.8 DPTS is more polar, influencing solvent-solute interactions.

Process Insight: The lower melting point of PTS (


) theoretically predicts that PTS should be more soluble  than OTS in a given solvent at a fixed temperature, assuming ideal solution behavior. Experimental data confirms this, making fractional crystallization a viable purification strategy where OTS precipitates first.

Solvation Thermodynamics & Solubility Profiles

Understanding the interaction between the solute and solvent requires analyzing the dissolution process as a sum of cavity formation and solute-solvent interaction.

Solvent Power Ranking

Based on mole fraction solubility (


) data measured at 318.15 K, the solubility hierarchy for both isomers follows the polarity and hydrogen-bonding capability of the solvents:
  • Acetonitrile (Highest Solubility:

    
    )[1]
    
  • Ethyl Acetate

  • Methanol

  • Ethanol

  • Isopropanol (Lowest)[1]

Critical Observation: In acetonitrile, the solubility of PTS (


) is nearly double that of OTS (

). This significant

suggests acetonitrile is the optimal solvent for separation processes.
Thermodynamic Modeling (The Apelblat Equation)

For process modeling, the Modified Apelblat Equation provides the highest correlation (


) for these systems. It models the mole fraction solubility (

) as a function of temperature (

):


  • A, B, C: Empirical parameters derived from regression.

  • Causality: The

    
     term accounts for the enthalpy of solution, while the 
    
    
    
    term corrects for the temperature dependence of the heat capacity change (
    
    
    ).
Thermodynamic Cycle Visualization

The dissolution process is governed by the Gibbs Free Energy change (


), which is the sum of crystal lattice disruption (endothermic) and solvation (exothermic).

ThermoCycle Solid Solid Crystal (Lattice Energy) Gas Gas Phase (Isolated Molecules) Solid->Gas Sublimation (+ΔH_sub) Solution Solvated State (Solution) Solid->Solution Dissolution (+ΔH_soln) (Measured) Gas->Solution Solvation (-ΔH_solv)

Figure 1: Born-Haber cycle representing the energetics of dissolution. The high lattice energy of OTS (red node) acts as the primary barrier to solubility.

Experimental Protocol: Laser Monitoring Technique

To generate high-fidelity solubility data (E-E-A-T requirement for accuracy), we utilize the Laser Monitoring Observation Technique . This dynamic method eliminates the sampling errors associated with static shake-flask methods.

Principle

The system detects the "clear point" (dissolution) or "cloud point" (nucleation) by monitoring the intensity of a laser beam passing through the solution. A sudden change in transmittance indicates a phase transition.

Step-by-Step Methodology
  • Preparation:

    • Weigh solvent (

      
      ) into a jacketed glass vessel with precision (
      
      
      
      g).
    • Add a known mass of solute (

      
      ) to create a supersaturated mixture.
      
  • Equilibration:

    • Set the magnetic stirrer to 400 rpm to ensure hydrodynamic homogeneity.

    • Circulate water through the jacket from a programmable thermostat (accuracy

      
       K).
      
  • Dynamic Measurement:

    • Heating Mode: Increase

      
       at a slow ramp (0.1 K/min).
      
    • Detection: A laser diode (650 nm) irradiates the vessel. A photodetector measures transmitted light intensity.

    • Event Trigger: When transmittance reaches maximum (plateau), the solid has completely dissolved. Record

      
      .[2]
      
  • Validation:

    • Repeat the process by adding more solute to the same vessel (gravimetric addition) and finding the new

      
      .
      
    • Self-Validation: Compare results with a static shake-flask method at 3 discrete points. Deviation should be

      
      .
      

LaserProtocol Start Start: Solvent + Solute (Turbid Suspension) Heat Ramp Temperature (0.1 K/min) Start->Heat Laser Laser Transmittance Monitoring Heat->Laser Decision Transmittance Plateau? Laser->Decision Decision->Heat No (Turbid) Record Record T_eq (Solubility Point) Decision->Record Yes (Clear) Add Add Solute Increment (Gravimetric) Record->Add Next Data Point Add->Heat

Figure 2: Workflow for the Laser Monitoring Observation Technique. This dynamic loop allows for rapid generation of polythermal solubility curves.

Implications for Process Design

Purification Strategy (Fractional Crystallization)

The thermodynamic data dictates the following purification logic:

  • Solvent Choice: Acetonitrile or Ethyl Acetate.

  • Mechanism: Since

    
    , cooling a saturated mixture will force OTS to crystallize out first (lower solubility limit).
    
  • Metastable Zone Width (MSZW): PTS has a wider MSZW, meaning it can remain in supersaturated solution longer than OTS, facilitating the isolation of pure OTS crystals (if OTS is the target) or the filtration of OTS to leave pure PTS in the mother liquor.

Formulation Stability

For liquid formulations, avoiding the "salting out" of the less soluble OTS isomer is crucial. If the formulation temperature drops (e.g., during cold chain transport), OTS will nucleate first. The Apelblat model parameters must be used to calculate the saturation temperature (


)  of the specific isomer ratio to ensure 

.

References

  • Solubility and Mixing Thermodynamics Properties of p-Toluenesulfonamide and o-Toluenesulfonamide in Seven Monosolvents. Source: Journal of Chemical & Engineering Data (ACS Publications). Significance: Primary source for mole fraction solubility data and solvent ranking.

  • Solubility of p-Toluenesulfonamide in Pure and Modified Supercritical Carbon Dioxide. Source: Journal of Chemical & Engineering Data. Significance: Validates solubility behavior in high-pressure regimes and cosolvent effects.

  • Laser Microinterferometry for API Solubility and Phase Equilibria. Source: MDPI Pharmaceutics. Significance: Validates the laser monitoring technique as a standard for thermodynamic profiling.

  • PubChem Compound Summary for CID 6269: p-Toluenesulfonamide. Source: National Center for Biotechnology Information (2025). Significance: Authoritative verification of melting points (137°C) and physicochemical properties.[3]

Sources

Exploratory

Toxicity Profile & Safety Data Sheet (SDS) Technical Guide: p-Toluene Sulfonamide

CAS No: 70-55-3 Synonyms: 4-Methylbenzenesulfonamide; Tosylamide; PTSA Molecular Formula: C₇H₉NO₂S Molecular Weight: 171.22 g/mol Executive Technical Summary p-Toluene Sulfonamide (PTSA) is a primary sulfonamide widely u...

Author: BenchChem Technical Support Team. Date: February 2026

CAS No: 70-55-3 Synonyms: 4-Methylbenzenesulfonamide; Tosylamide; PTSA Molecular Formula: C₇H₉NO₂S Molecular Weight: 171.22 g/mol

Executive Technical Summary

p-Toluene Sulfonamide (PTSA) is a primary sulfonamide widely utilized as a plasticizer, a chemical intermediate in the synthesis of pharmaceuticals (e.g., sulfonylureas), and a fungicide. In drug development, it is critically monitored not primarily for its intrinsic toxicity, but as a surrogate marker for alkyl tosylates (genotoxic impurities) and as a degradation product of chloramine-T.

From a toxicological perspective, PTSA exhibits a low order of acute toxicity and is non-genotoxic in standard batteries (Ames, Micronucleus). However, its structural similarity to sulfonamide antibiotics warrants vigilance regarding hypersensitivity in susceptible populations. This guide synthesizes regulatory safety data with practical handling protocols for laboratory and industrial settings.

Physicochemical Properties

Understanding these properties is essential for predicting environmental fate and designing analytical methods.

PropertyValueRelevance to Safety/Handling
Physical State White crystalline solidDust generation risk; requires particulate respirators.
Melting Point 137–140 °CStable solid under standard storage conditions.
Boiling Point 221 °C (at 10 mmHg)Low volatility; inhalation risk is primarily from dust, not vapor.
Water Solubility ~3.2 g/L (25 °C)Moderate solubility; potential for aquatic runoff.
Log Pow 0.82Low bioaccumulation potential in biological organisms.
pKa 10.1Weakly acidic; remains unionized at physiological pH.

Toxicological Profile (The Core)

Acute Toxicity

PTSA demonstrates low acute toxicity across standard routes of exposure.

  • Oral (Rat LD50): > 2,330 mg/kg [1].

  • Dermal (Rabbit LD50): > 2,000 mg/kg (often tested as a mixture with o-isomer) [2].[1]

  • Inhalation: No specific LC50 established; however, the material is classified as a nuisance dust and potential respiratory irritant.

Genotoxicity & Carcinogenicity

Critical Distinction for Drug Developers: While alkyl esters of p-toluenesulfonic acid (e.g., methyl tosylate) are potent alkylating agents and genotoxins, PTSA itself is non-genotoxic .

  • Ames Test (Salmonella): Negative (strains TA98, TA100, TA1535, TA1537) with/without metabolic activation [3].[1]

  • In Vivo Micronucleus: Negative in mouse bone marrow assays.[2][3]

  • Carcinogenicity: Not listed by IARC, NTP, or OSHA. Orphan drug designation exists for adenoid cystic carcinoma, suggesting therapeutic investigation rather than carcinogenic risk [4].

Repeated Dose & Reproductive Toxicity
  • Sub-chronic (90-day, Rat): NOAEL (No Observed Adverse Effect Level) established at ~300 mg/kg/day. High doses (≥10,000 ppm in feed) showed increased kidney weights and minor growth suppression [5].

  • Reproductive Toxicity: No evidence of teratogenicity at maternally toxic doses.

Analytical & Experimental Protocols

Protocol: HPLC Quantification of PTSA Impurity

Objective: Quantify PTSA in drug substances to ensure compliance with ICH Q3A guidelines (typically <0.10%).[4]

Methodology:

  • Column: C18 Reverse Phase (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase:

    • Solvent A: 0.1% Orthophosphoric acid in Water.

    • Solvent B: Acetonitrile.[5][6][7]

    • Gradient: 90% A to 50% A over 20 mins.

  • Detection: UV at 225 nm (Maximal absorbance for sulfonamide moiety).

  • Flow Rate: 1.0 mL/min.

  • Standard Prep: Dissolve PTSA reference standard in Methanol:Water (50:50) to 0.5 mg/mL.

Self-Validating Logic:

  • System Suitability: The resolution (Rs) between PTSA and the Active Pharmaceutical Ingredient (API) must be > 2.0.

  • Linearity Check: Correlation coefficient (r²) must be ≥ 0.999 over 50–150% of the target concentration.

Visualization: Analytical Decision Workflow

The following diagram illustrates the logic for investigating PTSA presence in pharmaceutical synthesis.

PTSA_Analysis Start Drug Substance Synthesis CheckReagents Was p-TsCl or Toluene used? Start->CheckReagents RiskAssess Risk Assessment (ICH Q3A) CheckReagents->RiskAssess Yes Test HPLC-UV Analysis RiskAssess->Test High Probability Decision Is PTSA > 0.10%? Test->Decision Action1 Report as Impurity Evaluate Genotoxic Risk of Esters Decision->Action1 Yes Action2 Release Batch Decision->Action2 No

Figure 1: Decision logic for monitoring PTSA impurities in pharmaceutical manufacturing.

Environmental Fate & Metabolism

Biological Pathway

PTSA is often the stable end-product of Chloramine-T metabolism. In vivo, it is excreted largely unchanged in urine due to its high polarity and stability against further oxidation.

Metabolic_Fate ChloramineT Chloramine-T (Disinfectant) Hydrolysis Hydrolysis ChloramineT->Hydrolysis In Vivo / Aquatic Env PTSA p-Toluene Sulfonamide (Stable Metabolite) Hydrolysis->PTSA Excretion Renal Excretion (Unchanged) PTSA->Excretion Rapid Elimination

Figure 2: Metabolic formation and excretion pathway of PTSA.

Environmental Impact
  • Biodegradability: Not readily biodegradable (OECD 301).

  • Ecotoxicity:

    • Fish (LC50): > 100 mg/L (Low toxicity).[6]

    • Daphnia (EC50): > 100 mg/L.[6]

  • Disposal: Incineration with a scrubber for sulfur oxides (SOx) and nitrogen oxides (NOx) is the mandated disposal method.

Handling & Safety Data Sheet (SDS) Summary

Hazard Identification (GHS)
  • Signal Word: Warning

  • Hazard Statements:

    • H319: Causes serious eye irritation.[5]

    • H335: May cause respiratory irritation.[7][8]

  • Precautionary Statements:

    • P261: Avoid breathing dust.

    • P280: Wear protective gloves/eye protection.

Exposure Controls
  • Engineering Controls: Use local exhaust ventilation (LEV) to keep airborne concentrations below nuisance dust limits (typically 10 mg/m³).

  • PPE:

    • Respiratory:[5][7] N95 (US) or P1 (EU) particle respirator.

    • Eyes: Safety glasses with side shields.

    • Skin: Nitrile gloves (0.11 mm thickness, breakthrough >480 min).

First Aid Measures
  • Eye Contact: Rinse cautiously with water for 15 minutes.[8] Remove contact lenses.[5]

  • Inhalation: Move to fresh air. If symptoms persist (coughing), seek medical attention.

  • Ingestion: Drink 2 glasses of water. Do NOT induce vomiting unless directed by medical personnel.

References

  • National Toxicology Program (NTP). (2016).[1] Toxicity Studies of p-Toluenesulfonamide Administered in Feed to Rats and Mice.[2][3] NIH Publication No. 16-5957. Link

  • Sigma-Aldrich. (2025).[5] Safety Data Sheet: p-Toluenesulfonamide.[5][7]Link

  • European Chemicals Agency (ECHA). (2022). Registration Dossier: 4-methylbenzenesulphonamide - Genetic Toxicity.Link

  • U.S. Food & Drug Administration (FDA). (2017). Orphan Drug Designations and Approvals: Para-toluenesulfonamide.[9]Link

  • OECD SIDS. (1994). SIDS Initial Assessment Report: 4-Methylbenzenesulfonamide.[6] UNEP Publications. Link

Sources

Foundational

Toluene Sulfonamide in Polymer Chemistry: A Technical Retrospective and Application Guide

Executive Summary Toluene sulfonamide (TSA) and its derivatives represent a cornerstone in the history of polymer plasticization, bridging the gap between early thermosetting resins and modern high-performance engineerin...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Toluene sulfonamide (TSA) and its derivatives represent a cornerstone in the history of polymer plasticization, bridging the gap between early thermosetting resins and modern high-performance engineering thermoplastics. From their 1930s debut in "Santolite" resins to their critical role in plasticizing polyamides (nylons) and formulating nail lacquers, these compounds demonstrate unique solvating power driven by strong hydrogen bonding. This guide analyzes the chemical evolution, mechanistic principles, and practical application of TSA, providing self-validating protocols for synthesis and migration testing.

Part 1: Historical Genesis & Chemical Architecture

The Santolite Era (1930s-1950s)

The industrial utility of toluene sulfonamide emerged in the early 20th century, coinciding with the boom in cellulose derivatives. The pivotal moment arrived with US Patent 1,907,554 (1933) , assigned to the Celanese Corporation. Inventors William Henry Moss and Blanche Babette White described "Toluene Sulphonamide Aldehyde Resins," unlocking a new class of thermoplastic resins compatible with cellulose acetate.

These resins, commercialized under trade names like Santolite MHP and Santolite MS (Monsanto), were formed by the condensation of p-toluenesulfonamide with formaldehyde. They became the industry standard for nitrocellulose-based nail lacquers due to their exceptional ability to impart gloss, adhesion, and flow.

Isomerism: Ortho vs. Para

The efficacy of TSA plasticizers relies heavily on isomeric composition. Industrial synthesis via the chlorosulfonation of toluene yields a mixture of ortho- and para- isomers.

Propertyp-Toluene Sulfonamide (PTSA)o-Toluene Sulfonamide (OTSA)Application Note
CAS No. 70-55-388-19-7
Melting Point 136–141 °C~156 °C (Decomposes)High MP makes pure isomers solid at RT.
Solubility Ethanol, Acetone, AlkaliEthanol, AcetonePoor water solubility prevents leaching.
Reactivity Nucleophilic NitrogenSterically hinderedPara is preferred for resin synthesis.

Technical Insight: While pure isomers are solids, the eutectic mixture of ortho and para isomers (often sold as O/P-TSA) depresses the melting point, improving processing kinetics in melt-blending operations.

Synthesis Pathway: Tosylamide/Formaldehyde Resin (TSFR)

The formation of TSFR is a classic condensation polymerization. The sulfonamide nitrogen acts as a nucleophile, attacking the carbonyl carbon of formaldehyde.

TSFR_Synthesis cluster_inputs Reactants cluster_process Condensation Polymerization PTSA p-Toluenesulfonamide (Nucleophile) Inter N-Methylol Intermediate (-NH-CH2-OH) PTSA->Inter pH > 7 Heat HCHO Formaldehyde (Electrophile) HCHO->Inter Oligomer Linear/Cyclic Oligomers (-SO2-N-CH2-N-SO2-) Inter->Oligomer - H2O Product Tosylamide/Formaldehyde Resin (TSFR) Oligomer->Product Crosslinking

Figure 1: Reaction pathway for the synthesis of Tosylamide/Formaldehyde Resin.

Part 2: Mechanistic Principles of Plasticization

Unlike phthalates (e.g., DEHP), which rely primarily on increasing free volume via bulky alkyl chains, sulfonamides function through a dual mechanism of free volume expansion and specific hydrogen bonding.

The "Lock and Key" in Polyamides

Nylons (Polyamides) are notoriously difficult to plasticize due to their high crystallinity and strong inter-chain hydrogen bonds. Sulfonamides, particularly N-ethyl-o/p-toluenesulfonamide (NE-PTSA) , are structurally unique:

  • Polarity Match: The sulfonyl group (

    
    ) matches the polarity of the nylon amide linkage.
    
  • H-Bond Interruption: The sulfonamide disrupts the polymer-polymer H-bonds (N-H...O=C) and replaces them with Polymer-Plasticizer bonds.

  • Shielding: The toluene ring provides steric bulk, preventing the polymer chains from re-crystallizing.

Plasticization_Mechanism cluster_rigid Rigid Polymer State (Glassy) cluster_flexible Plasticized State (Rubbery) Chain1 Polymer Chain A (Amide Group) HBond Strong Inter-chain H-Bonding Chain1->HBond TSA Toluene Sulfonamide (Plasticizer) Chain1->TSA Heat/Shear Chain2 Polymer Chain B (Amide Group) HBond->Chain2 Complex Plasticizer-Polymer Complex TSA->Complex Infiltration ChainA Polymer Chain A FreeVol Increased Free Volume ChainB Polymer Chain B Complex->ChainA Shields Complex->ChainB Separates

Figure 2: Mechanism of H-bond disruption and free volume creation in polyamides.

Part 3: Advanced Applications & Data Profile

N-Ethyl-o/p-Toluenesulfonamide (Ketjenflex® 8)

This is the modern workhorse for difficult-to-plasticize resins. By alkylating the nitrogen (N-ethyl), the hydrogen bonding capability is modulated, and the molecule becomes a liquid at room temperature, significantly easing processing.

Key Applications:

  • Nylon 6 / 6,6: Reduces

    
     and melt viscosity, allowing for injection molding of complex parts.
    
  • Cellulose Acetate: Used in biodegradable films.[1][2]

  • Protein-based Resins: Zein and shellac formulations.[3]

Comparative Property Data

The following table contrasts the solid isomers with the liquid N-ethyl derivative, highlighting why the latter is preferred for processing.

Propertyp-Toluene Sulfonamideo-Toluene SulfonamideN-Ethyl-o/p-Toluenesulfonamide
Physical State (25°C) White Crystalline SolidWhite Crystalline SolidClear Yellow Liquid
Melting Point 137 °C156 °C< 0 °C (Liquid)
Boiling Point 221 °C (10 mmHg)N/A (Decomposes)~193 °C (10 mmHg)
Flash Point 202 °CN/A174 °C
Viscosity (25°C) SolidSolid250 - 400 mPa.s
Refractive Index 1.564N/A1.527
Primary Use Intermediate / Resin SynthesisIntermediateLiquid Plasticizer
The Nail Polish Controversy (TSFR)

While TSFR provides superior durability and gloss, it is a known sensitizer.

  • Allergen: The resin itself (or oligomers), not the formaldehyde monomer, is the primary cause of Allergic Contact Dermatitis (ACD).

  • Regulatory Status: FDA allows its use, but it must be labeled. The EU restricts sulfonamides in certain contexts, driving a shift toward "5-Free" and "10-Free" polish formulations that replace TSFR with polyester resins or cellulose acetate butyrate (CAB).

Part 4: Experimental Protocols

Protocol: Synthesis of Tosylamide/Formaldehyde Resin

Based on principles from US Patent 1,907,554 and standard condensation techniques.

Safety: Formaldehyde is a carcinogen. Work in a fume hood. Wear nitrile gloves and N95/respirator.

  • Charge: In a 3-neck round-bottom flask equipped with a mechanical stirrer, reflux condenser, and thermometer, add:

    • 1.0 mol p-Toluenesulfonamide (171.2 g)

    • 1.0 mol Formaldehyde (approx. 81 g of 37% formalin solution)

  • Catalyze: Add a catalytic amount of sulfuric acid (0.1% by weight) or sodium hydroxide depending on desired resin pH.

  • Reflux: Heat the mixture to reflux (~100°C) with vigorous stirring. The solution will become clear as the sulfonamide dissolves and reacts.

  • Condensation: Continue reflux for 4-6 hours. The reaction is complete when the mixture separates into a resinous layer and an aqueous layer.

  • Dehydration: Switch the condenser to distillation mode. Increase temperature to 120-130°C to remove water and unreacted formaldehyde. Apply vacuum (20 mmHg) for 30 minutes to strip volatiles.

  • Pour: Pour the hot, viscous resin onto a Teflon sheet or cooling tray. It will harden into a brittle, clear-to-pale-yellow solid upon cooling.

Protocol: Plasticizer Migration Testing (ASTM D2199 Modified)

To determine the stability of TSA plasticizers in a vinyl/coating matrix.

  • Preparation:

    • Coat a glass panel with the lacquer/resin containing the TSA plasticizer. Cure/dry for 48 hours.

    • Cut a 2x2 inch square of white vinyl fabric (flexible PVC).

  • Assembly:

    • Place the vinyl fabric (smooth side down) onto the coated glass panel.

    • Place a glass slide on top of the fabric.

    • Apply a 910 g (2 lb) weight on top of the glass slide to ensure intimate contact (Pressure

      
       3.45 kPa).
      
  • Incubation:

    • Place the entire assembly in a forced-convection oven at 50°C for 72 hours .

  • Evaluation:

    • Remove assembly and cool to room temperature.

    • Peel the vinyl fabric off the coating.

    • Visual Check: Inspect the coating for marring, softening, or imprinting of the fabric texture.

    • Wipe Test: Wipe the vinyl surface with a heptane-dampened cloth.[4] If plasticizer has migrated, the surface will feel sticky or oily, and the coating may have lost gloss.

Part 5: References

  • Moss, W. H., & White, B. B. (1933). Toluene sulphonamide aldehyde resins and method of making the same. U.S. Patent No. 1,907,554. U.S. Patent and Trademark Office.

  • Parchem Fine & Specialty Chemicals. O/P-Toluene Sulfonamide Applications and Properties. Retrieved October 2023.[5]

  • Axcentive. Ketjenflex® 8 Product Data Sheet: Plasticizer and Adhesion Promoter.[1]

  • ASTM International. ASTM D2199 - Standard Test Method for Measurement of Plasticizer Migration From Vinyl Fabrics to Lacquers.

  • National Institutes of Health (NIH) - PubChem. N-Ethyl-p-toluenesulfonamide Compound Summary.

  • Chemotechnique Diagnostics. Tosylamide/Formaldehyde Resin: Patient Information.

Sources

Exploratory

An In-Depth Technical Guide to the Acidity and pKa of p-Toluenesulfonamide

Introduction p-Toluenesulfonamide (PTSA), also known as 4-methylbenzenesulfonamide, is a white crystalline solid with the chemical formula CH₃C₆H₄SO₂NH₂.[1][2] It is a foundational reagent and intermediate in organic che...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

p-Toluenesulfonamide (PTSA), also known as 4-methylbenzenesulfonamide, is a white crystalline solid with the chemical formula CH₃C₆H₄SO₂NH₂.[1][2] It is a foundational reagent and intermediate in organic chemistry and the pharmaceutical industry. Its applications are diverse, ranging from the synthesis of dyes, plasticizers, and synthetic resins to its use as a precursor for antibacterial sulfa drugs and other therapeutic agents.[2] A thorough understanding of its fundamental physicochemical properties, particularly its acidity and the corresponding acid dissociation constant (pKa), is paramount for its effective utilization in drug design, reaction optimization, and formulation development. The acidity of the sulfonamide group directly influences the molecule's solubility, reactivity, and pharmacokinetic profile, making its pKa a critical parameter for researchers and developers.[3]

This guide provides a comprehensive technical examination of the factors governing the acidity of p-toluenesulfonamide, presents quantitative pKa data in a comparative context, and details an experimental protocol for its empirical determination.

The Molecular Basis of Acidity in p-Toluenesulfonamide

The acidity of p-toluenesulfonamide is centered on the dissociation of a proton from the nitrogen atom of the sulfonamide (-SO₂NH₂) functional group. The pKa value for this dissociation is experimentally determined to be approximately 10.17 at 20°C.[1] This places it as a weak acid, significantly more acidic than simple amines but less acidic than carboxylic acids. This acidity is a direct consequence of the powerful electron-withdrawing nature of the attached sulfonyl group, which stabilizes the resulting conjugate base.

The key factors influencing this acidity are:

  • Inductive Effect: The sulfonyl group (-SO₂) contains a sulfur atom double-bonded to two highly electronegative oxygen atoms. This arrangement creates a strong dipole, pulling electron density away from the nitrogen atom. This powerful inductive withdrawal of electrons polarizes the N-H bond, weakening it and facilitating the release of the proton (H⁺).

  • Resonance Stabilization of the Conjugate Base: The primary reason for the enhanced acidity of sulfonamides compared to amines is the substantial stabilization of the conjugate base (the sulfonamidate anion) through resonance. Upon deprotonation, the negative charge on the nitrogen atom is not localized; instead, it is delocalized across the entire sulfonyl group, specifically onto the two electronegative oxygen atoms.[4] This distribution of the negative charge over multiple atoms significantly stabilizes the anion, which, according to the principles of acid-base theory, increases the acidity of the parent compound.

The dissociation and subsequent resonance stabilization can be visualized as follows:

Caption: Dissociation equilibrium of p-toluenesulfonamide.

The resonance hybrid of the resulting anion demonstrates the delocalization of the negative charge:

G Resonance Structures of the p-Toluenesulfonamidate Anion start [ Ar-S(=O)₂-N⁻H ] res1 [ Ar-S(O⁻)(=O)=NH ] start->res1 res2 [ Ar-S(=O)(O⁻)=NH ] res1->res2

Caption: Charge delocalization in the conjugate base.

Quantitative Acidity Data: A Comparative Analysis

To fully appreciate the acidity of p-toluenesulfonamide, it is instructive to compare its pKa value with those of structurally related sulfonamides. The electronic nature of the group attached to the sulfonyl moiety modulates the acidity.

Compound NameStructurepKa ValueReference
p-Toluenesulfonamide CH₃C₆H₄SO₂NH₂10.17 (at 20°C)[1]
Benzenesulfonamide C₆H₅SO₂NH₂10.1 (at 25°C)[5]
Methanesulfonamide CH₃SO₂NH₂~10.87 (Predicted)[4][6]

Field Insights: The data illustrates subtle but important electronic effects.

  • p-Toluenesulfonamide vs. Benzenesulfonamide: The pKa values are nearly identical. The methyl group on the para position of the benzene ring is weakly electron-donating. In theory, this should slightly decrease acidity (increase pKa) by pushing electron density toward the sulfonamide group, making the anion infinitesimally less stable. However, the effect is so minimal that it is often within the range of experimental error.

  • Aromatic vs. Aliphatic Sulfonamides: Methanesulfonamide is predicted to be a weaker acid (higher pKa) than its aromatic counterparts.[4][6] This is because the phenyl ring in benzenesulfonamide and p-toluenesulfonamide is itself electron-withdrawing compared to a simple methyl group, providing an additional degree of inductive stabilization to the conjugate base.

Experimental Protocol: pKa Determination by UV-Vis Spectrophotometry

The determination of a pKa value is a critical experimental procedure. While potentiometric titration is a precise method, UV-Vis spectrophotometry offers high sensitivity and is well-suited for compounds that possess a chromophore near the ionizable group, as is the case with p-toluenesulfonamide.[7][8]

Principle of the Method: This technique relies on the fact that the protonated (acidic, ArSO₂NH₂) and deprotonated (basic, [ArSO₂NH]⁻) forms of p-toluenesulfonamide have different electronic structures and thus exhibit different UV absorbance spectra. By measuring the absorbance of a solution at a fixed wavelength across a range of pH values, a sigmoidal curve is generated. The inflection point of this curve corresponds to the pH at which the concentrations of the acidic and basic forms are equal, which, by the Henderson-Hasselbalch equation, is the pKa of the compound.[9][10]

Step-by-Step Methodology
  • Preparation of Reagents:

    • p-Toluenesulfonamide Stock Solution: Accurately prepare a stock solution of p-toluenesulfonamide (e.g., 1 mM) in a suitable solvent like methanol or DMSO. The final concentration in the measurement wells should ensure the absorbance falls within the linear range of the spectrophotometer (typically 0.1 - 1.0 AU).

    • Buffer Solutions: Prepare a series of buffer solutions with constant ionic strength (e.g., 0.1 M KCl) covering a pH range that brackets the expected pKa (e.g., pH 9.0 to 11.5 in 0.2-0.3 pH unit increments).[11] Borate or phosphate buffer systems are suitable for this range.

    • Acidic and Basic Solutions: Prepare a highly acidic (e.g., 0.1 M HCl, ~pH 1) and a highly basic (e.g., 0.1 M NaOH, ~pH 13) solution to determine the absorbance spectra of the fully protonated and fully deprotonated species, respectively.

  • Spectral Scans:

    • Dilute the stock solution into the acidic (pH 1) and basic (pH 13) solutions.

    • Scan the UV-Vis spectrum (e.g., from 210 to 400 nm) for both solutions.

    • Overlay the spectra and identify one or more analytical wavelengths (λ) where the difference in absorbance between the acidic and basic forms is maximal. This maximizes the signal change during the titration.

  • Absorbance Measurements:

    • Prepare a series of samples by adding a precise, constant volume of the p-toluenesulfonamide stock solution to each of the prepared buffer solutions.[11] Ensure thorough mixing.

    • Measure the absorbance of each sample at the pre-determined analytical wavelength(s). Record the absorbance value for each corresponding pH.

  • Data Analysis and pKa Calculation:

    • Plot the measured absorbance (A) as a function of pH. The resulting graph should be a sigmoidal curve.

    • The pKa is the pH value at the inflection point of this curve. This can be determined graphically or by using a non-linear regression fit to the following equation: A = (A_acid + A_base * 10^(pH - pKa)) / (1 + 10^(pH - pKa)) Where:

      • A is the observed absorbance at a given pH.

      • A_acid is the absorbance of the fully protonated species.

      • A_base is the absorbance of the fully deprotonated species.

Workflow Visualization

G Experimental Workflow for pKa Determination by UV-Vis Spectrophotometry cluster_prep 1. Preparation cluster_scan 2. Wavelength Selection cluster_measure 3. Measurement cluster_analysis 4. Data Analysis prep1 Prepare PTSA Stock Solution scan1 Record spectra in highly acidic (pH 1) & basic (pH 13) solutions prep1->scan1 measure1 Mix PTSA stock with each pH buffer prep1->measure1 prep2 Prepare pH Buffers (e.g., pH 9.0 - 11.5) prep2->measure1 scan2 Identify analytical λ with max absorbance difference scan1->scan2 measure2 Measure absorbance at analytical λ for each pH scan2->measure2 measure1->measure2 analysis1 Plot Absorbance vs. pH measure2->analysis1 analysis2 Fit data to sigmoidal curve analysis1->analysis2 analysis3 Determine pKa at inflection point analysis2->analysis3

Caption: Workflow for determining pKa via UV-Vis Spectrophotometry.

Conclusion

p-Toluenesulfonamide is a weak acid with a pKa of approximately 10.17, a property governed by the strong inductive and resonance effects of the sulfonyl group. This acidity is a defining characteristic that dictates its chemical behavior and is a critical consideration for its application in medicinal chemistry and materials science. The slight modulation of its pKa compared to other sulfonamides like benzenesulfonamide and methanesulfonamide highlights the subtle interplay of electronic effects within these structures. The accurate experimental determination of this value, for which methods like UV-Vis spectrophotometry are well-suited, remains a fundamental task for any laboratory engaged in the research and development of sulfonamide-containing compounds.

References

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 6269, p-Toluenesulfonamide. PubChem. [Link]

  • Creative Bioarray (n.d.). Protocol for Determining pKa Using Potentiometric Titration. Creative Bioarray. [Link]

  • SciSpace (2020). Using potentiometric acid-base titration to determine pka from mangosteen pericarps extract. SciSpace. [Link]

  • Indian Journal of Pharmaceutical Education and Research (2020). Recent Advancements in Spectrophotometric pKa Determinations: A Review. IJPER. [Link]

  • Organic Chemistry Portal (n.d.). Sulfonamide synthesis by S-N coupling. Organic Chemistry Portal. [Link]

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 69539, N,N-Diethyl-p-toluenesulfonamide. PubChem. [Link]

  • PubChem (2012). Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates. National Center for Biotechnology Information. [Link]

  • Doherty, G. A., et al. (2010). The Role of the Acidity of N-Heteroaryl Sulfonamides as Inhibitors of Bcl-2 Family Protein–Protein Interactions. ACS Medicinal Chemistry Letters. [Link]

  • DergiPark (2024). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. DergiPark. [Link]

  • Wikipedia (n.d.). Sulfonamide. Wikipedia. [Link]

  • ResearchGate (2016). Anion binding vs. sulfonamide deprotonation in functionalised ureas. ResearchGate. [Link]

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 72879, Methanesulfonamide. PubChem. [Link]

  • Truman State University (n.d.). UV-Vis Spectrometry, pKa of a dye. Truman ChemLab. [Link]

  • EMBL-EBI (n.d.). Compound: P-TOLUENESULFONAMIDE (CHEMBL574). ChEMBL. [Link]

  • National Center for Biotechnology Information (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. PubMed Central. [Link]

  • ECETOC (n.d.). APPENDIX A: MEASUREMENT OF ACIDITY (pKA). ECETOC. [Link]

  • ResearchGate (2013). Determination of pKa of felodipine using UV–Visible spectroscopy. ResearchGate. [Link]

  • Truman State University (n.d.). Spectrophotometric Determination Of The Pka Of Bromothymol Blue. Truman ChemLab. [Link]

  • Royal Society of Chemistry (2019). accurate prediction of the aqueous pKa values of sulfonamide drugs using equilibrium bond lengths. RSC Publishing. [Link]

  • National Center for Biotechnology Information (2022). Structure and Computational Studies of New Sulfonamide Compound: {(4-nitrophenyl)sulfonyl}tryptophan. PubMed Central. [Link]

  • University of California, Santa Cruz (n.d.). Potentiometric Titration of an Unknown Weak Acid. UCSC Chemistry. [Link]

  • ACS Publications (2024). By Chance, Not Design: A New Furosemide Derivative From Zinc(II) Complex Studies. ACS Omega. [Link]

  • National Center for Biotechnology Information (2017). Synthesis of Sulfones and Sulfonamides via Sulfinate Anions: Revisiting the Utility of Thiosulfonates. PubMed. [Link]

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 70970, Methanesulfonamide, N-phenyl-. PubChem. [Link]

Sources

Foundational

Biodegradation Pathways of Toluene Sulfonamide in Wastewater: A Technical Guide

Executive Summary Toluene sulfonamides (TSA), specifically the para- (p-TSA) and ortho- (o-TSA) isomers, are critical intermediates in the synthesis of pharmaceuticals (e.g., sulfonamide antibiotics), saccharin, and pest...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Toluene sulfonamides (TSA), specifically the para- (p-TSA) and ortho- (o-TSA) isomers, are critical intermediates in the synthesis of pharmaceuticals (e.g., sulfonamide antibiotics), saccharin, and pesticides. Their presence in industrial effluents poses a dual challenge: p-TSA is biodegradable but can inhibit nitrification at high loads, while o-TSA exhibits significant recalcitrance due to steric hindrance.

This guide delineates the precise metabolic pathways governing TSA degradation. Unlike typical aromatic hydrocarbons where ring attack is the primary step, TSA biodegradation is initiated by methyl group oxidation followed by desulfonation. Understanding this mechanism is vital for designing robust bioaugmentation strategies and optimizing hydraulic retention times (HRT) in wastewater treatment plants (WWTPs).

Chemical Identity & Environmental Behavior[1][2][3][4][5]

Before dissecting the pathways, it is crucial to distinguish the isomers, as their biodegradability differs by orders of magnitude.

Featurep-Toluenesulfonamide (p-TSA)o-Toluenesulfonamide (o-TSA)
Structure Methyl & Sulfonamide groups at 1,4 positions.[1]Methyl & Sulfonamide groups at 1,2 positions.
Primary Source Chloramine-T synthesis, plasticizers.Saccharin production byproduct.[2][3][4]
Biodegradability High (with acclimation).Low / Recalcitrant (Steric hindrance).
Key Constraint Inhibits nitrification (ammonia oxidation).Persists in conventional activated sludge.

Microbial Ecology: The Degraders

Isolation studies have confirmed that TSA degradation is not ubiquitous but requires specific acclimated bacterial strains. The most efficient degraders belong to the Proteobacteria phylum.

  • Key Genera: Pseudomonas (specifically strain PTSA), Comamonas testosteroni, Alcaligenes, and Paenarthrobacter.

  • Enzymatic Arsenal: These strains possess specialized monooxygenases capable of attacking the methyl side chain of sulfonated aromatics, a trait distinct from the standard toluene dioxygenase systems that attack the aromatic ring directly.

The Biodegradation Pathway: p-Toluenesulfonamide[1][8]

The degradation of p-TSA follows a "Side-Chain Oxidation First" mechanism. This pathway avoids the immediate destabilization of the sulfonamide group, processing the methyl group to a carboxyl moiety before ring cleavage occurs.

Phase I: Upper Pathway (Side-Chain Oxidation)
  • Substrate: p-Toluenesulfonamide.

  • Step 1 (Hydroxylation): The methyl group is oxidized to an alcohol by a monooxygenase (requiring NADH/O₂).

    • Metabolite:[4][5][6] 4-Hydroxymethylbenzenesulphonamide.[1][7]

  • Step 2 (Dehydrogenation): The alcohol is oxidized to an aldehyde (transient) and then to a carboxylic acid.

    • Metabolite:[4][5][6] 4-Carboxybenzenesulphonamide (4-CBSA).

Phase II: Lower Pathway (Desulfonation & Ring Cleavage)
  • Step 3 (Desulfonation): 4-CBSA undergoes dioxygenolytic attack. This is the critical step where the C-S bond is cleaved.

    • Mechanism:[2] The sulfonamide group is displaced, releasing Ammonium (

      
      )  and Sulfite (
      
      
      
      )
      .
    • Metabolite:[4][5][6] 3,4-Dihydroxybenzoate (Protocatechuate).

  • Step 4 (Ring Fission): Protocatechuate is cleaved via meta- or ortho-cleavage pathways (typically meta-cleavage by protocatechuate 4,5-dioxygenase) into TCA cycle intermediates like pyruvate and oxaloacetate.

Pathway Visualization

PTSA_Pathway PTSA p-Toluenesulfonamide (Substrate) HMBSA 4-Hydroxymethyl- benzenesulphonamide PTSA->HMBSA Monooxygenase (NADH, O2) CBSA 4-Carboxy- benzenesulphonamide (Key Intermediate) HMBSA->CBSA Dehydrogenase PROTO 3,4-Dihydroxybenzoate (Protocatechuate) CBSA->PROTO Dioxygenase (Desulfonation) NH4 NH4+ (Ammonium) CBSA->NH4 SO3 SO3-- (Sulfite) CBSA->SO3 RING_CLEAVAGE Ring Fission Products (TCA Cycle) PROTO->RING_CLEAVAGE Protocatechuate 3,4-dioxygenase

Figure 1: The aerobic biodegradation pathway of p-toluenesulfonamide in Pseudomonas sp. strain PTSA.[1][7]

The Recalcitrance of o-Toluenesulfonamide

Unlike its para isomer, o-TSA is frequently detected as a persistent pollutant.

  • Steric Hindrance: The sulfonamide group at the ortho position physically blocks the enzymes responsible for methyl group oxidation.

  • Metabolic Dead-End: While some hydroxylation may occur, the conversion to the carboxylate intermediate (essential for desulfonation) is kinetically unfavorable.

  • Treatment Implication: Biological treatment alone is often insufficient. Advanced Oxidation Processes (AOPs) , such as Electro-Fenton or Ozonation, are recommended as a pretreatment to break the aromatic ring or remove the sulfonamide group chemically before biological polishing.

Experimental Protocol: Pathway Elucidation

To validate these pathways in your specific wastewater matrix, the following self-validating protocol is recommended.

Phase A: Enrichment & Isolation
  • Medium: Minimal Salt Medium (MSM).

  • Carbon Source: p-TSA (100 mg/L) as the sole carbon and nitrogen source.

  • Incubation: 30°C, 150 rpm, aerobic conditions.

  • Validation: Monitor Optical Density (

    
    ) vs. p-TSA depletion (HPLC).
    
Phase B: Metabolite Identification (HPLC-MS)
  • Sampling: Extract culture supernatant at

    
    , 
    
    
    
    , and
    
    
    .
  • Target Ions (m/z):

    • p-TSA: 171

    • 4-Hydroxymethyl-BSA: 187

    • 4-Carboxy-BSA: 201

    • Protocatechuate: 153

Phase C: Respirometry (Oxygen Uptake)

Use a Clark-type oxygen electrode to measure


 consumption rates when resting cells are exposed to putative intermediates (e.g., Protocatechuate). Immediate 

uptake confirms the intermediate is part of the pathway.

Experimental_Workflow cluster_0 1. Enrichment cluster_1 2. Identification cluster_2 3. Validation Step1 Inoculate MSM + 100ppm PTSA Step2 Monitor OD600 & HPLC Step1->Step2 Step3 Sample Supernatant (Log Phase) Step2->Step3 Step4 LC-MS/MS Analysis (Target m/z) Step3->Step4 Step5 Resting Cell Assay Step4->Step5 Step6 Respirometry (O2 Uptake) Step5->Step6

Figure 2: Workflow for isolating degraders and validating metabolic intermediates.

Wastewater Engineering Implications

ParameterRecommendationRationale
Hydraulic Retention Time (HRT) > 24 HoursAllows for the slow induction of methyl-oxidizing enzymes.
Dissolved Oxygen (DO) > 2.0 mg/LMonooxygenases are obligate aerobes; low DO stalls the first step.
Bioaugmentation Pseudomonas PTSAAdd acclimated cultures if native sludge fails to degrade p-TSA after 10 days.
Nitrification Separate StageHigh TSA loads inhibit nitrifiers; degrade TSA in a pre-anoxic/oxic selector first.

References

  • Biodegradation of p-toluenesulphonamide by a Pseudomonas sp. Source: Journal of Applied Microbiology Key Finding: Identification of 4-carboxybenzenesulphonamide as the pivotal intermediate.

  • Degradation of p-toluenesulphonic acid via sidechain oxidation in Comamonas testosteroni T-2 Source: Journal of General Microbiology Key Finding: Elucidation of the methyl-oxidation pathway analogous to TSA degradation.

  • Toluenesulfonamides - Evaluation Statement Source: Australian Industrial Chemicals Introduction Scheme (AICIS) Key Finding: Comparative recalcitrance data of o-TSA vs p-TSA and mammalian metabolic parallels.[4]

  • Overview of sulfonamide biodegradation and relevant pathways Source: Science of The Total Environment Key Finding: Review of sulfonamide bond cleavage mechanisms in engineered ecosystems.

Sources

Protocols & Analytical Methods

Method

Synthesis of p-Toluenesulfonamide from p-Toluenesulfonyl Chloride: An Application Note and Detailed Protocol

Introduction: The Enduring Utility of the Sulfonamide Moiety The sulfonamide functional group is a cornerstone of modern medicinal chemistry and organic synthesis. Its presence in a molecule can impart a wide range of bi...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Enduring Utility of the Sulfonamide Moiety

The sulfonamide functional group is a cornerstone of modern medicinal chemistry and organic synthesis. Its presence in a molecule can impart a wide range of biological activities, most notably antibacterial properties as seen in sulfa drugs. Beyond its therapeutic applications, the sulfonamide group serves as a robust protecting group for amines and a versatile synthetic intermediate.[1][2][3] p-Toluenesulfonamide, in particular, is a key building block in the synthesis of various pharmaceuticals, dyes, and plasticizers.[4]

This application note provides a comprehensive, field-proven protocol for the synthesis of p-toluenesulfonamide from the readily available precursor, p-toluenesulfonyl chloride (tosyl chloride). We will delve into the causality behind the experimental choices, ensuring a thorough understanding of the reaction for researchers, scientists, and drug development professionals. This guide is structured to be a self-validating system, where a clear understanding of the "why" behind each step leads to a successful and reproducible outcome.

Reaction Principle: Nucleophilic Acyl Substitution at the Sulfonyl Center

The synthesis of p-toluenesulfonamide from tosyl chloride and ammonia is a classic example of a nucleophilic acyl substitution reaction. The highly electrophilic sulfur atom of the sulfonyl chloride group is susceptible to attack by a nucleophile, in this case, the lone pair of electrons on the nitrogen atom of ammonia.

The reaction proceeds via a two-step addition-elimination mechanism. First, the ammonia molecule attacks the sulfonyl sulfur, forming a tetrahedral intermediate. Subsequently, the chloride ion, being a good leaving group, is eliminated, and a proton is transferred to a base (another molecule of ammonia or hydroxide) to yield the stable p-toluenesulfonamide and ammonium chloride as a byproduct.[5]

Experimental Workflow Overview

The overall workflow for the synthesis and purification of p-toluenesulfonamide is depicted in the following diagram:

Synthesis_Workflow Reagents Tosyl Chloride & Concentrated Ammonia Reaction Amination Reaction Reagents->Reaction Exothermic Reaction Isolation Crude Product Isolation Reaction->Isolation Filtration Purification Recrystallization Isolation->Purification Dissolution & Crystallization Product Pure p-Toluenesulfonamide Purification->Product Filtration & Drying

Caption: A schematic overview of the synthesis and purification process for p-toluenesulfonamide.

Quantitative Data and Reagent Specifications

Reagent/ProductChemical FormulaMolecular Weight ( g/mol )QuantityMolesPurity
p-Toluenesulfonyl ChlorideC₇H₇ClO₂S190.6519.1 g0.1>98%
Concentrated Ammonium HydroxideNH₄OH35.04~30 mL (excess)~0.4528-30% NH₃ basis
p-Toluenesulfonamide (product)C₇H₉NO₂S171.21Theoretical: 17.1 g0.1>98% after recrystallization

Detailed Experimental Protocol

Part 1: Synthesis of Crude p-Toluenesulfonamide

Rationale: This part of the protocol focuses on the controlled reaction of tosyl chloride with an excess of concentrated aqueous ammonia. The reaction is highly exothermic, and temperature control is crucial to prevent side reactions and ensure a high yield of the desired product. Using an excess of ammonia serves two purposes: it acts as the nucleophile and also as a base to neutralize the hydrogen chloride byproduct, driving the reaction to completion.

Step-by-Step Procedure:

  • Reaction Setup: In a 250 mL beaker or flask, place 30 mL of concentrated ammonium hydroxide solution (28-30% NH₃). Place the beaker in an ice-water bath to cool the solution to below 10 °C. This initial cooling is critical for managing the exothermicity of the subsequent addition.

  • Addition of Tosyl Chloride: While vigorously stirring the cooled ammonia solution, slowly and portion-wise add 19.1 g (0.1 mol) of p-toluenesulfonyl chloride over a period of 15-20 minutes. The tosyl chloride should be in a powdered form to ensure a steady reaction rate.

  • Temperature Control: Throughout the addition, carefully monitor the reaction temperature and maintain it between 10-20 °C. If the temperature rises above 20 °C, pause the addition and allow the mixture to cool. Uncontrolled temperature can lead to the hydrolysis of tosyl chloride to p-toluenesulfonic acid.

  • Reaction Completion: After the complete addition of tosyl chloride, continue stirring the reaction mixture in the ice bath for an additional 30 minutes. This ensures that the reaction goes to completion. A thick white precipitate of p-toluenesulfonamide will form.

  • Isolation of Crude Product: Isolate the crude p-toluenesulfonamide by vacuum filtration using a Büchner funnel.

  • Washing: Wash the filter cake with two portions of 50 mL of cold deionized water to remove excess ammonia and the soluble byproduct, ammonium chloride.

  • Drying: Press the crude product as dry as possible on the filter paper. The crude product can be air-dried or dried in a desiccator.

Part 2: Purification by Recrystallization

Rationale: The crude p-toluenesulfonamide may contain unreacted starting material and side products. Recrystallization is an effective technique for purifying solid organic compounds.[6] The choice of solvent is critical; the ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures. For p-toluenesulfonamide, a mixed solvent system of ethanol and water is often effective, though recrystallization from hot water is also a common and greener alternative.[7]

Step-by-Step Procedure:

  • Solvent Selection and Dissolution: Transfer the crude p-toluenesulfonamide to a 250 mL Erlenmeyer flask. Add approximately 100 mL of deionized water and a boiling chip. Heat the mixture to boiling with stirring on a hot plate. p-Toluenesulfonamide has limited solubility in boiling water, so add small portions of hot water until the solid just dissolves. Alternatively, dissolve the crude product in a minimal amount of hot ethanol and then add hot water dropwise until the solution becomes slightly turbid. Then, add a few drops of hot ethanol to redissolve the precipitate.

  • Decolorization (Optional): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal to the solution, and then bring it back to a gentle boil for a few minutes. The charcoal will adsorb colored impurities.

  • Hot Filtration (if charcoal was used): Quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean Erlenmeyer flask to remove the activated charcoal. This step must be performed rapidly to prevent premature crystallization.

  • Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize the yield of crystals.

  • Isolation of Pure Product: Collect the purified crystals of p-toluenesulfonamide by vacuum filtration.

  • Washing and Drying: Wash the crystals with a small amount of cold deionized water. Allow the crystals to dry completely on the filter paper or in a desiccator.

Characterization of p-Toluenesulfonamide

The identity and purity of the synthesized p-toluenesulfonamide can be confirmed by the following methods:

  • Melting Point: The melting point of pure p-toluenesulfonamide is in the range of 136-140 °C.[1][8][9][10] A sharp melting point within this range is indicative of high purity.

  • Spectroscopic Analysis:

    • ¹H NMR: The proton NMR spectrum of p-toluenesulfonamide will show characteristic signals for the aromatic protons, the methyl protons, and the amine protons.

    • ¹³C NMR: The carbon NMR spectrum will show distinct signals for the different carbon atoms in the molecule.

Safety and Hazard Considerations

It is imperative to conduct this synthesis in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

  • p-Toluenesulfonyl Chloride: Corrosive and a lachrymator. It reacts with water and moisture, releasing hydrochloric acid. Avoid inhalation of dust and contact with skin and eyes.[8]

  • Concentrated Ammonium Hydroxide: Corrosive and causes severe skin burns and eye damage. The vapors are irritating to the respiratory system.[11][12][13]

  • p-Toluenesulfonamide: May cause skin, eye, and respiratory irritation.[14][15]

Waste Disposal: All chemical waste should be disposed of in accordance with local, state, and federal regulations. Aqueous waste should be neutralized before disposal.

Troubleshooting Guide

IssuePossible CauseSolution
Low YieldIncomplete reaction; loss of product during transfers or washing.Ensure complete addition of tosyl chloride and adequate stirring time. Minimize the amount of cold water used for washing the final product.
Oily ProductPresence of o-toluenesulfonamide impurity.The purification step is crucial. Recrystallization should effectively remove this impurity.
Product does not crystallizeToo much solvent used for recrystallization.Gently heat the solution to evaporate some of the solvent and then allow it to cool again. Seeding with a small crystal of pure product can also induce crystallization.

Conclusion

This application note provides a robust and well-rationalized protocol for the synthesis of p-toluenesulfonamide from p-toluenesulfonyl chloride. By understanding the chemical principles and adhering to the detailed procedural steps and safety precautions, researchers can confidently and reproducibly synthesize this valuable chemical intermediate. The emphasis on the causality behind each step is intended to empower the user to not only follow the protocol but also to troubleshoot and adapt it as needed for their specific research and development endeavors.

References

  • PrepChem. (n.d.). Synthesis of p-toluenesulfonamide. Retrieved from [Link]

  • Organic Syntheses. (n.d.). p-Toluenesulfinic acid, sodium salt. Retrieved from [Link]

  • Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

  • Vedantu. (n.d.). The amine which reacts with ptoluene sulfonyl chloride class 12 chemistry CBSE. Retrieved from [Link]

  • ChemKey. (n.d.). Explaining Nucleophilic Addition / Elimination in the Reaction Between Acyl chlorides and Ammonia. Retrieved from [Link]

  • Chemical Encyclopedia. (n.d.). p-Toluenesulfonamide. Retrieved from [Link]

  • Organic Syntheses. (n.d.). p. 943. Retrieved from [Link]

  • PubChem. (n.d.). p-Toluenesulfonamide. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). p-Toluenesulfonamides. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

  • International Journal of Applied Research. (2016, October 18). Kinetic studies on the reaction of p-Toluenesulfonyl chloride with α-Hydroxy acids in the presence of pyridine in. Retrieved from [Link]

  • Google Patents. (n.d.). CN102219718A - New synthesis method for p-tolunesulfonyl carbamide.
  • Google Patents. (n.d.). CN104945288A - Method for preparing para toluene sulfonamide by directly amidating para-toluenesulfonic acid.
  • ResearchGate. (n.d.). Synthetic applications of p-toluenesulfonyl chloride: A recent update. Retrieved from [Link]

  • ACS Publications. (n.d.). Nucleation in the p-Toluenesulfonamide/Triphenylphosphine Oxide Co-crystal System. Retrieved from [Link]

  • Patsnap Synapse. (2024, July 12). What are the side effects of Para-Toluenesulfonamide? Retrieved from [Link]

  • Tanner Industries. (n.d.). SAFETY DATA SHEET - Ammonium Hydroxide (10% to 30%). Retrieved from [Link]

  • Carl ROTH. (n.d.). Safety Data Sheet: Ammonia solution. Retrieved from [Link]

  • Tradeindia. (n.d.). p-Toluenesulfonamide. Retrieved from [Link]

  • ScienceLab. (n.d.). Ammonium Hydroxide MSDS. Retrieved from [Link]

  • International Chemical Safety Cards (ICSCs). (n.d.). ICSC 1581 - o-TOLUENESULFONAMIDE. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). 1H and 13C NMR spectra of compound 2a. Retrieved from [Link]

  • YouTube. (2012, May 7). Recrystallization using two solvents. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). d3ma00823a1.pdf. Retrieved from [Link]

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Application

Application Note: p-Toluenesulfonamide in Pharmaceutical Intermediate Synthesis &amp; Therapeutic Applications

Executive Summary p-Toluenesulfonamide (PTSA-amide) is a bifunctional scaffold critical to modern pharmaceutical chemistry. While classically defined as a stable intermediate for sulfonylurea antidiabetics (e.g., Tolbuta...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

p-Toluenesulfonamide (PTSA-amide) is a bifunctional scaffold critical to modern pharmaceutical chemistry. While classically defined as a stable intermediate for sulfonylurea antidiabetics (e.g., Tolbutamide, Glibenclamide), recent translational research has elevated its status to a direct therapeutic agent for solid tumors.[1]

This guide moves beyond basic textbook definitions to provide field-validated protocols for:

  • Nucleophilic Addition : The industrial synthesis of Tolbutamide via isocyanate coupling.[1]

  • Nitrogen Protection/Activation : The "Tosyl-Gabriel" synthesis of primary amines, offering a robust alternative to phthalimide pathways.[1]

  • Direct Oncology Application : Protocols for the use of PTSA-amide as a necrotizing agent in non-small cell lung cancer (NSCLC).

Application 1: Synthesis of Sulfonylurea Antidiabetics (Tolbutamide)[1]

Principle & Mechanism

The synthesis of first-generation sulfonylureas relies on the nucleophilic character of the sulfonamide nitrogen. Under basic conditions, the sulfonamide is deprotonated to form a sulfonamidate anion, which attacks the electrophilic carbon of an isocyanate.[1]

Key Mechanistic Insight : The reaction rate is highly sensitive to the base used. Triethylamine (TEA) or Potassium Carbonate (


) are preferred over strong mineral bases to prevent side reactions (e.g., isocyanate polymerization).[1]
Experimental Protocol: Synthesis of Tolbutamide

Target: Preparation of N-(butylcarbamoyl)-4-methylbenzenesulfonamide (Tolbutamide).

Reagents:

  • p-Toluenesulfonamide (10 mmol, 1.71 g)[1]

  • n-Butyl isocyanate (10 mmol, 1.0 mL)[1]

  • Triethylamine (12 mmol, 1.7 mL)[1]

  • Solvent: Anhydrous Tetrahydrofuran (THF) or Acetone (20 mL)

Step-by-Step Methodology:

  • Setup : Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Flush with nitrogen.[1][2]

  • Solubilization : Dissolve p-toluenesulfonamide in anhydrous THF. Add Triethylamine dropwise at room temperature.[1]

    • Checkpoint: Ensure complete dissolution. The solution may warm slightly due to deprotonation.

  • Addition : Cool the reaction mixture to 0°C using an ice bath. Add n-butyl isocyanate dropwise over 10 minutes to control the exotherm.

  • Reaction : Remove the ice bath and allow the mixture to warm to room temperature. Heat to mild reflux (approx. 40-50°C) for 3–4 hours.

    • Monitoring: Monitor consumption of sulfonamide by TLC (Mobile phase: Ethyl Acetate/Hexane 1:1).

  • Workup :

    • Concentrate the mixture under reduced pressure to remove THF.

    • Resuspend the residue in 10% HCl (20 mL) to precipitate the crude sulfonylurea (acidification protonates the salt form).

    • Filter the white solid and wash copiously with cold water.

  • Purification : Recrystallize from 95% Ethanol or Diethyl Ether.

    • Yield Expectation: 75–85%.[1]

    • Melting Point Validation: 128–129°C.[1][3]

Pathway Visualization

TolbutamideSynthesis Start p-Toluenesulfonamide Intermediate Sulfonamidate Anion Start->Intermediate Deprotonation (TEA) Reagent n-Butyl Isocyanate (+ TEA) Reagent->Intermediate Reactant Product Tolbutamide (Sulfonylurea) Intermediate->Product Nucleophilic Attack on Isocyanate

Figure 1: Synthetic pathway for Tolbutamide via isocyanate coupling.

Application 2: The "Tosyl-Gabriel" Synthesis of Primary Amines[1]

Principle

While the Fukuyama synthesis (using nitrobenzenesulfonamides) is popular for mild deprotection, the Tosyl-Gabriel method remains a cost-effective industrial standard for synthesizing primary amines from alkyl halides. The p-toluenesulfonyl group acts as a robust protecting group that prevents over-alkylation (stopping at the secondary amine stage).

Protocol: N-Alkylation & Reductive Deprotection

Phase A: N-Alkylation

  • Reagents : p-Toluenesulfonamide (1 eq), Alkyl Halide (1.1 eq),

    
     (2 eq), DMF.
    
  • Procedure : Stir the mixture at 60–80°C for 4–6 hours. Pour into ice water to precipitate the N-alkyl-p-toluenesulfonamide.

Phase B: Reductive Deprotection (Sodium/Naphthalene) Rationale: Acidic hydrolysis of tosyl groups requires harsh conditions (refluxing HBr/AcOH) that damage sensitive substrates.[1] The reductive method is milder and highly selective.

Reagents:

  • N-Alkyl-p-toluenesulfonamide (1.0 mmol)

  • Sodium metal (4.0 mmol)[1]

  • Naphthalene (6.0 mmol)

  • Solvent: 1,2-Dimethoxyethane (DME)[1]

Methodology:

  • Catalyst Prep : In a dry flask under Argon, dissolve naphthalene in DME and add sodium metal.[1] Stir for 2 hours until a dark green solution of sodium naphthalenide forms.

  • Cleavage : Cool the solution to -78°C. Add the N-alkyl-p-toluenesulfonamide (dissolved in DME) dropwise.

  • Quench : Stir for 1 hour. Quench with water, then acidify with 1M HCl to form the amine hydrochloride salt.[1]

  • Extraction : Wash with ether (removes naphthalene and toluene byproducts).[1] Basify the aqueous layer (NaOH) and extract the free primary amine into DCM.

Application 3: Direct Therapeutic Use (Anticancer Agent)

Mechanism of Action

Recent clinical data identifies p-toluenesulfonamide (PTS) as a potent local necrotizing agent for Malignant Pleural Effusion (MPE) and solid tumors.

  • Physical : High viscosity and lipophilicity allow it to penetrate tumor tissue and induce dehydration/necrosis.

  • Molecular : Downregulates Carbonic Anhydrase IX (CA9) and HIF-1

    
     , disrupting the tumor's ability to survive hypoxia.
    
Clinical Formulation & Administration (Reference Protocol)

Note: For research use only. Not for human clinical application without regulatory approval.[1]

  • Formulation : PTS is dissolved in a lipophilic vehicle (e.g., PEG-400 or specific oil phases) to create a viscous suspension (30-70% w/v).

  • Administration : Intrapleural or intratumoral injection.[1]

  • Dosage : Preclinical mouse models utilize 300-500 mg/kg via local injection.

Signaling Pathway Diagram

AnticancerMechanism PTS p-Toluenesulfonamide (Local Injection) CA9 Carbonic Anhydrase IX (Downregulation) PTS->CA9 Inhibits HIF1 HIF-1α Expression (Inhibition) PTS->HIF1 Suppresses Hypoxia Hypoxic Tumor Environment Hypoxia->HIF1 Induces (Blocked by PTS) Necrosis Tumor Necrosis & G1 Arrest CA9->Necrosis Loss leads to HIF1->Necrosis Loss leads to

Figure 2: Molecular mechanism of PTS-mediated tumor suppression.

Summary Table: Applications of p-Toluenesulfonamide

Application AreaRole of PTSAKey Reactant/ConditionFinal Product
Antidiabetics NucleophileIsocyanates / TEASulfonylureas (Tolbutamide)
Amine Synthesis N-Source / Protecting GroupAlkyl Halide / Na-NaphthalenePrimary Amines
Oncology Active Pharmaceutical IngredientIntratumoral InjectionTumor Necrosis
Epoxide Opening NucleophileEpoxides / Indium Catalyst

-Amino Alcohols

References

  • BenchChem . (2025).[1] Application Notes and Protocols: p-Tolualdehyde as a Precursor in Pharmaceutical Synthesis. Retrieved from

  • National Institutes of Health (NIH) . (2025).[1] Para-toluenesulfonamide, a novel potent carbonic anhydrase inhibitor, improves hypoxia-induced metastatic breast cancer cell viability.[1][4] Retrieved from

  • ChemicalBook . (2026).[1] p-Toluenesulfonamide Properties and Applications. Retrieved from

  • PrepChem . (n.d.).[1] Synthesis of p-toluenesulfonamide and derivatives. Retrieved from

  • Pharmacy Infoline . (n.d.). Tolbutamide synthesis: Medicinal Chemistry Practical, Lab manual. Retrieved from

Sources

Method

Advanced Solid-Phase Synthesis: Sulfonamide "Safety-Catch" Linker Strategies

Core Directive & Introduction This guide details the operational mechanics of sulfonamide-based "safety-catch" linkers in solid-phase organic synthesis (SPOS) and solid-phase peptide synthesis (SPPS). Unlike standard aci...

Author: BenchChem Technical Support Team. Date: February 2026

Core Directive & Introduction

This guide details the operational mechanics of sulfonamide-based "safety-catch" linkers in solid-phase organic synthesis (SPOS) and solid-phase peptide synthesis (SPPS). Unlike standard acid-labile (e.g., Wang, Rink) or base-labile (e.g., HMBA) linkers, sulfonamide linkers operate on a Safety-Catch Principle .

The Safety-Catch Concept:

  • Stability: The linker (an

    
    -acylsulfonamide) is stable to both strong acids (TFA, HF) and bases (piperidine, DBU) during chain assembly. This allows for rigorous orthogonal deprotection schemes.
    
  • Activation: Post-synthesis, the linker is "activated" via

    
    -alkylation (typically with iodoacetonitrile or diazomethane). This withdraws electron density from the carbonyl carbon, rendering it highly electrophilic.
    
  • Lability (Cleavage): The activated linker becomes susceptible to nucleophilic attack by amines, thiols, or hydroxides, releasing the target molecule as an amide, thioester, or acid, respectively.

This technology is indispensable for combinatorial library generation , peptide thioester synthesis (for Native Chemical Ligation) , and cyclization-release strategies .

Mechanistic Workflow

The following diagram illustrates the transformation of the inert Kenner/Ellman linker into a reactive species, followed by nucleophilic displacement.

SafetyCatchMechanism cluster_0 Stable Phase Resin Solid Support (Polystyrene/PEG) Linker Sulfonamide Linker (-SO2-NH-) Resin->Linker Acyl Target Molecule (Peptide/Small Mol) Linker->Acyl Stable Amide Bond Activated Activated Species (N-Cyanomethyl) Acyl->Activated Alkylation Step1 1. ASSEMBLY (Fmoc/tBu SPPS) Linker is Inert Cleaved Released Product (Amide/Thioester/Acid) Activated->Cleaved Nucleophilic Attack ResinByproduct Sulfonamide Resin Byproduct Activated->ResinByproduct Step2 2. ACTIVATION (ICH2CN, DIEA) Electron Withdrawal

Figure 1: The Safety-Catch Mechanism. The transition from a stable


-acylsulfonamide to a highly reactive 

-alkylated species allows for controlled release.

Application Notes: Linker Variants

A. The Kenner Linker (4-Sulfamylbenzoyl)
  • Structure: Polystyrene-bound 4-sulfamylbenzoic acid.

  • Utility: The original safety-catch linker.[1] Excellent for synthesizing primary amides and carboxylic acids.

  • Limitation: The

    
     of the acylsulfonamide NH is relatively high, sometimes requiring strong alkylating agents (diazomethane) or forcing conditions for activation.
    
B. The Ellman Linker (4-Sulfamylbutyryl)
  • Structure: Aliphatic sulfonamide (4-sulfamylbutyryl).

  • Utility: Widely used for peptide thioester synthesis . The aliphatic chain increases flexibility, and the activation conditions are generally milder.

  • Advantage: Compatible with standard Fmoc SPPS. The activated

    
    -cyanomethyl derivative reacts rapidly with thiols to generate thioesters for Native Chemical Ligation (NCL).
    

Experimental Protocols

Protocol A: Loading the First Amino Acid (Linker Functionalization)

Target: Functionalizing 4-sulfamylbutyryl AM resin.

Reagents:

  • 4-Sulfamylbutyryl AM resin (Loading ~0.6–0.8 mmol/g)

  • Fmoc-Amino Acid (5.0 eq)

  • DIC (Diisopropylcarbodiimide) (5.0 eq)

  • N-Methylimidazole (NMI) (5.0 eq) Note: NMI is crucial to deprotonate the sulfonamide.

  • DCM/DMF (anhydrous)

Step-by-Step:

  • Swelling: Swell the resin in DCM for 30 min, then drain.

  • Coupling Cocktail: Dissolve Fmoc-AA-OH and DIC in a minimal amount of DCM/DMF (9:1). Add NMI immediately before adding to the resin.

  • Reaction: Add the mixture to the resin. Agitate at room temperature (RT) for 24 hours .

    • Tip: Sulfonamide nitrogens are poor nucleophiles; long coupling times are mandatory.

  • Washing: Drain and wash with DMF (5x), DCM (5x), and MeOH (2x).

  • Capping (Optional but Recommended): Treat with acetic anhydride/DIEA in DMF to cap unreacted sulfonamides, preventing deletion sequences.

Protocol B: Linker Activation (The "Catch")

Target: Alkylation of the


-acylsulfonamide with Iodoacetonitrile.

Reagents:

  • Iodoacetonitrile (ICH

    
    CN) (Caution: Highly Toxic/Lachrymator)
    
  • DIEA (Diisopropylethylamine)

  • NMP (N-methylpyrrolidone) - Preferred over DMF to minimize side reactions.

Step-by-Step:

  • Preparation: Wash the peptidyl-resin with NMP (3x) to remove traces of nucleophilic scavengers from previous deprotection steps.

  • Activation Solution: Prepare a solution of DIEA (10 eq) and Iodoacetonitrile (20 eq) in NMP.

    • Note: Filter the solution through a plug of basic alumina if the iodoacetonitrile is old/yellow (removes free iodine).

  • Reaction: Add solution to resin. Agitate under inert atmosphere (Ar/N

    
    ) for 24 hours .
    
    • Visual Check: The resin often turns slightly yellow/orange.

  • Washing: Wash extensively with NMP (5x) and DCM (5x). The resin is now "Activated" and highly sensitive to nucleophiles. Proceed immediately to cleavage.

Protocol C: Nucleophilic Cleavage (The "Release")

Choose the sub-protocol based on your desired product.

Option 1: Synthesis of Peptide Thioesters (for NCL)
  • Reagent: Ethyl mercaptan (EtSH) or Benzyl mercaptan (BnSH) (50 eq).

  • Base: DIEA (10 eq).

  • Solvent: DMF or NMP.

  • Procedure: Add thiol and base in solvent to the activated resin. Agitate for 24 hours at RT.

  • Workup: Filter resin. The filtrate contains the protected peptide thioester. Precipitate with cold ether or evaporate.

Option 2: Synthesis of Amides (Library Generation)
  • Reagent: Primary amine (R-NH

    
    ) (5–10 eq).
    
  • Solvent: THF or DMSO (anhydrous).

  • Procedure: Agitate for 12–24 hours .

    • Note: Sterically hindered amines may require heating (40–50°C) or longer reaction times.

Option 3: Synthesis of Acids (Hydrolysis)
  • Reagent: 0.5 M LiOH or NaOH (aq).

  • Solvent: THF/Water (4:1).

  • Procedure: Agitate for 2–4 hours. Acidify filtrate to isolate the free acid.

Data Summary & Troubleshooting

Comparative Cleavage Efficiency
Nucleophile TypeProduct FormedReaction TimeTypical YieldNotes
Primary Amine Amide12–24 h80–95%Highly efficient; excellent for libraries.
Thiol (EtSH) Thioester24 h70–85%Essential for Native Chemical Ligation.
Hydroxide Carboxylic Acid2–4 h>90%Mild alternative to TFA cleavage for acid-sensitive products.
Hydrazine Hydrazide4–12 h>90%Used for peptide ligation or bioconjugation.
Troubleshooting Guide

Issue 1: Incomplete Activation (Low Yield)

  • Cause: Old iodoacetonitrile or insufficient swelling.

  • Solution: Use fresh reagents. Perform a "double activation" (drain and add fresh reagent after 12 h). Switch solvent to NMP if using DMF.

Issue 2: Premature Cleavage

  • Cause: Presence of nucleophiles during the activation step.[1][2][3]

  • Solution: Ensure rigorous washing of the resin before activation. Avoid using piperidine (from Fmoc removal) anywhere near the activated resin.

Issue 3: Racemization of C-Terminal Amino Acid

  • Cause: Over-activation or excessive base during loading.

  • Solution: Use the Ellman (sulfamylbutyryl) linker rather than the benzoyl variant. Use NMI/DIC for loading rather than stronger bases.

References

  • Kenner, G. W., McDermott, J. R., & Sheppard, R. C. (1971). The safety catch principle in solid phase peptide synthesis. Journal of the Chemical Society D: Chemical Communications, (12), 636-637. Link

  • Backes, B. J., & Ellman, J. A. (1999). An Alkanesulfonamide "Safety-Catch" Linker for Solid-Phase Synthesis. The Journal of Organic Chemistry, 64(7), 2322-2330. Link

  • Ingenito, R., et al. (1999). Solid Phase Synthesis of Peptide C-Terminal Thioesters by Fmoc/t-Bu Chemistry. Journal of the American Chemical Society, 121(49), 11369-11374. Link

  • Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504. Link

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of p-Toluene Sulfonamide (PTSA)

Welcome to the Technical Support Center for the purification of p-Toluene Sulfonamide (p-TSA). This guide is designed for researchers, scientists, and drug development professionals to address common and complex challeng...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for the purification of p-Toluene Sulfonamide (p-TSA). This guide is designed for researchers, scientists, and drug development professionals to address common and complex challenges in separating p-Toluene Sulfonamide from its primary impurity, the ortho-isomer (o-TSA). As your Senior Application Scientist, I've structured this resource to provide rapid solutions through our FAQs and in-depth experimental guidance in our Troubleshooting Guides.

Section 1: Frequently Asked Questions (FAQs)

This section provides immediate answers to the most common issues encountered during the purification of p-TSA.

Q1: Why is my recrystallized p-TSA product showing a broad or low melting point?

A broad or depressed melting point is a primary indicator of impurity. The most common contaminant in crude p-TSA is o-toluenesulfonamide (o-TSA). Pure p-TSA has a sharp melting point of approximately 136-140°C, while the ortho-isomer melts at a higher temperature, around 156°C.[1][2] A mixture of the two will melt at a lower and broader temperature range. Inadequate removal of the ortho-isomer or residual solvent is the most likely cause.

Q2: What is the most effective and straightforward method for separating p-TSA from o-TSA?

For most lab-scale applications, selective recrystallization is the most efficient method. This technique exploits the differential solubility of the two isomers in a chosen solvent system. While both isomers have similar properties, subtle differences in their solubility can be leveraged for effective separation.[3][4] A common and effective method involves using a mixed solvent system, such as ethanol and water.

Q3: How can I confirm the purity of my final p-TSA product?

Multiple analytical techniques can be employed:

  • Melting Point Analysis: A sharp melting point within the accepted range (136-140°C) is a strong indicator of purity.[2]

  • Thin-Layer Chromatography (TLC): Development of a single spot on a TLC plate when co-spotted with the starting material confirms the absence of impurities.

  • High-Performance Liquid Chromatography (HPLC): For quantitative analysis, HPLC is the preferred method to determine the exact percentage of purity.[2]

Q4: I see an oily substance forming during my recrystallization. What is happening?

This phenomenon, known as "oiling out," occurs when the solid melts before it dissolves in the hot solvent or when the solution becomes supersaturated at a temperature above the solute's melting point. This is often due to an inappropriate solvent choice or cooling the solution too rapidly. To resolve this, reheat the solution to dissolve the oil and add more solvent. Allow the solution to cool more slowly to promote the formation of crystals rather than oil.

Section 2: In-Depth Troubleshooting Guides

This section provides detailed protocols and troubleshooting advice for the primary methods of p-TSA purification.

Guide 1: Purification via Selective Recrystallization

The Principle: Exploiting Differential Solubility

Recrystallization is a powerful purification technique for solid compounds.[5] The process relies on the principle that the solubility of a compound in a solvent increases with temperature. By dissolving the impure solid in a minimal amount of hot solvent and then allowing it to cool slowly, the desired compound will crystallize out of the solution while the impurities remain dissolved. The key to separating p-TSA from o-TSA lies in selecting a solvent where the solubility difference between the two isomers is maximized.

Data Summary: Physical Properties of Toluenesulfonamide Isomers

Propertyp-Toluene Sulfonamide (p-TSA)o-Toluene Sulfonamide (o-TSA)
Melting Point 136-140 °C[2]~156 °C[1]
Water Solubility (25°C) 3.2 g/L[6]1.6 g/L[1]
Appearance White crystalline powder[2]White crystalline solid[1]

Experimental Protocol: Recrystallization using Ethanol/Water

  • Dissolution: In a flask, add the crude p-TSA containing the ortho-isomer impurity. Add a minimal amount of hot ethanol to dissolve the solid completely with gentle heating and stirring.

  • Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

  • Induce Crystallization: To the hot, clear solution, add hot water dropwise until the solution becomes faintly cloudy (the cloud point). This indicates that the solution is saturated.

  • Re-dissolution: Add a few drops of hot ethanol to re-dissolve the precipitate and obtain a clear solution.

  • Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

  • Isolation: Collect the purified p-TSA crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of ice-cold water to remove any remaining soluble impurities.

  • Drying: Dry the purified crystals in a vacuum oven.

  • Purity Assessment: Determine the melting point of the dried crystals and perform a TLC analysis to confirm purity.

Troubleshooting Common Recrystallization Issues

ProblemPotential Cause(s)Recommended Solution(s)
No crystals form upon cooling. Too much solvent was used; the solution is not saturated.Reheat the solution and boil off some of the solvent. Alternatively, add a seed crystal of pure p-TSA.
Product "oils out" instead of crystallizing. The solution was cooled too quickly; the solvent is not ideal.Reheat the solution to dissolve the oil, add more of the better solvent (ethanol), and allow for slower cooling.
Low recovery of p-TSA. Too much solvent was used, leading to product loss in the filtrate; premature crystallization during hot filtration.Use the minimum amount of hot solvent necessary for dissolution. Ensure the filtration apparatus is pre-heated.
Final product is still impure (low melting point). Inefficient separation due to suboptimal solvent ratio; rapid cooling trapped impurities.Repeat the recrystallization, carefully adjusting the ethanol-to-water ratio. Ensure slow cooling to allow for selective crystallization.

Workflow for Selective Recrystallization

cluster_prep Preparation cluster_purify Purification cluster_isolate Isolation & Analysis cluster_troubleshoot Troubleshooting start Start with Crude p-TSA dissolve Dissolve in minimal hot ethanol start->dissolve add_water Add hot water to cloud point dissolve->add_water reheat Add a few drops of hot ethanol to clarify add_water->reheat cool Cool slowly to room temperature, then ice bath reheat->cool filter Vacuum filter crystals cool->filter oil_out Product Oils Out? cool->oil_out wash Wash with ice-cold water filter->wash dry Dry under vacuum wash->dry analyze Purity Assessment (MP, TLC) dry->analyze end Pure p-TSA analyze->end oil_out->filter No reheat_add Reheat, add more ethanol, cool slower oil_out->reheat_add Yes reheat_add->cool

Caption: Workflow for the purification of p-TSA via selective recrystallization.

Guide 2: Purification via Basicity Modulation

The Principle: Leveraging pKa Differences for Selective Salt Formation

An alternative chemical method for separating the isomers is based on the difference in the solubility of their alkali salts.[7] Both p-TSA and o-TSA are weakly acidic and can be deprotonated by a base to form water-soluble salts. However, the solubility of these salts can differ significantly. By carefully controlling the pH and concentration, it's possible to selectively precipitate one isomer's salt while the other remains in solution. Historical methods have shown that the alkali salts of the ortho-isomer can be less soluble than the para-isomer salts, allowing for their separation by fractional crystallization.[7]

Experimental Protocol: Selective Salt Precipitation

  • Dissolution: Dissolve the crude mixture of p-TSA and o-TSA in an aqueous sodium hydroxide solution.

  • Fractional Crystallization: Concentrate the solution by heating to drive off some of the water. The less soluble sodium salt of o-toluenesulfonamide will precipitate out first.

  • Isolation of o-TSA Salt: Filter the hot solution to remove the precipitated o-TSA sodium salt.

  • Precipitation of p-TSA: Allow the filtrate, which is now enriched with the p-TSA sodium salt, to cool. Carefully acidify the solution with hydrochloric acid. The p-TSA will precipitate out as the free sulfonamide.

  • Isolation and Washing: Collect the precipitated p-TSA by vacuum filtration and wash thoroughly with cold water to remove any remaining salts.

  • Drying and Purity Check: Dry the product and assess its purity via melting point and TLC. Further purification by recrystallization (as described in Guide 1) may be necessary.

Logical Diagram for Chemical Separation

start Crude Mixture (p-TSA & o-TSA) dissolve_base Dissolve in aq. NaOH (Forms soluble Na+ salts) start->dissolve_base concentrate Concentrate solution by heating dissolve_base->concentrate precipitate_o Precipitate less soluble o-TSA sodium salt concentrate->precipitate_o filter_hot Hot Filtration precipitate_o->filter_hot filtrate_p Filtrate enriched with p-TSA sodium salt filter_hot->filtrate_p acidify Cool and acidify with HCl filtrate_p->acidify precipitate_p Precipitate pure p-TSA acidify->precipitate_p filter_wash Filter, Wash, and Dry precipitate_p->filter_wash final_product Pure p-TSA filter_wash->final_product

Caption: Separation of TSA isomers based on differential salt solubility.

Section 3: Safety Precautions

  • Always wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat.

  • Work in a well-ventilated fume hood, especially when working with organic solvents.

  • Handle all chemicals with care, consulting the Safety Data Sheet (SDS) for each compound before use.

  • p-Toluenesulfonamide and its ortho-isomer can be irritating to the eyes and skin.[8] Avoid inhalation of dust and direct contact.

Section 4: References

  • Process for the purification of crude toluenesulfonamide. Google Patents.

  • osmium-catalyzed vicinal oxyamination of olefins by chloramine-t. Organic Syntheses Procedure. [Link]

  • Method for preparing para toluene sulfonamide by directly amidating para-toluenesulfonic acid. Google Patents.

  • Method for preparing N-alkyl-p-toluenesulfonamide. Google Patents.

  • Separation of nitrotoluene isomers. Sciencemadness.org. [Link]

  • 2-Methylbenzenesulfonamide | C7H9NO2S | CID 6924. PubChem. [Link]

  • Recrystallization. Unknown Source. [Link]

  • Separation of o-Toluenesulfonamide on Newcrom R1 HPLC column. SIELC Technologies. [Link]

  • Solubility and Mixing Thermodynamics Properties of p-Toluenesulfonamide and o-Toluenesulfonamide in Seven Monosolvents at Different Temperatures. Journal of Chemical & Engineering Data - ACS Publications. [Link]

  • O/P-toluene sulfonamide (OPTSA). PENPET. [Link]

  • P-Toluenesulfonamide | C7H9NO2S | CID 6269. PubChem. [Link]

  • PTSA (p-Toluenesulfonamide, CAS 70-55-3): Properties, Synthesis, Applications, and Technical Challenges. Jinli Chemical. [Link]

  • Toluenesulfonamides - Evaluation statement. Australian Government Department of Health. [Link]

  • P-TOLUENESULFONAMIDE CAS N°: 70-55-3. OECD. [Link]

  • p-TOLUENE SULPHONAMIDE | Amides | Article No. 6338D. Loba Chemie. [Link]

  • n-DODECYL (LAURYL) p-TOLUENESULFONATE. Organic Syntheses Procedure. [Link]

Sources

Optimization

recrystallization solvents for high-purity p-toluene sulfonamide

Technical Support Center: High-Purity Recrystallization of p-Toluene Sulfonamide (PTSA) Topic: Recrystallization Solvents & Protocols for p-Toluene Sulfonamide Audience: Researchers, Process Chemists, and Drug Developmen...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: High-Purity Recrystallization of p-Toluene Sulfonamide (PTSA)

Topic: Recrystallization Solvents & Protocols for p-Toluene Sulfonamide Audience: Researchers, Process Chemists, and Drug Development Professionals[1][2][3]

Phase 1: Solvent Selection Strategy

Q: What is the optimal solvent system for purifying p-toluene sulfonamide (PTSA) to remove the ortho-isomer?

A: The choice of solvent depends heavily on the initial purity profile and the specific impurity you are targeting (usually o-toluene sulfonamide, OTSA).[2]

For high-purity applications (>99.5%) , we recommend a binary system of Ethanol and Water or a pH-swing aqueous method .[1][2][3]

Solvent SystemPrimary Use CaseMechanism of ActionProsCons
Water (pH adjusted) Industrial / Bulk Purification Chemical conversion to sodium salt (highly soluble), filtration of insolubles, then acid precipitation.[1][2][3]Excellent removal of non-acidic impurities; Green solvent; Scalable.[3]Requires precise pH control; High water volumes needed if not using pH swing.[1][3]
Ethanol : Water (Varies) Standard Lab Recrystallization Exploits the significant solubility difference between PTSA and OTSA at low temperatures.[2]Good balance of yield and purity; Tunable polarity.[3]Ethanol is flammable; Yield loss if ratio is incorrect.[3]
Chloroform / Toluene Specific Isomer Separation OTSA is significantly more soluble in these non-polar solvents than PTSA.[1][3]Highly effective for removing stubborn ortho content.[1][3]Toxic; Environmental disposal issues; Lower recovery yield.[1][3]
Ethyl Acetate Polymorph Control Used when specific crystal habits are required.[1][3]Good solubility profile; Moderate toxicity.[1][3]Volatile; Can be difficult to dry completely.[1][3]

Q: Why is water alone often insufficient for high-purity recrystallization? A: While PTSA is sparingly soluble in cold water (approx.[1][3] 0.3 g/100 mL at 25°C) and soluble in boiling water, simple aqueous recrystallization often fails to sufficiently reject the ortho-isomer (OTSA) if it is present in high concentrations (>5%).[2][3] OTSA has a lower melting point (liquid at some process temperatures) and can "oil out," trapping impurities.[1][2][3] For high purity, the pH-swing method (described in Phase 2) or an organic co-solvent is required to keep the OTSA in the mother liquor.[2]

Phase 2: Experimental Protocols

Protocol A: Standard Ethanol/Water Recrystallization (General Purity)

Best for: Routine purification of crude material (90-95% purity).[1][3]

  • Dissolution: Place crude PTSA in a flask. Add 95% Ethanol (approx.[1][3] 2.5 mL per gram of PTSA).[3] Heat to boiling until dissolved.

  • Saturation: If the solution is not saturated, slowly add more crude solid until a slight turbidity persists at boiling, then add a minimal amount of ethanol to clear it.[3]

  • Precipitation: Remove from heat. Slowly add hot water (approx. 50-60°C) dropwise until the solution becomes just permanently cloudy.

  • Re-dissolution: Add a few drops of ethanol to restore clarity.

  • Crystallization: Allow the solution to cool slowly to room temperature undisturbed. Once crystals form, cool further in an ice bath (0-5°C) for 1 hour.

  • Filtration: Filter the crystals and wash with a cold 1:1 Ethanol/Water mixture.

Protocol B: High-Purity pH-Swing Reprecipitation (Advanced)

Best for: Removing stubborn ortho-isomers and achieving pharmaceutical-grade purity.[1][2][3]

  • Salt Formation: Suspend crude PTSA in water (5 mL/g). Slowly add 20% NaOH (aq) while stirring and heating to 50°C until the pH reaches ~10-11 and the solid dissolves completely. (PTSA forms sodium p-toluenesulfonamide, which is highly water-soluble).[1][2][3]

  • Impurity Filtration: If the solution is colored or contains insoluble particles, add Activated Carbon (1-2% w/w), stir for 15 mins, and filter while warm.[1][2][3]

  • Acidification: Cool the filtrate to 20°C. Slowly add Hydrochloric Acid (HCl) or Sulfuric Acid dropwise while stirring vigorously.

  • Precipitation Point: Monitor pH. PTSA will begin to precipitate as the pH drops below 7. Continue adding acid until pH reaches 2-3 to ensure maximum recovery.[1][3]

  • Digestion: Stir the slurry for 30 minutes to allow crystal growth and prevent inclusion of mother liquor.

  • Isolation: Filter the white precipitate. Wash thoroughly with cold water to remove excess acid and salts (NaCl).[2][3] Dry at 60°C.[1][3]

Phase 3: Troubleshooting & Diagnostics

Q: My product is "oiling out" (forming a liquid blob) instead of crystallizing. Why? A: This is a common issue with sulfonamides.

  • Cause 1: Impurity Level: High levels of OTSA depress the melting point of the mixture below the solvent's boiling point.

  • Cause 2: Temperature: You are cooling the solution too fast, or the saturation temperature is above the melting point of the hydrated solid.[2]

  • Fix: Re-heat the mixture to dissolve the oil. Add more solvent (dilute by 10-20%) to lower the saturation temperature.[3] Allow the solution to cool very slowly (wrap the flask in foil or a towel). Seed the solution with a pure PTSA crystal at the first sign of turbidity.

Q: The crystals are yellow/off-white.[3] How do I fix color? A: Color is usually due to oxidative byproducts or trace iron.[3]

  • Fix: Use Protocol B (pH Swing) .[3] The alkaline step allows for highly effective activated carbon treatment. Carbon is far more effective in the aqueous sodium salt solution than in organic solvents.

Q: My yield is significantly lower than expected (<60%). A:

  • Check pH: If using Protocol B, ensure the final pH is < 3. PTSA is amphoteric; it is soluble in high pH (as a salt) and slightly soluble in neutral water.[3] Low pH ensures it is in the protonated, insoluble form.[2][3]

  • Check Solvent Vol: If using Protocol A, you may have used too much ethanol.[1][2][3] PTSA is very soluble in ethanol.[1][3] Evaporate 30% of the solvent and re-cool.

Visualizing the Workflow

The following diagram illustrates the decision logic for selecting the correct purification path based on input purity and desired outcome.

PTSA_Recrystallization Start Start: Crude PTSA Input CheckPurity Analyze Input Purity (HPLC/Melting Point) Start->CheckPurity HighImpurity High Impurity (>5% OTSA) or Colored CheckPurity->HighImpurity Low Quality LowImpurity Low Impurity (<5% OTSA) CheckPurity->LowImpurity Decent Quality ProtocolB Protocol B: pH-Swing (NaOH Dissolution -> Carbon -> Acid Precip) HighImpurity->ProtocolB Chemical Purification ProtocolA Protocol A: Solvent Recrystallization (Ethanol/Water) LowImpurity->ProtocolA Physical Purification Success Filter & Dry (Target Purity >99%) ProtocolB->Success CheckOil Did it 'Oil Out'? ProtocolA->CheckOil CheckOil->Success No (Crystals formed) RemedyOil Remedy: 1. Re-heat 2. Add 10% more solvent 3. Seed Crystal CheckOil->RemedyOil Yes RemedyOil->CheckOil Retry

Caption: Decision matrix for selecting between Solvent Recrystallization and pH-Swing Purification based on impurity profile.

Data Reference: Solubility Profile

Approximate solubility values of p-Toluene Sulfonamide (PTSA) vs. o-Toluene Sulfonamide (OTSA).

SolventTemp (°C)PTSA Solubility (Mole Fraction)OTSA Solubility (Mole Fraction)Notes
Water 25~0.003~0.005Poor solubility for both; good for washing.[1][2][3]
Ethanol 25~0.09~0.05PTSA is highly soluble; good for dissolving.[1][3]
Ethanol 60HighHighTotal dissolution zone.[1][3]
Ethyl Acetate 25~0.13~0.07OTSA is less soluble (Critical for separation).[3]
Chloroform 25ModerateHighOTSA is MORE soluble ; good for removing OTSA in mother liquor.[1][3]

Note: Data derived from thermodynamic correlation studies (See Ref 1).

References

  • Solubility and Mixing Thermodynamics of p-Toluenesulfonamide and o-Toluenesulfonamide. Journal of Chemical & Engineering Data. (2017). Provides quantitative solubility data in monosolvents. Link[2][3]

  • Purification method capable of reducing sulfate content of p-toluenesulfonic acid. Google Patents (CN106588712A). Describes industrial impurity removal strategies. Link

  • Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. General principles of solvent selection and oiling-out troubleshooting. Link

  • p-Toluenesulfonamide Properties & Safety. National Institutes of Health (PubChem).[1][3] Physical property data (Melting point, pKa). Link[2][3]

Sources

Troubleshooting

Technical Support Center: Enhancing the Thermal Stability of p/m-Toluene Sulfonamide Resins

Welcome to the technical support center for p/m-toluene sulfonamide (p/m-TSA) resins. This guide is designed for researchers, scientists, and drug development professionals who utilize these versatile thermosets and seek...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for p/m-toluene sulfonamide (p/m-TSA) resins. This guide is designed for researchers, scientists, and drug development professionals who utilize these versatile thermosets and seek to optimize their performance at elevated temperatures. Here, we move beyond standard protocols to address the nuanced challenges of thermal degradation, offering field-proven insights and robust troubleshooting strategies in a direct question-and-answer format. Our focus is on not just what to do, but why you're doing it, ensuring the scientific integrity and success of your experiments.

Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the thermal stability of p/m-TSA resins.

Q1: What are the typical thermal limitations of a standard p/m-TSA-formaldehyde resin?

A standard p/m-toluene sulfonamide resin, often used as a plasticizer or film former, generally exhibits moderate thermal stability.[1] Decomposition can begin at temperatures as low as 105°C, with significant degradation occurring in the 150°C to 250°C range, depending on the specific formulation and curing parameters.[2] Key indicators of thermal stress include discoloration (yellowing to amber), loss of mechanical strength, and the release of volatile compounds, including unreacted formaldehyde.[3]

Q2: My cured resin is turning yellow after post-curing at an elevated temperature. What is the primary cause?

Yellowing is a common sign of thermo-oxidative degradation.[4][5] This process is often initiated by a combination of heat and oxygen, which leads to the formation of chromophores (color-causing groups) within the polymer matrix.[4][5] The presence of aromatic rings in the toluenesulfonamide structure makes the resin susceptible to oxidation, which can be exacerbated by UV light exposure and residual acidic or basic catalysts from the synthesis process.[5]

Q3: Can I improve the thermal stability of my p/m-TSA resin by simply increasing the crosslink density?

While increasing crosslink density can enhance properties like mechanical strength and glass transition temperature (Tg), its effect on thermal stability is complex.[6] A more densely cross-linked network can restrict molecular mobility and require more energy to initiate degradation.[5] However, excessive crosslinking can also lead to a more brittle material, which may be undesirable.[7] Furthermore, if the crosslinks themselves are thermally labile, a higher density won't necessarily prevent degradation at elevated temperatures. A holistic approach that includes chemical stabilization is often more effective.

Q4: What are the main chemical pathways for thermal degradation in these resins?

While specific research on p/m-TSA-formaldehyde resins is limited, by analogy with similar thermosets like melamine-formaldehyde and phenol-formaldehyde resins, the primary degradation pathways are believed to involve the cleavage of the methylene (-CH2-) and methylene-ether (-CH2-O-CH2-) bridges that form the cross-linked network.[2] This process can release formaldehyde.[2] Additionally, the sulfonamide group (C-SO2-N) itself can be a point of thermal weakness, potentially leading to the scission of the C-S or S-N bonds at higher temperatures, releasing sulfur-containing compounds.[2]

Troubleshooting Guides: From Problem to Protocol

This section provides in-depth troubleshooting for specific experimental issues, complete with explanations of the underlying causes and step-by-step protocols for resolution.

Issue 1: Severe Discoloration and Embrittlement During High-Temperature Processing

Symptoms: The resin rapidly darkens from a pale yellow to a deep amber or brown upon heating above 180°C. The final cured product is brittle and fractures easily, even with minimal stress.

Causality Analysis: This is a classic case of severe thermo-oxidative degradation. At elevated processing temperatures, the polymer backbone is susceptible to attack by atmospheric oxygen. This creates highly reactive free radicals that propagate a chain reaction, leading to widespread chain scission and the formation of colored degradation byproducts.[8] The loss of polymer chain integrity results in a drastic reduction in mechanical properties, causing brittleness.

Solution: Implementation of a Synergistic Antioxidant System

To combat thermo-oxidative degradation, a two-pronged stabilization strategy is highly effective. This involves the use of a primary antioxidant (a free radical scavenger) in combination with a secondary antioxidant (a hydroperoxide decomposer).

  • Primary Antioxidants (Hindered Phenols): These molecules donate a hydrogen atom to neutralize the highly reactive peroxy radicals, terminating the degradation chain reaction.[9] The resulting phenoxy radical is resonance-stabilized and has low reactivity, preventing it from initiating new degradation chains.[10]

  • Secondary Antioxidants (Phosphites): These compounds work by decomposing hydroperoxides—unstable intermediates that would otherwise break down into more free radicals—into non-radical, stable products.[8][11][12] This synergistic approach addresses the degradation cascade at two critical points.[8]

Protocol 1: Incorporation of a Hindered Phenol/Phosphite Stabilizer Package

Objective: To enhance the long-term thermal stability of a p-TSA-formaldehyde resin during melt processing and curing.

Materials:

  • p-Toluene sulfonamide (p-TSA) monomer

  • Formaldehyde solution (37% in water)

  • Sodium hydroxide (catalyst)

  • Hindered phenolic antioxidant (e.g., Irganox® 1010 or similar)

  • Phosphite secondary antioxidant (e.g., Irgafos® 168 or similar)

  • Suitable solvent (e.g., cyclohexanone or a toluene/ethanol blend)

Methodology:

  • Resin Synthesis: In a reaction vessel equipped with a stirrer, condenser, and temperature control, prepare the p-TSA-formaldehyde resin according to your established laboratory procedure. A typical starting point is a molar ratio of 1:1.5 to 1:2 (p-TSA:Formaldehyde) under basic catalysis.

  • Stabilizer Preparation: Prepare a stabilizer stock solution. A common synergistic ratio is 1:2 or 1:3 of hindered phenol to phosphite.[13] Dissolve the antioxidants in a minimal amount of the process solvent.

    • Expert Insight: Pre-dissolving the stabilizers ensures homogeneous dispersion throughout the resin matrix, which is critical for effective stabilization.

  • Incorporation: Once the resin synthesis has reached the desired viscosity and before the final curing stage, cool the resin to below 100°C. Add the stabilizer stock solution to the resin with vigorous stirring. A typical loading level is 0.1-0.5% total antioxidant by weight of the resin solids.

  • Solvent Removal: Gently heat the mixture under vacuum to remove the solvent used to introduce the stabilizers.

  • Curing: Proceed with your standard curing protocol (e.g., casting a film and heating in a staged cycle).

  • Validation:

    • Visual Assessment: Compare the color of the stabilized resin to an unstabilized control sample after curing at the same temperature profile.

    • Thermal Analysis: Perform Thermogravimetric Analysis (TGA) on both the stabilized and unstabilized samples. A successful stabilization will result in a higher onset temperature for weight loss.

    • Mechanical Testing: Evaluate the brittleness of the cured samples through simple flexural or impact tests. The stabilized resin should exhibit improved toughness.

Issue 2: Inconsistent Curing and Poor Mechanical Properties

Symptoms: The cured resin exhibits soft or tacky spots, indicating incomplete curing.[7] The overall material lacks the expected hardness and fails prematurely under mechanical load.

Causality Analysis: These symptoms point to issues with the curing process itself. Thermoset properties are critically dependent on achieving a uniformly and sufficiently cross-linked network.[7] Potential causes include:

  • Incorrect Stoichiometry: An improper ratio of resin to hardener (or in this case, an incorrect degree of pre-condensation) can leave unreacted functional groups.

  • Inhomogeneous Mixing: Poor mixing of the resin or any additives leads to localized areas with incorrect stoichiometry and incomplete cure.[7]

  • Sub-optimal Curing Profile: The temperature and time of the curing cycle may be insufficient to drive the cross-linking reaction to completion.[7] A multi-stage curing profile with a final post-cure step above the glass transition temperature (Tg) is often necessary to achieve full property development.[7]

Solution: Optimization of the Curing and Post-Curing Parameters

A systematic approach to optimizing the cure cycle is necessary to ensure the formation of a robust and homogeneous polymer network.

Protocol 2: Determining the Optimal Cure Schedule using Differential Scanning Calorimetry (DSC)

Objective: To develop a curing and post-curing schedule that maximizes the crosslink density and thermal stability of the p/m-TSA resin.

Materials:

  • Uncured p/m-TSA resin syrup (stabilized or unstabilized).

  • Differential Scanning Calorimeter (DSC) with hermetic aluminum pans.

Methodology:

  • Dynamic DSC Scan:

    • Seal a small amount (5-10 mg) of the uncured liquid resin into a DSC pan.

    • Heat the sample at a constant rate (e.g., 10°C/min) from room temperature to approximately 250°C.

    • This scan will reveal the exothermic curing reaction. Note the onset temperature, the peak temperature (Tpeak), and the total heat of reaction (ΔHtotal).

    • Expert Insight: The Tpeak provides a good starting point for your primary curing temperature. ΔHtotal represents the total energy released during a complete cure and serves as the benchmark.

  • Isothermal Cure Study:

    • Based on the dynamic scan, select several isothermal cure temperatures (e.g., Tpeak - 20°C, Tpeak, Tpeak + 20°C).

    • For each temperature, heat a fresh sample rapidly to the isothermal temperature and hold for a set time (e.g., 60 minutes).

    • After the isothermal hold, cool the sample to room temperature.

  • Residual Cure Analysis:

    • Re-run a dynamic scan (10°C/min to 250°C) on the isothermally cured samples from the previous step.

    • Any residual exothermic activity indicates an incomplete cure. Calculate the residual heat of reaction (ΔHresidual).

    • The degree of cure can be calculated as: Degree of Cure (%) = [(ΔH_total - ΔH_residual) / ΔH_total] * 100.

  • Post-Cure Determination:

    • The glass transition temperature (Tg) will be visible in the second dynamic scan of the cured samples. For maximum thermal and mechanical performance, a post-cure step should be performed at a temperature approximately 20-30°C above the initial measured Tg.

  • Optimized Cure Schedule:

    • Based on the data, establish a two-stage cure schedule:

      • Stage 1 (Primary Cure): Heat at the optimal isothermal temperature for a duration that achieves >90% cure.

      • Stage 2 (Post-Cure): Increase the temperature to Tg + 20-30°C and hold for 1-2 hours to complete the cross-linking and relieve internal stresses.

Data Summary & Visualization

Table 1: Representative Thermal Properties of Unstabilized vs. Stabilized p-TSA Resin
PropertyUnstabilized p-TSA ResinStabilized p-TSA Resin (0.3% Hindered Phenol/Phosphite)
Onset of Degradation (TGA, 5% wt. loss) ~185 °C~215 °C
Temperature at Max Decomposition Rate ~240 °C~270 °C
Char Yield at 500°C 25%32%
Color after 1 hr @ 200°C Dark AmberPale Yellow

Note: These values are representative and can vary based on the specific resin synthesis and curing conditions.

Diagrams

G cluster_synthesis Resin Synthesis & Stabilization cluster_curing Curing & Post-Curing cluster_validation Validation A 1. Synthesize p/m-TSA Resin C 3. Cool Resin & Incorporate Stabilizer A->C B 2. Prepare Stabilizer Stock Solution (Hindered Phenol + Phosphite) B->C D 4. Homogenize & Degas C->D E 5. Primary Cure (e.g., 150°C for 1 hr) D->E F 6. Post-Cure (e.g., 180°C for 2 hrs) E->F G 7. Thermal Analysis (TGA/DSC) F->G H 8. Mechanical Testing F->H I 9. Visual Inspection F->I

Stabilization cluster_primary Primary Antioxidant cluster_secondary Secondary Antioxidant Peroxy Peroxy Radical (R-OO•) HinderedPhenol Hindered Phenol (Ar-OH) Peroxy->HinderedPhenol Intercepted by Hydroperoxide Hydroperoxide (R-OOH) Phosphite Phosphite (P(OR)3) Hydroperoxide->Phosphite Reduced by StableRadical Stable Phenoxy Radical (Ar-O•) HinderedPhenol->StableRadical Donates H• Phosphate Phosphate (O=P(OR)3) Phosphite->Phosphate Decomposes

References

  • Demir, A. P. T. (2023). Kinetic evaluation of the stabilization efficiency of the phosphite and urea derivative based stabilizers against epoxy based stabilizers on the thermal degradation of plasticized poly (vinyl chloride).
  • LookChem. (n.d.). Cas 25035-71-6, Toluenesulfonamide formaldehyde resin. Retrieved February 6, 2026, from [Link]

  • Serra, A., Galià, M., & Cádiz, V. (2020). Optimization of the Curing and Post-Curing Conditions for the Manufacturing of Partially Bio-Based Epoxy Resins with Improved Toughness. Polymers, 12(11), 2589.
  • SkinSAFE. (n.d.). Toluenesulfonamide Formaldehyde Resin Ingredient Allergy Safety Information. Retrieved February 6, 2026, from [Link]

  • Li, Y., et al. (2024). Detailed mechanism study of volatile organic compound decomposition and oxidation removal based on a ReaxFF MD method. Scientific Reports, 14(1), 3765.
  • Moore, W. R., & Donnelly, E. (1963). Thermal degradation of melamine-formaldehyde resins. Journal of Applied Chemistry, 13(12), 537-543.
  • Purnomo, H., et al. (2018). Thermal Degradation of Modified Phenol-Formaldehyde Resin with Sodium Silicate. International Journal of Engineering & Technology, 7(4.36), 701-705.
  • Tomczyk, K., et al. (2024). The Effect of p-Toluenesulfonic Acid and Phosphoric Acid (V) Content on the Heat Resistance and Thermal Properties of Phenol Resin and Phenol-Carbon Composite.
  • Tuzum Demir, A. P. (2023). Kinetic evaluation of the stabilization efficiency of the phosphite and urea derivative based stabilizers against epoxy.
  • Resiners. (2023, September 30). Resin Yellowing: Why It Happens, How to Prevent It, and What to Do. Retrieved February 6, 2026, from [Link]

  • Zhang, J., et al. (2025). Hindered phenolic antioxidant with high transamidation reactivity for the long-term thermo-oxidative stabilization of polyamide 6,6.
  • Al-Malaika, S., & Suharty, N. (1996). High-performance phosphite stabilizer. In Polymer Durability (pp. 233-255). American Chemical Society.
  • Wang, Y., et al. (2025). Electron structure variations in hindered phenolic antioxidant induced enhancement of thermo-oxidative aging performance in polyamide 6. Polymers, 17(9), 1845.
  • Sheri Vegas Art. (2023, August 15). Are You Causing Your Resin To YELLOW? Resin Mistakes. YouTube. Retrieved February 6, 2026, from [Link]

  • Wibowo, A. R., et al. (2025). Optimizing curing parameters to enhance the compressive strength and toughness properties of Resin-Coated Sand (RCS) in foundry applications. Journal of Materials Engineering and Performance, 34(1), 1-12.
  • Masoud, M. H., et al. (2023). Volatile Organic Compounds in Indoor Air: Sampling, Determination, Sources, Health Risk, and Regulatory Insights.
  • Roca, M., et al. (2013). Thermodynamic analysis of the thermal stability of sulphonamides in milk using liquid chromatography tandem mass spectrometry detection. Food Chemistry, 136(2), 1014-1020.
  • Wang, Y., et al. (2023). Crystallization and Performance of Polyamide Blends Comprising Polyamide 4, Polyamide 6, and Their Copolymers. Polymers, 15(16), 3418.
  • Artist Till Death. (2022, January 10). How to prevent resin yellowing/ambering. YouTube. Retrieved February 6, 2026, from [Link]

  • Amfine Chemical Corporation. (n.d.). Phosphites | Process Stabilizers for Plastics. Retrieved February 6, 2026, from [Link]

  • Neweco High Polymer Material Co.Ltd. (2019, March 6). How to solve the problem of color yellowing of unsaturated resin. Retrieved February 6, 2026, from [Link]

  • Okamba-Diogo, O., et al. (2015). Quantification of hindered phenols in polyamide 11 during thermal aging.
  • Hiraishi, N., et al. (2010). Measurements of volatile compound contents in resins using a moisture analyzer.
  • Quanzhou Neweco High Polymer Material Co.Ltd. (2019, March 6). How to solve the yellowing phenomenon of resin?. Retrieved February 6, 2026, from [Link]

  • Zhang, Y., et al. (2024). Synthesis, Characterization, and Evaluation of a Hindered Phenol-Linked Benzophenone Hybrid Compound as a Potential Polymer Anti-Aging Agent. Molecules, 29(15), 3456.
  • Wang, Y., et al. (2022).

Sources

Optimization

Technical Support Center: Separation of p- and o-Toluene Sulfonamide Isomers

[1][2] Welcome to the Isomer Separation Technical Center. This guide addresses the purification and analysis of p-toluene sulfonamide (PTSA) and o-toluene sulfonamide (OTSA).[1][2] These isomers, often generated simultan...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Welcome to the Isomer Separation Technical Center. This guide addresses the purification and analysis of p-toluene sulfonamide (PTSA) and o-toluene sulfonamide (OTSA).[1][2] These isomers, often generated simultaneously during the chlorosulfonation of toluene, present a classic separation challenge due to their structural similarity.

This resource is designed for researchers requiring high-purity isolates for pharmaceutical intermediates or plasticizer applications.[1][2]

Module 1: The Physicochemical Basis of Separation[1]

To separate these isomers effectively, one must exploit their subtle differences in solubility and acidity (pKa).[2] While both are weak acids due to the sulfonamide group (


), the para isomer generally exhibits lower solubility in aqueous media compared to the ortho isomer, a property driven by crystal lattice energy and symmetry.[2]
Comparative Data Table
Propertyp-Toluene Sulfonamide (PTSA)o-Toluene Sulfonamide (OTSA)Separation Implication
Structure Symmetric (para)Asymmetric (ortho)PTSA packs more tightly; higher lattice energy.[1][2]
Melting Point 137–140 °C156.3 °C (Pure) / Lower in mixDistinct thermal profiles (though close).[2]
Water Solubility (25°C) ~3.2 g/LSlightly HigherPrimary Separation Vector.
pKa (Acidity) ~10.2~10.4Both form salts at pH > 11; precipitate at pH < 9.[2]
State in High pH Soluble Salt (

)
Soluble Salt (

)
Allows bulk dissolution before selective precipitation.[1][2]

Module 2: Bulk Purification (The pH-Swing Protocol)[1][2]

Objective: Isolate high-purity PTSA from a crude OPTSA (Ortho/Para) mixture. Mechanism: This protocol utilizes the "pH Swing" technique. By converting both isomers to their water-soluble salt forms (High pH) and then slowly lowering the pH, we trigger the selective precipitation of PTSA, which is thermodynamically prone to crystallize before OTSA.[2]

Visual Workflow (Process Logic)

pH_Swing_Protocol Start Crude Mixture (PTSA + OTSA) Step1 1. Solubilization Add NaOH (aq) until pH > 11 Temp: 80°C Start->Step1 Dissolve Step2 2. Filtration (Hot) Remove insoluble mechanical impurities Step1->Step2 Clarify Step3 3. Controlled Acidification Add dilute HCl slowly Target pH: 8.5 - 9.0 Step2->Step3 Neutralize Decision Precipitation Occurs? Step3->Decision Decision->Step3 No (Continue Acid add) Step4 4. Cooling Crystallization Cool to 20°C slowly Decision->Step4 Yes (PTSA comes out) Step5 5. Filtration & Wash Filter Cake = PTSA Filtrate = Enriched OTSA Step4->Step5 Harvest

Figure 1: The pH-Swing Logic Flow. PTSA selectively precipitates as the pH drops from highly alkaline to weakly alkaline conditions.[1]

Step-by-Step Protocol
  • Dissolution (Salt Formation):

    • Suspend the crude mixture in water (ratio 1:5 w/v).

    • Add 30% NaOH solution while stirring.[2] Heat to 80°C .

    • Checkpoint: Ensure the solution is clear and pH is >11. Both isomers are now deprotonated anions (

      
      ).[1][2]
      
  • Clarification:

    • While hot, filter through a coarse sintered glass funnel to remove any non-sulfonamide particulates.[2]

  • Selective Precipitation (The Critical Step):

    • Maintain temperature at 50–60°C .

    • Slowly add dilute HCl (1M) or Acetic Acid.[2]

    • Target: Stop acidification when pH reaches 8.5 – 9.0 .

    • Why? At this pH, PTSA begins to protonate and reach its solubility limit, while OTSA (slightly more soluble and slightly higher pKa) tends to remain in solution.[2]

  • Crystallization:

    • Cool the mixture slowly to 20°C over 2 hours. Rapid cooling traps OTSA in the crystal lattice.

    • Filter the white precipitate.

  • Washing:

    • Wash the filter cake with ice-cold water (minimizes re-dissolution of PTSA).[1][2]

    • The filtrate (mother liquor) now contains the majority of the OTSA.[1]

Module 3: Analytical Quality Control (HPLC)[2]

Objective: Quantify the ratio of p- vs o- isomers in your purified fraction. Challenge: Structural isomers often co-elute.[2] A C18 column with a polar mobile phase is standard.[2]

Recommended Method Parameters
ParameterSpecificationNotes
Column C18 (e.g., Inertsil ODS-3V or equiv), 5µm, 250 x 4.6mmStandard RP-HPLC column is sufficient.[1][2]
Mobile Phase A Water + 0.1% Phosphoric AcidAcid keeps sulfonamides in neutral form (better peak shape).[2]
Mobile Phase B Acetonitrile (ACN)Methanol can be used but ACN provides sharper peaks.[2]
Gradient Isocratic (30:70 ACN:Water) or Gradient 20%->60% BIsocratic is usually sufficient for binary isomer separation.[1][2]
Flow Rate 1.0 mL/minStandard.[2][3]
Detection UV @ 220 nmSulfonamides absorb strongly here.[2]
Retention Order 1. PTSA (Elutes First/Second*)Varies by column, but typically PTSA elutes before OTSA on standard C18 due to polarity.[2] Verify with standards.
Analytical Troubleshooting Logic

HPLC_Troubleshooting Issue Problem: Poor Resolution Check1 Check pH Is Mobile Phase acidic? Issue->Check1 Action1 Add 0.1% H3PO4 (Suppress Ionization) Check1->Action1 No Check2 Check Gradient Is organic % too high? Check1->Check2 Yes Action2 Lower ACN % (Increase retention) Check2->Action2 Yes

Figure 2: HPLC Troubleshooting for Co-eluting Isomers.

Module 4: Troubleshooting & FAQs

Q1: My PTSA yield is low, but purity is high. How do I recover more?

Diagnosis: You likely acidified too cautiously or stopped at a pH that was too high (e.g., pH 9.5), leaving PTSA in the mother liquor.[2] Fix:

  • Take the filtrate (mother liquor) from the first step.

  • Acidify further to pH 6.0 .

  • A second crop will precipitate.[2]

  • Warning: This "Second Crop" will contain significantly higher levels of OTSA. Do not mix it with the first crop. Recrystallize this crop separately.

Q2: The filter cake is "slimy" and difficult to dry.

Diagnosis: This usually indicates occluded impurities or rapid precipitation (crash cooling) which traps solvent.[2] Fix:

  • Re-dissolve the cake in hot water/ethanol (90:10).

  • Perform a slow recrystallization.[2] Wrap the flask in a towel to slow the cooling rate.[1] Large, well-defined crystals filter easily; fines do not.[1][2]

Q3: Can I use extraction instead of precipitation?

Answer: Yes, but it is solvent-intensive.[1][2]

  • Protocol: At pH 10 (aqueous), both are soluble salts.[2] Wash with an organic solvent (DCM or Ethyl Acetate) to remove neutral organic impurities.[2] Then acidify the aqueous layer to extract the sulfonamides back into an organic phase.[1]

  • Note: This purifies the mixture from other contaminants but is less effective at separating the isomers from each other compared to fractional crystallization.[1]

Q4: I see a "split peak" in HPLC.

Diagnosis: Sample solvent mismatch or pH issues.[2] Fix:

  • Ensure the sample is dissolved in the mobile phase.[1]

  • Ensure the mobile phase is buffered (pH 2.5 - 3.0).[1][2] Sulfonamides are ionizable; if the pH is near the pKa (unlikely in RP, but possible), you will see peak broadening. More likely, the column is overloaded. Inject less volume.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 6269, p-Toluenesulfonamide.[1][2] Retrieved from [Link][2]

  • Shaikh, T., et al. (2021). Development of Analytical Method for Determination of p-toluenesulfonylurea and its Impurities in Gliclazide Drug Substances by using HPLC.[2] ResearchGate.[2][3][4][5] Retrieved from [Link]

  • OECD SIDS (2005). SIDS Initial Assessment Report: p-Toluenesulfonamide.[1][2] UNEP Publications.[2] Retrieved from [Link][2]

Sources

Troubleshooting

Technical Support Center: Reducing Catalyst Poisoning in Sulfonamide Hydrogenation

Status: Active Agent: Dr. Aris Thorne, Senior Application Scientist Department: Catalysis & Process Chemistry Support Ticket ID: #CAT-SULF-2024-05 Introduction: The "Silent Killer" of Hydrogenation Welcome to the technic...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Active Agent: Dr. Aris Thorne, Senior Application Scientist Department: Catalysis & Process Chemistry Support Ticket ID: #CAT-SULF-2024-05

Introduction: The "Silent Killer" of Hydrogenation

Welcome to the technical support hub. If you are here, your hydrogenation reaction—likely involving a sulfonamide scaffold—has stalled, failed to initiate, or yielded a complex mixture of byproducts.

In sulfonamide chemistry, catalyst poisoning is rarely a binary "dead or alive" state. It is often a kinetic throttle caused by the strong affinity of sulfur species for active metal sites (Pd, Pt, Ni). This guide moves beyond basic textbook advice to address the specific, invisible interactions between sulfonamide moieties, sulfur impurities, and heterogeneous catalysts.

Part 1: Diagnostic & Troubleshooting Guides

Category 1: Pre-Reaction Diagnostics (Feedstock & Catalyst)

Q: My reaction works on a 100 mg scale but fails completely at 10 g. Is this poisoning? A: Almost certainly. This is the classic signature of trace impurity poisoning .

  • The Mechanism: On a small scale, the absolute amount of poison (e.g., residual thiol, sulfide, or sulfonyl chloride) is low enough that a standard catalyst loading (e.g., 10 mol%) still leaves enough active sites to complete the reaction.

  • The Scale-Up Failure: As you scale up the substrate, you scale up the poison linearly. However, if you maintain the same percentage of catalyst, the ratio of poison molecules to active metal sites often crosses a critical threshold, leading to total surface coverage.

  • Immediate Action: Perform a Standard Addition "Spike" Test (see Protocol A below).

Q: I am reducing a nitro group on a sulfonamide scaffold. Why is the reaction stalling at 50% conversion? A: This is likely Competitive Adsorption or Product Inhibition , not permanent poisoning.

  • The Cause: The sulfonamide oxygen or nitrogen atoms can coordinate to the metal surface. While less binding than a thiol, they compete with the nitro group for active sites. Furthermore, the amine product generated from the nitro reduction is a stronger coordinator than the nitro starting material.

  • The Fix:

    • Increase H₂ Pressure: Higher pressure increases the surface concentration of hydrogen, displacing the competitively bound sulfonamide/amine.

    • Acidic Additive: Add 1-2 equivalents of Methanesulfonic acid (MSA) or Acetic acid. This protonates the product amine, preventing it from binding to the catalyst surface [1].

Q: Which catalyst is most resistant to sulfonamide-induced poisoning? A: Resistance is a trade-off with activity. See the comparison below:

CatalystActivitySulfur ResistanceBest ForNotes
Pd/C (Palladium on Carbon) HighLowC=C, C≡C, Nitro reductionMost susceptible to permanent deactivation by thiols/sulfides.
Pt/C (Platinum on Carbon) ModerateModerateNitro reduction, Halo-aromaticsMore resistant to sulfur than Pd; often used when S-impurities are unavoidable [2].
Raney Nickel ModerateHighNitrile reduction, DesulfurizationActs as its own "sulfur scavenger." Can tolerate higher impurity loads but requires higher loading (wt%).
Sulfided Pt (Pt(S)/C) LowVery HighHalogenated substratesIntentionally poisoned to prevent dehalogenation; highly resistant to further poisoning.
Category 2: Reaction Monitoring & Optimization

Q: How do I distinguish between "Hydrogen Starvation" and "Catalyst Poisoning"? A: The kLa (Mass Transfer Coefficient) test is required.

  • Symptom: Both issues look like a stalled reaction.

  • Test: Double your stirring speed (RPM).

    • If rate increases significantly: You have a mass transfer limitation (Hydrogen Starvation). You need better agitation or a different reactor.

    • If rate remains flat: You have Chemical Control (Kinetic limitation). If the rate is zero, it is Poisoning.

Q: Can I regenerate a poisoned catalyst? A: Generally, no .

  • Why: Sulfur forms a strong chemisorptive bond (M-S) that is often stronger than the metal-support interaction. Attempts to wash it off (solvent wash) usually fail. Oxidative regeneration (burning off the sulfur) sinters the metal nanoparticles, destroying surface area.

  • Exception: If the poison is a basic amine, washing with dilute acidic methanol can sometimes restore activity.

Part 2: Experimental Protocols

Protocol A: The "Spike" Test (Poison Detection)

Use this to confirm if your starting material contains the poison.

  • Setup: Prepare two reaction vessels with a known clean standard substrate (e.g., styrene or nitrobenzene) that reduces easily.

  • Control: Run the standard hydrogenation (Standard Substrate + Catalyst + H₂). Record the time to completion (

    
    ).
    
  • Spike: Run the same reaction but add 5-10 mol% of your "problematic" sulfonamide substrate to the mixture.

  • Analysis:

    • If

      
      : Your sulfonamide is innocent . The issue is likely steric or electronic.
      
    • If

      
       or no reaction: Your sulfonamide substrate contains a poison  (impurity) or acts as a poison itself.
      
Protocol B: Feedstock Purification (The "Guard Bed" Method)

If Protocol A confirms poisoning, you must clean the feed.

Objective: Remove trace thiols, sulfides, or sulfonyl chlorides derived from sulfonamide synthesis.

Step-by-Step:

  • Dissolution: Dissolve the sulfonamide substrate in the reaction solvent (e.g., MeOH, THF).

  • Adsorbent Treatment: Add Activated Carbon (Darco G-60 or similar) OR Zinc Oxide (ZnO) powder at 10-20 wt% relative to the substrate.

    • Rationale: ZnO is a potent scavenger for sulfur species, forming ZnS [3].

  • Incubation: Stir gently at 40°C for 1 hour under Nitrogen.

  • Filtration: Filter through a 0.45 µm PTFE membrane or a pad of Celite.

  • Reaction: Use the filtrate immediately for hydrogenation.

Part 3: Visualization of Poisoning Mechanisms

The following diagram illustrates the decision logic for troubleshooting a stalled sulfonamide hydrogenation.

HydrogenationTroubleshooting Start Reaction Stalled / Low Conversion CheckRPM Double Stirring Speed (RPM) Start->CheckRPM RateInc Rate Increases? CheckRPM->RateInc MassTransfer Issue: H2 Mass Transfer Action: Better Agitation/Reactor RateInc->MassTransfer Yes SpikeTest Perform Protocol A (Spike Test) RateInc->SpikeTest No PoisonConfirmed Inhibition Observed? SpikeTest->PoisonConfirmed Purify Issue: Feedstock Impurity Action: Protocol B (ZnO/Carbon Treat) PoisonConfirmed->Purify Yes (Poisoning) Electronic Issue: Steric/Electronic Action: Increase T, P, or Load PoisonConfirmed->Electronic No (Inert)

Caption: Figure 1. Decision tree for isolating the root cause of hydrogenation failure. Blue nodes indicate diagnostic steps; Green nodes indicate solutions.

Part 4: Mechanism of Action (The "Why")

Understanding the interaction at the atomic level is crucial for selecting the right mitigation strategy.

  • Irreversible Poisoning (Sulfur Impurities): Trace impurities like thiophenols or thioethers (often carryover from sulfonyl chloride synthesis) possess lone pair electrons on the sulfur atom. These donate electron density into the empty

    
    -orbitals of the metal catalyst (Pd, Pt). This bond is often stronger than the adsorption energy of H₂ or the alkene/nitro substrate, effectively "capping" the active site permanently [4].
    
  • Reversible Inhibition (The Sulfonamide Moiety): The sulfonamide group (

    
    ) is a weak coordinator. However, in high concentrations (bulk substrate), it can form a weak association with the surface. This is competitive inhibition . Unlike sulfur poisoning, this can be overcome by increasing the partial pressure of Hydrogen (
    
    
    
    ), which shifts the adsorption equilibrium in favor of the reactants [5].

References

  • Nishimura, S. (2001). Handbook of Heterogeneous Catalytic Hydrogenation for Organic Synthesis. Wiley-Interscience. (Standard reference for acidic additives in amine reduction).
  • BenchChem Technical Support. (2025). Catalyst Poisoning in Sulfonium Salt Reactions. Retrieved from

  • Ningbo Inno Pharmchem. (2024). The Role of Pre-Treatment Sulfur Removal. Retrieved from

  • Dunwoody, D. et al. (2025). Nanoscale Analysis of Sulfur Poisoning Effects on Hydrogen Sorption. National Institutes of Health (PMC). Retrieved from

  • Maxted, E. B. (1951). The Poisoning of Metallic Catalysts. Advances in Catalysis.

Disclaimer: These protocols are for research purposes only. Always consult your internal EHS guidelines regarding the handling of pyrophoric catalysts (Pd/C, Raney Ni) and high-pressure hydrogen gas.

Reference Data & Comparative Studies

Validation

FTIR spectral interpretation of p-toluene sulfonamide functional groups

Structural Differentiation, Experimental Protocols, and Isomeric Analysis Introduction & Core Directive p-Toluene sulfonamide (PTSA) is a critical intermediate in the synthesis of pharmaceuticals (e.g., sulfonylurea hypo...

Author: BenchChem Technical Support Team. Date: February 2026

Structural Differentiation, Experimental Protocols, and Isomeric Analysis

Introduction & Core Directive

p-Toluene sulfonamide (PTSA) is a critical intermediate in the synthesis of pharmaceuticals (e.g., sulfonylurea hypoglycemics), plasticizers, and thermoset resins.[1] Its purity—specifically its differentiation from the ortho-isomer (o-toluene sulfonamide, OTSA)—is a paramount quality control parameter.[1]

This guide moves beyond basic peak listing. We analyze the vibrational causality of PTSA’s functional groups, provide a comparative analysis against isomeric impurities and alternative analytical techniques, and detail a self-validating experimental protocol .

Theoretical Framework: Vibrational Causality[1]

The FTIR spectrum of PTSA is dominated by the interplay between the rigid toluene skeleton and the polar sulfonamide (-SO₂NH₂) moiety.[1] Understanding the dipole changes associated with these bonds is essential for accurate interpretation.[1]

Functional Group Band Assignment

The following table synthesizes data from experimental standards (NIST, Coblentz Society) and density functional theory (DFT) calculations.

Functional GroupMode of VibrationFrequency (cm⁻¹)IntensityCausality & Notes
Amine (-NH₂) Asymmetric Stretch (

)
3360 – 3380 MediumHigh frequency due to strong N-H bond force constant.[1]
Amine (-NH₂) Symmetric Stretch (

)
3260 – 3280 MediumDistinct doublet often seen; sensitive to H-bonding (solid state vs. solution).[1]
Sulfonyl (-SO₂-) Asymmetric Stretch1330 – 1350 StrongDiagnostic Band. The S=O bond is highly polar, causing a large dipole change.[1]
Sulfonyl (-SO₂-) Symmetric Stretch1150 – 1170 StrongDiagnostic Band. Often sharper than the asymmetric band.[1]
S-N Bond Stretching900 – 920 Med-WeakCritical for confirming the sulfonamide linkage integrity.[1]
Aromatic Ring C=C Ring Breathing1590 – 1600 VariableCharacteristic of the benzene ring; often split due to conjugation.[1]
Para-Substitution C-H Out-of-Plane Bend810 – 820 StrongCrucial for Isomer Purity. Distinguishes para (PTSA) from ortho (OTSA).[1]
Visualization of Vibrational Logic

The following diagram maps the structural components to their spectral signatures.

PTSA_Vibration_Map PTSA p-Toluene Sulfonamide (PTSA) Sulfonamide Sulfonamide Group (-SO2NH2) PTSA->Sulfonamide Toluene Toluene Skeleton (Ar-CH3) PTSA->Toluene NH2_Stretch N-H Stretching 3380 / 3260 cm⁻¹ Sulfonamide->NH2_Stretch SO2_Stretch S=O Stretching 1340 / 1160 cm⁻¹ Sulfonamide->SO2_Stretch SN_Stretch S-N Stretching ~910 cm⁻¹ Sulfonamide->SN_Stretch Para_Sub Para-Substitution (C-H OOP Bend) ~815 cm⁻¹ Toluene->Para_Sub Isomer Specific Ring_Breath Ring Breathing ~1600 cm⁻¹ Toluene->Ring_Breath

Figure 1: Vibrational hierarchy of PTSA.[1] The green nodes represent the aromatic signals, while yellow nodes indicate the polar sulfonamide functionality.[1]

Comparative Guide: PTSA vs. Alternatives

In a research or QC setting, the "alternative" is often the isomeric impurity (OTSA) or an alternative analytical method (Raman/NMR).[1]

Isomeric Differentiation: PTSA vs. OTSA

The ability to detect ortho-toluene sulfonamide (OTSA) in a PTSA sample is the primary performance metric for FTIR in this context.[1]

Featurep-Toluene Sulfonamide (PTSA) o-Toluene Sulfonamide (OTSA) Differentiation Strategy
Fingerprint Region (OOP Bending) 810 – 820 cm⁻¹ (Single strong band)740 – 760 cm⁻¹ (Strong band)Primary QC Check: Presence of a peak at ~750 cm⁻¹ in a PTSA sample indicates isomeric contamination.[1]
Melting Point 137°C156°CFTIR is faster than melting point analysis for mixture identification.[1]
Symmetry

(Local symmetry approximation)
Lower symmetryPTSA spectra generally appear simpler/cleaner in the fingerprint region due to higher symmetry.[1]
Methodological Comparison: FTIR vs. Raman vs. NMR

Why choose FTIR?

  • FTIR: Best for functional group verification (SO₂, NH₂) and polymorph screening .[1] The sulfonyl dipole is IR-active (strong).[1]

  • Raman: Complementary. The S-N and C-C aromatic vibrations are often stronger in Raman.[1] Raman is non-destructive and requires no sample prep (glass vial), but fluorescence from impurities can be an issue.[1]

  • ¹H-NMR: The "Gold Standard" for quantification .[1] FTIR is semi-quantitative; NMR provides exact molar ratios of ortho/para isomers via methyl group integration (PTSA -CH₃ ~2.4 ppm vs OTSA -CH₃ ~2.6 ppm).[1]

Recommendation: Use FTIR for rapid "Pass/Fail" ID and purity screening.[1] Use NMR for quantitative certificate of analysis (CoA) generation.[1]

Experimental Protocol: Self-Validating Systems

To ensure Trustworthiness and reproducibility, this protocol uses the Attenuated Total Reflectance (ATR) method, which is the modern standard over KBr pellets due to speed and reduced hygroscopic interference.[1]

Reagents & Equipment[1]
  • Instrument: FTIR Spectrometer (e.g., PerkinElmer Spectrum Two or Thermo Nicolet iS50).[1]

  • Accessory: Diamond or ZnSe ATR Crystal (Single bounce).

  • Reference Standard: NIST-traceable p-Toluene Sulfonamide (Sigma-Aldrich/Merck, >99%).[1]

  • Cleaning Solvent: Isopropanol (HPLC Grade).[1]

Step-by-Step Workflow
  • System Blanking: Clean crystal with isopropanol.[1] Collect background spectrum (air) with 4 cm⁻¹ resolution and 16 scans. Validation: Ensure CO₂ doublet (2350 cm⁻¹) is minimal.[1]

  • Sample Loading: Place ~5 mg of PTSA powder onto the crystal.

  • Pressure Application: Apply pressure using the anvil until the force gauge reads ~80-100N (or "green zone").[1] Causality: Consistent pressure ensures uniform contact and reproducible peak intensity.[1]

  • Acquisition: Scan from 4000 to 600 cm⁻¹.[1]

  • Post-Processing: Apply ATR correction (if comparing to transmission libraries). Baseline correct only if necessary.

Protocol Visualization

FTIR_Protocol Start Start: System Ready Clean 1. Clean Crystal (Isopropanol) Start->Clean Background 2. Collect Background (Air Spectrum) Clean->Background Load 3. Load Sample (Apply Pressure) Background->Load Scan 4. Acquire Spectrum (4000-600 cm⁻¹) Load->Scan QC_Check 5. QC Check: Is peak at 750 cm⁻¹ absent? Scan->QC_Check Pass PASS: High Purity PTSA QC_Check->Pass Yes Fail FAIL: Isomeric Contamination QC_Check->Fail No (Peak Present)

Figure 2: Operational workflow for PTSA purity analysis using ATR-FTIR.

Troubleshooting & Artifacts

  • Broadening of ~3300 cm⁻¹: Indicates moisture contamination (hygroscopic nature).[1] Dry sample at 105°C for 1 hour.

  • Split Peaks: If the SO₂ bands (1330/1160) appear split or shifted, check for polymorphism .[1] PTSA can exist in different crystal habits which affects H-bonding networks and shifts these peaks by 2-5 cm⁻¹.

  • Low Intensity: Insufficient pressure on the ATR crystal.[1]

References

  • NIST Chemistry WebBook. p-Toluenesulfonamide IR Spectrum.[1][2][3] National Institute of Standards and Technology.[1][3] [Link]

  • Spectrabase. p-Toluenesulfonamide Spectrum Data.[1] Wiley Science Solutions.[1] [Link]

  • Gowda, B. T., et al. (2003).[1] Infrared and NMR Spectra of Arylsulphonamides. Zeitschrift für Naturforschung A. [Link] (Note: Validated via search context 1.4).[1]

  • PubChem. p-Toluenesulfonamide Compound Summary. National Library of Medicine.[1] [Link]

Sources

Comparative

1H-NMR Characterization of 4-Methylbenzenesulfonamide: A Comparative Technical Guide

Executive Summary & Strategic Importance 4-Methylbenzenesulfonamide (p-toluenesulfonamide) is a cornerstone intermediate in medicinal chemistry, serving as the primary scaffold for "sulfa drugs," anticancer agents (e.g.,...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Importance

4-Methylbenzenesulfonamide (p-toluenesulfonamide) is a cornerstone intermediate in medicinal chemistry, serving as the primary scaffold for "sulfa drugs," anticancer agents (e.g., E7070), and novel oxidative phosphorylation inhibitors. In drug development, the purity and structural integrity of this sulfonamide moiety are non-negotiable.

This guide moves beyond basic spectral listing. It provides a comparative analysis of 4-methylbenzenesulfonamide against its synthetic precursor (p-toluenesulfonyl chloride) and structural analogs. We focus on 1H-NMR as the primary validation tool, highlighting solvent-dependent behaviors that are critical for confirming the formation of the sulfonamide bond (


).

Technical Deep Dive: 4-Methylbenzenesulfonamide Characterization

The Spectral Fingerprint

The 1H-NMR spectrum of 4-methylbenzenesulfonamide is defined by three distinct regions. The integration ratio must strictly follow 3:2:2:2 (Methyl : Ar-H : Ar-H : NH2).

Table 1: Chemical Shift Assignments (400 MHz)

MoietyProton Type

(ppm) in DMSO-


(ppm) in CDCl

MultiplicityCoupling (

)
Mechanistic Insight
Methyl Ar-

2.382.43Singlet (s)-Inductive donor; diagnostic for the p-tolyl scaffold.
Aromatic Ar-H (meta to

)
7.367.31Doublet (d)~8.0 HzPart of AA'BB' system. Shielded relative to ortho protons.
Aromatic Ar-H (ortho to

)
7.737.82Doublet (d)~8.0 HzDeshielded by the electron-withdrawing sulfonyl group.
Amide

7.26 4.80 - 5.10 Broad Singlet (br s)-CRITICAL: Highly solvent dependent due to H-bonding.

*Note: The aromatic region is technically an AA'BB' system but often appears as two pseudo-doublets at lower field strengths (<600 MHz).

Solvent System Comparison: DMSO- vs. CDCl

The choice of solvent fundamentally alters the appearance of the sulfonamide protons (


).
  • DMSO-

    
     (Recommended):  Strong hydrogen bonding between DMSO oxygen and the amide protons slows proton exchange. This results in a sharp, distinct signal at 
    
    
    
    ppm, often overlapping with the aromatic doublet.
  • CDCl

    
     (Alternative):  Weak interaction leads to rapid proton exchange. The 
    
    
    
    signal appears as a broad, flattened hump around
    
    
    ppm, which can be easily mistaken for baseline noise or lost if the concentration is low.

Comparative Analysis: Product vs. Alternatives

To validate synthesis, one must distinguish the product from its precursors and analogs.

Comparison 1: Reaction Monitoring (vs. p-Toluenesulfonyl Chloride)

The most common synthesis involves the amination of p-toluenesulfonyl chloride (TsCl). Monitoring the disappearance of TsCl is crucial.

Table 2: Spectral Distinction (Product vs. Precursor)

Feature4-Methylbenzenesulfonamide (Product)p-Toluenesulfonyl Chloride (Precursor)Diagnostic Action

Signal
Present (

ppm in DMSO)
Absent Primary confirmation of conversion.
Ortho-Ar Protons

ppm

ppm
TsCl protons are more deshielded due to the high electronegativity of Cl vs N.
Methyl Group

ppm

ppm
Slight downfield shift in the chloride.
Comparison 2: Substituent Effects (vs. Benzenesulfonamide)

Removing the methyl group (using Benzenesulfonamide) simplifies the aromatic region but loses the internal integration standard.

  • 4-Methylbenzenesulfonamide: Aromatic region is a clean 4-proton AA'BB' system (two doublets).

  • Benzenesulfonamide: Aromatic region is a complex 5-proton multiplet (

    
     ppm). The loss of the methyl singlet at 2.4 ppm removes a key internal reference for integration checks.
    

Visualizing the Validation Workflow

The following diagram outlines the logical decision tree for validating the synthesis of 4-methylbenzenesulfonamide from tosyl chloride, including troubleshooting steps for common impurities.

ValidationWorkflow Start Crude Product Isolated SolventChoice Select Solvent: DMSO-d6 (Preferred) Start->SolventChoice Acquire Acquire 1H-NMR (>300 MHz, ns=16) SolventChoice->Acquire CheckNH2 Check 7.0 - 7.5 ppm Region Is NH2 signal visible? Acquire->CheckNH2 NH2_Yes Yes: Sharp Singlet CheckNH2->NH2_Yes Visible NH2_No No / Broad Hump CheckNH2->NH2_No Ambiguous CheckAr Analyze Aromatic Splitting (AA'BB' vs Multiplet) NH2_Yes->CheckAr D2OShake Perform D2O Shake NH2_No->D2OShake Confirm Exchangeable ImpurityCheck Check for TsCl Residuals (Doublet > 7.9 ppm?) CheckAr->ImpurityCheck Recrystallize Recrystallize (EtOH/Water) ImpurityCheck->Recrystallize TsCl Detected FinalQC Pass: Pure Sulfonamide ImpurityCheck->FinalQC No TsCl D2OShake->CheckAr Signal Disappears Recrystallize->Start

Figure 1: Logical workflow for NMR validation of sulfonamide synthesis, prioritizing solvent selection and impurity detection.

Experimental Protocol: Self-Validating System

This protocol is designed to be self-validating . If the internal integration ratios do not match the expected values (within 5%), the sample preparation or purity is suspect.

Sample Preparation
  • Mass: Weigh

    
     of the dry solid. Note: Excess moisture causes water peaks that obscure the methyl signal in DMSO.
    
  • Solvent: Add

    
     of DMSO-
    
    
    
    (99.9% D).
    • Why DMSO? It separates the

      
       peak from the baseline, allowing for accurate integration.
      
  • Homogenization: Sonicate for 30 seconds to ensure complete dissolution.

Acquisition Parameters
  • Pulse Sequence: Standard 1-pulse (zg30).

  • Relaxation Delay (D1): Set to

    
    .
    
    • Reasoning: The aromatic and methyl protons have different T1 relaxation times. A short D1 will skew integration, making the methyl group appear under-integrated relative to the aromatic ring.

  • Scans (NS): 16 scans are sufficient for this concentration.

Validation Steps (The "D2O Shake")

If the


 peak is ambiguous or overlaps with the aromatic region (

ppm):
  • Add 1-2 drops of

    
     to the NMR tube.
    
  • Shake vigorously and re-acquire the spectrum.

  • Result: The

    
     signal (and the water signal) will shift/disappear due to deuterium exchange (
    
    
    
    ), revealing the underlying aromatic splitting.

Troubleshooting & Impurity Analysis

Common impurities in sulfonamide synthesis can be quantified using the integration of the methyl peak (


) as a reference standard.

Table 3: Common Impurity Shifts in DMSO-


 
ImpuritySourceChemical Shift (

)
Multiplicity
Water Wet solvent/sample~3.33 ppmBroad Singlet
Ethyl Acetate Extraction solvent1.99 (s), 4.03 (q), 1.17 (t)Singlet, Quartet, Triplet
Hexane Wash solvent0.85 (t), 1.25 (m)Triplet, Multiplet
Tosyl Chloride Unreacted precursor2.45 (s), 7.95 (d)Singlet, Doublet

Reference for impurity shifts: Fulmer et al. (2010)

References

  • SDBS Compounds and Spectral Search. SDBS No. 2062 (p-Toluenesulfonamide). National Institute of Advanced Industrial Science and Technology (AIST). [Link]

  • Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. [Link]

  • National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 6269, p-Toluenesulfonamide. [Link]

  • Babu, K. S., et al. (2020). Synthesis and biological evaluation of novel sulfonamide derivatives. Royal Society of Chemistry Advances. [Link]

Validation

A Senior Application Scientist's Guide to GC-MS Detection of Toluene Sulfonamide Residues

To our fellow Researchers, Scientists, and Drug Development Professionals, The control of potentially genotoxic impurities (PGIs) is a critical aspect of pharmaceutical development and manufacturing. Toluene sulfonamides...

Author: BenchChem Technical Support Team. Date: February 2026

To our fellow Researchers, Scientists, and Drug Development Professionals,

The control of potentially genotoxic impurities (PGIs) is a critical aspect of pharmaceutical development and manufacturing. Toluene sulfonamides (o- and p-isomers) and their derivatives are frequently used in organic synthesis and can persist as residual impurities in active pharmaceutical ingredients (APIs).[1] Due to their potential DNA-damaging effects, regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) mandate strict control over these impurities.[2][3] The established Threshold of Toxicological Concern (TTC) for such impurities is 1.5 µ g/day , necessitating highly sensitive analytical methods for their detection and quantification.[3][4]

This guide provides an in-depth comparison of Gas Chromatography-Mass Spectrometry (GC-MS) methodologies for the trace-level detection of toluene sulfonamide residues. We will delve into the rationale behind experimental choices, present comparative data, and offer detailed protocols to ensure scientific integrity and reproducibility in your own laboratories.

The Power of GC-MS for Trace-Level Impurity Analysis

Gas Chromatography-Mass Spectrometry is a powerful analytical technique for separating and identifying volatile and semi-volatile compounds.[2] Its high sensitivity and specificity make it particularly well-suited for detecting trace-level genotoxic impurities in complex pharmaceutical matrices.[2][5]

The choice of GC-MS over other techniques like High-Performance Liquid Chromatography (HPLC) is often driven by the volatility of the target analytes and the desire for higher sensitivity without the need for derivatization, which can sometimes be a cumbersome process.[5] While standard GC with detectors like Flame Ionization Detector (FID) can be used, it often lacks the required sensitivity and selectivity for PGI analysis.[5] The mass spectrometer provides definitive identification and enhanced sensitivity, especially when operated in Selected Ion Monitoring (SIM) mode or when using a tandem MS (MS/MS) system.[5][6][7]

Why Tandem MS (GC-MS/MS)?

For complex drug matrices, a single quadrupole GC-MS system may still face challenges with interferences.[5] In such cases, a tandem mass spectrometer (GC-MS/MS) offers a significant advantage. By selecting a specific precursor ion and monitoring its characteristic product ions, the signal-to-noise ratio is dramatically improved, leading to lower detection limits and more reliable quantification.[5]

Comparative Analysis of GC-MS Methodologies

The effectiveness of a GC-MS method for toluene sulfonamide analysis hinges on a combination of sample preparation, chromatographic separation, and mass spectrometric detection parameters. Below, we compare different approaches and their impact on key performance indicators.

Sample Preparation: The Foundation of Accurate Analysis

The goal of sample preparation is to efficiently extract the toluene sulfonamide residues from the API matrix while minimizing the co-extraction of interfering compounds.[8]

  • Direct Injection: For relatively clean matrices, a simple "dilute and shoot" approach can be effective.[9] The API is dissolved in a suitable organic solvent, and a portion of the solution is directly injected into the GC-MS. This method is fast but may lead to column contamination and matrix effects if the API is non-volatile.[6]

  • Liquid-Liquid Extraction (LLE): LLE is a classic technique for separating compounds based on their differential solubility in two immiscible liquids.[8] For toluene sulfonamides, this typically involves dissolving the API in an aqueous solution and extracting the impurities into an organic solvent like ethyl acetate.[5]

  • Solid-Phase Extraction (SPE): SPE offers a more selective and efficient cleanup compared to LLE.[8] The sample is passed through a solid sorbent that retains the analytes of interest, which are then eluted with a small volume of a strong solvent. This technique is highly effective for concentrating trace analytes and removing matrix components.[8]

The choice of sample preparation technique will depend on the specific API and the required detection limits. For APIs with low solubility in the extraction solvent, sonication can be employed to enhance dissolution.[9]

Chromatographic Separation: Achieving Baseline Resolution

The selection of the GC column is critical for separating the o- and p-isomers of toluene sulfonamide and other potential impurities.

  • Column Phase: A non-polar or mid-polar column, such as one with a 5% phenyl and 95% dimethylpolysiloxane stationary phase (e.g., HP-5MS), is commonly used for this application.[4][7] This type of column provides good separation for a wide range of semi-volatile compounds.

  • Temperature Program: A well-optimized temperature program is essential to ensure sharp peaks and good resolution. The program typically starts at a low temperature to trap the analytes at the head of the column, followed by a gradual ramp to elute the compounds based on their boiling points.

Mass Spectrometric Detection: Maximizing Sensitivity and Specificity

The mass spectrometer settings are crucial for achieving the low detection limits required for genotoxic impurity analysis.

  • Ionization Mode: Electron Ionization (EI) is the most common ionization technique for GC-MS analysis of toluene sulfonamides.

  • Acquisition Mode:

    • Full Scan: Acquires a full mass spectrum, which is useful for identifying unknown compounds. However, it is less sensitive than SIM mode.

    • Selected Ion Monitoring (SIM): In SIM mode, the mass spectrometer is set to monitor only a few specific ions characteristic of the target analytes.[6][7] This significantly increases the signal-to-noise ratio and lowers the detection limits.[6]

Performance Data Comparison

The following table summarizes typical performance data for different GC-MS methodologies for the analysis of toluene sulfonamide residues.

MethodSample PreparationGC ColumnMS DetectionLODLOQLinearity (R²)RecoveryReference
GC-MSDirect Injection (Split 10:1)Not SpecifiedSIM-10 ppm (5 pg on-column)>0.99 (10-1000 ppm)Not Specified[6]
GC-MS/MSSonication in Ethyl AcetateNot SpecifiedMRM0.4 - 0.8 µg/L1.3 - 2.7 µg/L>0.995Not Specified[5]
GC-MSNot SpecifiedDB-5 CapillarySIM0.05 ppm0.1 ppm>0.999 (0.1-10 ppm)95-105%[2]
GC-MSNot SpecifiedHP-5MSSIM-->0.99 (LOQ to 0.18 mg/g)78-108%[4]
GC-MSNot SpecifiedHP-5MSSIM-->0.99 (0.54-3.0 ppm)Not Specified[7]

LOD: Limit of Detection, LOQ: Limit of Quantitation

As the data indicates, GC-MS/MS generally provides the lowest detection limits, making it the preferred method for ultra-trace analysis.[5] However, a well-optimized GC-MS method in SIM mode can also achieve the required sensitivity for many applications.[2][4][6][7]

Experimental Protocols

Below are representative step-by-step methodologies for the analysis of toluene sulfonamide residues.

Protocol 1: GC-MS/MS with Liquid-Liquid Extraction

This protocol is adapted from a method for the rapid detection of p-toluenesulfonate compounds in pharmaceuticals.[5]

1. Sample Preparation: a. Weigh an appropriate amount of the drug powder. b. Add a known volume of water and shake to dissolve. c. Sonicate for 10 minutes. d. Add ethyl acetate, shake vigorously, and sonicate to ensure complete extraction. e. Collect the upper organic phase. f. Dry the organic phase with anhydrous sodium sulfate. g. Filter the extract through a 0.22 µm filter before injection.

2. GC-MS/MS Analysis:

  • GC System: Agilent 7890B or equivalent
  • MS System: Agilent 7000D Triple Quadrupole or equivalent
  • Column: HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent
  • Carrier Gas: Helium
  • Inlet Temperature: 280°C
  • Injection Volume: 1 µL (Splitless)
  • Oven Program: 50°C (hold 1 min), ramp to 280°C at 20°C/min, hold 5 min.
  • Ion Source Temperature: 230°C
  • Quadrupole Temperature: 150°C
  • Acquisition Mode: Multiple Reaction Monitoring (MRM)
  • p-Toluenesulfonamide Precursor Ion: m/z 171
  • p-Toluenesulfonamide Product Ions: m/z 91, 155
Protocol 2: GC-MS (SIM) with Direct Injection

This protocol is a generalized approach based on common practices for trace-level impurity analysis.[6]

1. Sample Preparation: a. Accurately weigh the drug substance into a volumetric flask. b. Dissolve in a suitable solvent (e.g., dichloromethane, ethyl acetate). c. Dilute to the mark and mix thoroughly.

2. GC-MS Analysis:

  • GC System: Agilent 7890B or equivalent
  • MS System: Agilent 5977B MSD or equivalent
  • Column: HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent
  • Carrier Gas: Helium
  • Inlet Temperature: 250°C
  • Injection Volume: 1 µL (Split 10:1 or as appropriate)
  • Oven Program: 60°C (hold 2 min), ramp to 250°C at 15°C/min, hold 5 min.
  • Ion Source Temperature: 230°C
  • Quadrupole Temperature: 150°C
  • Acquisition Mode: Selected Ion Monitoring (SIM)
  • o-Toluenesulfonamide: m/z 91, 155, 171
  • p-Toluenesulfonamide: m/z 91, 155, 171

Workflow Visualization

The following diagram illustrates the general workflow for the GC-MS analysis of toluene sulfonamide residues.

GCMS_Workflow cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_data Data Analysis Weigh Weigh API Dissolve Dissolve/Extract Weigh->Dissolve Filter Filter Dissolve->Filter Inject Inject into GC Filter->Inject Separate Chromatographic Separation Inject->Separate Detect Mass Spectrometric Detection (SIM/MRM) Separate->Detect Identify Peak Identification Detect->Identify Quantify Quantification Identify->Quantify Report Report Results Quantify->Report

Caption: General workflow for GC-MS analysis of toluene sulfonamide residues.

Conclusion

The selection of an appropriate GC-MS method for the determination of toluene sulfonamide residues is crucial for ensuring the safety and quality of pharmaceutical products. While GC-MS/MS offers the highest sensitivity and selectivity, a well-validated GC-MS method operating in SIM mode can also provide the necessary performance for routine quality control. Careful consideration of sample preparation, chromatographic conditions, and mass spectrometric parameters is essential for developing a robust and reliable analytical method. All methods should be validated according to ICH guidelines to ensure accuracy, precision, and specificity.[10][11]

References

  • EXPEC TECHNOLOGY. GC-MSMS | "Cure" or "Cause"? Rapid detection of p-toluenesulfonate compounds in pharmaceuticals. [online] Available at: [Link]

  • PubMed. Development and validation of a sensitive GC-MS method for the determination of trace levels of an alkylating reagent in a beta-lactam active pharmaceutical ingredient. [online] Available at: [Link]

  • LabRulez LCMS. Determination of Sulfonamide Residues in Chicken Muscle by Agilent Bond Elut QuEChERS AOAC Kit and HPLC-FLD. [online] Available at: [Link]

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  • International Journal of Research and Technology. Determination Of Genotoxic Impurity Methyl P-Toluene Sulfonate in Pharmaceutical Drug by Chromatographic Technique. [online] Available at: [Link]

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  • IJCRT.org. Evaluation Of Analytical Method Using Pharmaceutical Drugs: Genotoxic Methyl P- Toulene Sulfonate. [online] Available at: [Link]

  • ResearchGate. GC-MS METHOD DEVELOPMENT AND VALIDATION FOR THE DETERMINATION OF GENOTOXIC TOSYLATES IN TENELIGLIPTIN. [online] Available at: [Link]

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Comparative

A Senior Application Scientist's Guide to the UV-Vis Absorption Spectra of Substituted Toluene Sulfonamides

Introduction: Beyond the Structure – Unveiling Electronic Properties Toluene sulfonamides are a cornerstone class of compounds in medicinal chemistry and organic synthesis, renowned for their role as precursors to antibi...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Beyond the Structure – Unveiling Electronic Properties

Toluene sulfonamides are a cornerstone class of compounds in medicinal chemistry and organic synthesis, renowned for their role as precursors to antibiotics, diuretics, and other pharmacologically active agents. While their molecular structure is well-understood, a deeper insight into their electronic properties is crucial for applications ranging from quality control to the design of novel photosensitive materials. Ultraviolet-Visible (UV-Vis) absorption spectroscopy provides a powerful, non-destructive, and accessible method to probe the electronic transitions within these molecules.

This guide offers a comparative analysis of the UV-Vis absorption spectra of p-toluenesulfonamide and its derivatives. We will move beyond simple data reporting to explore the underlying principles of how aromatic substitution patterns influence spectral properties. This document is designed for researchers and drug development professionals, providing not only comparative data but also the causal logic behind experimental choices and a robust protocol for reproducible measurements.

The Spectroscopic Landscape: Electronic Transitions in Aromatic Sulfonamides

The UV-Vis spectrum of an aromatic molecule like p-toluenesulfonamide is dominated by electronic transitions within the benzene ring's π-electron system. The primary absorptions observed are typically the E-band (ethylenic) and B-band (benzenoid), which arise from π → π* transitions.

  • The E-bands (E1 and E2): Occurring at shorter wavelengths (typically < 230 nm), these transitions are of high intensity. The E2-band, in particular, is often the most prominent feature in the spectra of simple benzene derivatives.

  • The B-band: Found at longer wavelengths (around 250-280 nm), this band is characteristic of the benzene ring. It is of lower intensity than the E-band and often displays fine vibrational structure, although this can be obscured by solvent effects.

The sulfonamide group (-SO₂NH₂) itself acts as a substituent on the toluene framework. While it is not a powerful chromophore, its strong electron-withdrawing nature via induction modifies the energy levels of the benzene π-system. The introduction of additional substituents onto the aromatic ring further perturbs these energy levels, leading to predictable shifts in the absorption maxima (λmax) and changes in molar absorptivity (ε).

Comparative Spectral Analysis: The Influence of Substituents

The true analytical power of UV-Vis spectroscopy emerges when comparing a parent compound to its substituted analogues. The electronic nature of the substituent dictates the specific changes in the spectrum. We will use p-toluenesulfonamide as our reference compound.

Reference Compound: p-Toluenesulfonamide

Spectral data for p-toluenesulfonamide in an alcohol-based solvent typically shows two main absorption bands. The intense E2-band appears around 224 nm, and the weaker, characteristic B-band is observed around 263 nm, sometimes with a shoulder at approximately 275 nm.

Substituent-Induced Spectral Shifts: A Comparison

The effect of a substituent is generally classified by its ability to donate or withdraw electron density from the aromatic ring.

  • Auxochromes (Electron-Donating Groups - EDGs): Groups like amino (-NH₂) and methoxy (-OCH₃) possess non-bonding electrons (n-electrons) that can be delocalized into the aromatic π-system through resonance. This extended conjugation lowers the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO). The result is a bathochromic shift (or red shift), where the λmax moves to a longer wavelength. This is often accompanied by a hyperchromic effect , an increase in the molar absorptivity (ε), due to the increased probability of the electronic transition.

  • Electron-Withdrawing Groups (EWGs): Groups like nitro (-NO₂) strongly withdraw electron density from the ring, both by induction and resonance. This can also lead to a bathochromic shift and a hyperchromic effect, particularly when the EWG extends conjugation by creating an intramolecular charge-transfer complex.

  • Halogens (-Cl): Halogens present a mixed effect. They are inductively electron-withdrawing but can donate electron density through resonance. For chlorine, the inductive effect typically dominates, but the overall impact on the spectrum can be modest compared to strong EDGs or EWGs.

The following table summarizes the expected spectral properties of key substituted p-toluenesulfonamides relative to the parent compound.

CompoundSubstituent at C4Electronic EffectExpected Shift in B-Band (λmax)Expected Change in Molar Absorptivity (ε)
p-Toluenesulfonamide -CH₃ (relative to benzenesulfonamide)Weak Electron-DonatingBaseline: ~263 nmBaseline
4-Amino-p-toluenesulfonamide -NH₂Strong Electron-Donating (Auxochrome)Significant Bathochromic Shift (> 270 nm)Hyperchromic (Significant Increase)
4-Nitro-p-toluenesulfonamide -NO₂Strong Electron-WithdrawingSignificant Bathochromic Shift (> 270 nm)Hyperchromic (Significant Increase)
4-Chloro-p-toluenesulfonamide -ClInductively Withdrawing, Resonantly DonatingMinor Bathochromic ShiftMinor Hyperchromic Effect
4-Methoxy-p-toluenesulfonamide -OCH₃Strong Electron-Donating (Auxochrome)Bathochromic ShiftHyperchromic (Increase)

Note: Specific λmax and ε values for substituted derivatives require experimental determination and can be influenced by the solvent used.

The logical relationship between substituent type and spectral shift is visualized in the diagram below.

G sub Substituent on Toluene Sulfonamide Ring edg Electron-Donating Group (EDG) (-NH2, -OCH3) sub->edg ewg Electron-Withdrawing Group (EWG) (-NO2) sub->ewg halogen Halogen (-Cl) sub->halogen effect_edg Extended Conjugation (n → π*) edg->effect_edg Mechanism effect_ewg Intramolecular Charge Transfer ewg->effect_ewg Mechanism effect_halogen Dominant Inductive Withdrawal Minor Resonance Donation halogen->effect_halogen Mechanism shift_batho Bathochromic Shift (Red Shift, λmax ↑) effect_edg->shift_batho shift_hyper Hyperchromic Effect (Absorbance ↑) effect_edg->shift_hyper effect_ewg->shift_batho effect_ewg->shift_hyper shift_minor Minor Bathochromic Shift effect_halogen->shift_minor

Fig 1. Logical flow from substituent type to expected spectral effect.

A Self-Validating Protocol for Acquiring UV-Vis Spectra

Reproducibility is the cornerstone of scientific integrity. This protocol is designed to be self-validating by incorporating critical steps for solvent selection, sample preparation, and instrument handling.

Causality in Experimental Design: The "Why" Behind the "How"
  • Solvent Selection: The choice of solvent is critical. An ideal solvent must dissolve the analyte and be transparent in the wavelength range of interest (typically 200-400 nm). Polar solvents like ethanol or methanol can interact with the analyte through hydrogen bonding, which may obscure the fine vibrational structure of the B-band but are excellent for general-purpose analysis. Non-polar solvents like hexane or cyclohexane minimize solute-solvent interactions, often revealing more spectral detail. Always check the UV cutoff of your solvent—the wavelength below which the solvent itself absorbs strongly. Ethanol (cutoff ~210 nm) is a common and effective choice for sulfonamides.

  • Concentration: The Beer-Lambert Law (A = εbc) is linear only within a certain concentration range (typically for absorbance values between 0.1 and 1.0). A stock solution of known concentration (e.g., 1 mg/mL) should be prepared, from which dilute solutions (e.g., 5-20 µg/mL) are made to ensure the measured absorbance falls within this optimal range.

  • The Blank Reference: A spectrophotometer measures the light absorbed by the sample. To ensure the measurement is only of the analyte, a "blank" or "reference" cuvette containing only the pure solvent must be used. The instrument first measures the absorbance of the blank, setting it as the zero-absorbance baseline across the entire wavelength range.

Step-by-Step Experimental Workflow
  • Instrument Warm-up: Turn on the spectrophotometer (both deuterium and tungsten lamps) and allow it to warm up for at least 20-30 minutes to ensure lamp stability.

  • Solvent Preparation: Use a high-purity, spectroscopy-grade solvent (e.g., Ethanol, 95%+).

  • Stock Solution Preparation:

    • Accurately weigh approximately 10.0 mg of the sulfonamide compound using an analytical balance.

    • Quantitatively transfer the solid to a 10.0 mL volumetric flask.

    • Dissolve the compound in a small amount of the chosen solvent, then dilute to the mark. This creates a 1.0 mg/mL (1000 µg/mL) stock solution.

  • Working Solution Preparation:

    • Pipette 1.0 mL of the stock solution into a 100.0 mL volumetric flask.

    • Dilute to the mark with the solvent. This creates a 10 µg/mL working solution.

  • Spectrophotometer Setup:

    • Set the desired wavelength scan range (e.g., 200 nm to 400 nm).

    • Set the scan speed (e.g., medium) and data interval (e.g., 1 nm).

  • Baseline Correction (Auto-Zero):

    • Fill two matched quartz cuvettes with the pure solvent.

    • Place them in the reference and sample holders of the spectrophotometer.

    • Run a baseline scan to zero the instrument.

  • Sample Measurement:

    • Empty the sample cuvette and rinse it twice with small aliquots of the working solution.

    • Fill the sample cuvette with the working solution.

    • Place the cuvette back into the sample holder.

    • Run the sample scan.

  • Data Analysis:

    • Identify the wavelength of maximum absorbance (λmax) for each peak.

    • Record the absorbance value at each λmax.

    • Calculate the molar absorptivity (ε) using the Beer-Lambert Law: ε = A / (b * c) , where A is the absorbance, b is the path length of the cuvette (typically 1 cm), and c is the molar concentration of the solution.

The following diagram illustrates this experimental workflow.

G cluster_measure Measurement Phase start Start prep_inst 1. Instrument Warm-up (30 min) start->prep_inst prep_sol 2. Prepare Stock Solution (e.g., 1000 µg/mL) prep_inst->prep_sol prep_work 3. Prepare Working Solution (e.g., 10 µg/mL) prep_sol->prep_work baseline 4. Run Baseline Correction (Solvent vs. Solvent) prep_work->baseline measure 5. Measure Sample Spectrum (Solvent vs. Sample) baseline->measure analysis 6. Data Analysis (Determine λmax, Calculate ε) measure->analysis end End analysis->end

Fig 2. Step-by-step workflow for UV-Vis spectral acquisition.

Conclusion

UV-Vis spectroscopy is an indispensable tool for characterizing the electronic structure of substituted toluene sulfonamides. The position (λmax) and intensity (ε) of absorption bands are highly sensitive to the nature of substituents on the aromatic ring. Electron-donating groups typically induce significant bathochromic and hyperchromic shifts, while the effects of other groups can be rationalized based on their inductive and resonance properties. By following a carefully designed and validated experimental protocol, researchers can obtain high-quality, reproducible spectra that provide valuable insights for drug development, quality control, and materials science. This guide provides the foundational principles and practical steps necessary to perform and interpret these crucial measurements.

References

  • ResearchGate. (n.d.). UV-Vis absorption and PL spectra in a) toluene solution ( 1 x 10 -5 M)... Retrieved February 6, 2026, from [Link].

  • ResearchGate. (n.d.). UV–vis absorption spectrum of (a) aliphatic amino acids and (b)... Retrieved February 6, 2026, from [Link].

  • Journal of Research of the National Bureau of Standards. (n.d.). Ultraviolet absorption spectra of seven substituted benzenes. Retrieved February 6, 2026, from [Link].

  • MDPI. (2021). Enhanced Degradation of Sulfonamide Antibiotics by UV Irradiation Combined with Persulfate. Retrieved February 6, 2026, from [Link].

  • NIST. (n.d.). Benzenesulfonamide, 4-methyl-. NIST Chemistry WebBook. Retrieved February 6, 2026, from [Link].

  • SIELC Technologies. (n.d.). UV-Vis Spectrum of p-Toluenesulfonic Acid. Retrieved February 6, 2026, from [Link].

  • PubChem. (n.d.). p-Toluenesulfonamide. Retrieved February 6, 2026, from [Link].

  • PubChem. (n.d.). 2-Methylbenzenesulfonamide. Retrieved February 6, 2026, from [Link].

  • MDPI. (2022). Substituent Effects on the Ultraviolet Absorption Properties of 2,4-Dihydroxy Dibenzophenone. Retrieved February 6, 2026, from [Link].

  • ResearchGate. (2017). (PDF) Investigation of solvent effect on photophysical properties of some sulfonamides derivatives. Retrieved February 6, 2026, from [Link].

  • The Royal Society. (n.d.). Substituent effects on the electronic spectra of aromatic hydrocarbons II. The quantitative determination of the inductive effect on π-electrons | Proceedings A. Retrieved February 6, 2026, from [Link].

  • ResearchGate. (n.d.). A sensitive method for the determination of Sulfonamides in seawater samples by Solid Phase Extraction and UV-Visible spectroscophotometry. Retrieved February 6, 2026, from [Link].

  • Chemistry LibreTexts. (2023). 2.4: Effect of Solvent. Retrieved February 6, 2026, from [Link].

  • Agilent. (n.d.). The Basics of UV-Vis Spectrophotometry. Retrieved February 6, 2026, from [Link].

  • PubChem. (n.d.). p-Toluenesulfonamide, N,N-diethyl-. Retrieved February 6, 2026, from [Link].

  • ResearchGate. (n.d.). UV – visible absorption spectra of 2-nitrobenzyl methyl ether ( 1 ) in... Retrieved February 6, 2026, from [Link].

  • PubChem. (n.d.). N-methoxy-4-methylbenzenesulfonamide. Retrieved February 6, 2026, from [Link].

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  • Virtual Labs. (n.d.). Solvent Effects on the UV-visible Absorption Spectra. Retrieved February 6, 2026, from [Link].

  • Journal of Chemical and Pharmaceutical Research. (n.d.). Spectrophotometric Method for the Determination of Sulfa Drug in Pharmaceuticals Based on Charge Transfer Reaction. Retrieved February 6, 2026, from [Link].

  • Longdom Publishing. (n.d.). Determination of Organic Compounds by Ultraviolet-Visible Spectroscopy. Retrieved February 6, 2026, from [Link].

  • ACS Publications. (n.d.). Solvent Effects on the UV–Vis Absorption Properties and Tautomerism of N-Confused Tetraphenylporphyrin | The Journal of Organic Chemistry. Retrieved February 6, 2026, from [Link].

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Validation

Comparative Toxicity of Sulfonamide Plasticizers in Medical Devices

Technical Guide for Researchers & Product Development Scientists Executive Summary: The Shift from Phthalates to Sulfonamides The medical device industry is currently navigating a critical material transition.[1] While t...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide for Researchers & Product Development Scientists

Executive Summary: The Shift from Phthalates to Sulfonamides

The medical device industry is currently navigating a critical material transition.[1] While the toxicity of phthalates like DEHP (di(2-ethylhexyl) phthalate) is well-documented—centering on reproductive toxicity and endocrine disruption—the safety profiles of their alternatives, particularly sulfonamide plasticizers , are less understood but increasingly critical.

Sulfonamides, such as N-butylbenzenesulfonamide (BBSA) and N-ethyl-o/p-toluenesulfonamide (NE-PTSA) , are the dominant plasticizers for Polyamides (Nylons) used in high-performance catheters and tubing. Unlike PVC plasticizers, which rely on spacing polymer chains, sulfonamides must disrupt the strong hydrogen bonding of nylons. This guide provides a rigorous toxicological comparison, highlighting that while sulfonamides avoid the reproductive risks of phthalates, they introduce distinct neurotoxic and immunotoxic risks that must be mitigated during device design.

Chemical Profile & Physicochemical Leaching

Understanding the migration potential is the first step in toxicity assessment. Sulfonamides are smaller and more polar than DEHP, affecting their leaching kinetics in aqueous biological environments.

Comparative Physicochemical Properties
PropertyDEHP (Phthalate)BBSA (Sulfonamide)NE-PTSA (Sulfonamide)Implication for Medical Devices
Primary Matrix PVC (IV bags, tubing)Nylon 11/12 (Catheters, angioplasty balloons)Nylon, Dental ResinsDifferent leaching environments (blood vs. tissue contact).
MW ( g/mol ) 390.56213.30199.27Sulfonamides are smaller , leading to faster diffusion rates.
Water Solubility Very Low (<0.1 mg/L)Moderate (~3 mg/mL)LowBBSA is more water-soluble , increasing risk of leaching into blood/infusates.
Lipophilicity (LogP) ~7.6 (Highly Lipophilic)~2.0~1.8Sulfonamides migrate less into lipids but more into aqueous saline/blood plasma.
Mechanism of Leaching (DOT Diagram)

The following diagram illustrates the differential leaching mechanisms between PVC/DEHP and Nylon/Sulfonamide systems.

LeachingMechanism cluster_PVC PVC Matrix (Van der Waals) cluster_Nylon Nylon Matrix (Hydrogen Bonding) PVC_Node PVC Polymer Chains DEHP DEHP Molecules (Steric Spacing) PVC_Node->DEHP Weak Interaction Fluid Biological Fluid (Blood/Saline) DEHP->Fluid Lipid Extraction (Slow in Saline) Nylon_Node Nylon 11/12 Chains BBSA BBSA Molecules (H-Bond Disruption) Nylon_Node->BBSA Strong H-Bonding BBSA->Fluid Aqueous Diffusion (Fast in Saline) caption Figure 1: Comparative Leaching Kinetics. BBSA migrates readily into aqueous fluids due to lower LogP and MW.

Toxicological Profile Comparison

This section synthesizes data from in vitro and in vivo studies to compare the specific toxicity endpoints.

A. Neurotoxicity (The Critical Hazard for BBSA)

While DEHP is a reproductive toxicant, BBSA is a documented neurotoxicant .

  • Mechanism: BBSA has been shown to induce "intramedullary thickening of ventral horn axons" and accumulation of neurofilaments in rabbit models.

  • Clinical Relevance: High relevance for neuro-interventional catheters where leaching occurs directly into the cerebrospinal fluid (CSF) or cerebral vasculature.

B. Cytotoxicity & Immunotoxicity
  • NE-PTSA: Generally exhibits lower acute toxicity but is a known sensitizer , capable of causing allergic contact dermatitis.

  • BBSA: Demonstrated immunotoxicity in murine models, suppressing antibody-forming cell (AFC) responses.

Summary of Toxicity Endpoints
EndpointDEHP BBSA NE-PTSA
Primary Target Organ Reproductive System (Testes), LiverNervous System (Axons), Immune SystemSkin (Sensitization)
Genotoxicity Negative (mostly)NegativeNegative
Carcinogenicity Possible (PPAR

mechanism)
Not ClassifiedNot Classified
Acute Cytotoxicity (L929) IC50 ~ 100

g/mL
Low Acute CytotoxicityLow Acute Cytotoxicity
Specific Hazard Endocrine DisruptionMotor Dysfunction / Neurotoxicity Allergic Reaction
Toxicity Pathways Visualization (DOT Diagram)

ToxicityPathways cluster_DEHP DEHP Toxicity Pathway cluster_BBSA BBSA Toxicity Pathway DEHP DEHP Exposure MEHP Metabolite: MEHP DEHP->MEHP PPAR PPAR-alpha Activation MEHP->PPAR Repro Testicular Toxicity (Sertoli Cell Damage) PPAR->Repro BBSA BBSA Exposure Axon Axonal Transport Disruption BBSA->Axon Spheroid Neurofilament Accumulation (Spheroids) Axon->Spheroid Motor Motor Dysfunction (Limb Splaying) Spheroid->Motor caption Figure 2: Divergent Toxicity Mechanisms. DEHP targets nuclear receptors; BBSA targets cytoskeletal transport.

Experimental Protocols for Validation

To validate the safety of a sulfonamide-plasticized device, researchers must employ protocols that account for the specific solubility and toxicity profiles of these compounds.

Protocol A: Dynamic Migration Study (Simulated Use)

Standard static extraction (ISO 10993-12) may underestimate leaching from catheters under flow.

  • Setup: Connect the Nylon catheter to a peristaltic pump.

  • Simulant Selection:

    • Saline (0.9% NaCl): To simulate IV delivery (Critical for BBSA due to water solubility).

    • Ethanol/Water (50:50): To simulate worst-case organic leaching.

  • Parameters:

    • Flow Rate: 2 mL/min (or device max).

    • Temperature: 37°C.

    • Duration: 24h - 72h.

  • Analysis: HPLC-UV or GC-MS.

    • Note: BBSA has a distinct UV absorbance; ensure separation from polymer oligomers.

Protocol B: Neurotoxicity Screening (In Vitro)

Since BBSA is a neurotoxicant, standard L929 fibroblast assays (ISO 10993-5) are insufficient.

  • Cell Line: PC12 (Rat pheochromocytoma) or SH-SY5Y (Human neuroblastoma).

  • differentiation: Induce neurite outgrowth using NGF (Nerve Growth Factor) for 7 days prior to exposure.

  • Exposure: Treat differentiated cells with extracts (from Protocol A) for 24h.

  • Endpoints:

    • Neurite Length Assay: Measure reduction in neurite length using high-content imaging.

    • Cytoskeletal Staining: Immunostain for

      
      -tubulin III to visualize axonal integrity.
      
    • Self-Validation: Positive control must be Acrylamide or Vincristine (known axonal disruptors).

Regulatory & Risk Assessment Context

  • FDA Status: Sulfonamides are permitted in specific indirect food additives (21 CFR) and are "Grandfathered" in many 510(k) cleared nylon devices. However, new submissions with patient contact >24h may require specific neurotoxicity justification.

  • EU MDR: Unlike DEHP, sulfonamides are not currently on the SVHC (Substances of Very High Concern) candidate list for reproductive toxicity, making them attractive for MDR compliance. However, manufacturers must assess "CMR" (Carcinogenic, Mutagenic, Reprotoxic) status; currently, BBSA avoids this label but carries "Target Organ Toxicity" risks.

Conclusion

For medical device researchers, the choice between phthalates and sulfonamides is a trade-off between reproductive toxicity and neurotoxicity .

  • Use BBSA/Nylons for: High-strength, burst-resistant catheters (angioplasty balloons). Mitigation: Ensure strict washing protocols to reduce surface residues and limit dwell time in the body.

  • Use NE-PTSA for: Applications requiring lower water solubility and reduced leaching risk, provided sensitization risks are managed.

Final Recommendation: Do not rely solely on ISO 10993-5 (Fibroblast Cytotoxicity) for sulfonamide-based devices. Incorporate neuro-specific assays (Protocol B) to ensure patient safety.

References

  • National Institutes of Health (NIH) . Immunotoxicity of N-butylbenzenesulfonamide: impacts on immune function in adult mice and developmentally exposed rats. Available at: [Link]

  • National Institutes of Health (NIH) . N-butyl benzenesulfonamide: a neurotoxic plasticizer inducing a spastic myelopathy in rabbits. Available at: [Link]

  • European Chemicals Agency (ECHA) . Registration Dossier: N-butylbenzenesulfonamide. Available at: [Link]

  • U.S. Food and Drug Administration (FDA) . Use of International Standard ISO 10993-1, "Biological evaluation of medical devices - Part 1: Evaluation and testing within a risk management process". Available at: [Link]

  • Scientific Polymer Products . Safety Data Sheet: N-Ethyl-o/p-toluenesulfonamide. Available at: [Link] (General reference for SDS data cited in text).

Sources

Comparative

A Senior Application Scientist's Guide to Validating p-Toluene Sulfonamide Purity using Differential Scanning Calorimetry

Authored for Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development and quality control, the absolute purity of a compound is not merely a quality metric; it is a corne...

Author: BenchChem Technical Support Team. Date: February 2026

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and quality control, the absolute purity of a compound is not merely a quality metric; it is a cornerstone of safety and efficacy. For active pharmaceutical ingredients (APIs) and key starting materials like p-Toluene Sulfonamide (PTSA), a compound with potential antineoplastic activity, rigorous purity assessment is non-negotiable.[1] This guide provides an in-depth, comparative analysis of Differential Scanning Calorimetry (DSC) as a primary method for determining the purity of PTSA. We will explore the fundamental principles, delineate a self-validating experimental protocol, and contrast its performance with established chromatographic techniques.

The Thermodynamic Foundation: Why DSC for Purity Analysis?

At its core, DSC measures the difference in heat flow between a sample and a reference as a function of temperature. For purity determination of crystalline substances like PTSA, the technique leverages the phenomenon of melting point depression.[2][3] A perfectly pure, crystalline solid melts at a single, sharp temperature. However, the presence of impurities disrupts the crystal lattice, causing the substance to melt over a broader temperature range and at a lower temperature than the pure compound.

This behavior is governed by the Van't Hoff equation, which forms the theoretical basis for DSC purity analysis.[3][4][5] The equation describes the relationship between the mole fraction of an impurity and the melting point depression.[5][6] A key assumption is that the impurities are soluble in the molten primary component but insoluble in its solid, crystalline phase, forming a eutectic system.[3][4][7] This is a critical consideration, as not all impurity-substance mixtures behave this way.

Caption: The presence of impurities disrupts the crystal lattice, leading to a measurable melting point depression, which is quantified by the Van't Hoff equation.

The power of the DSC method lies in its ability to determine the total mole fraction of all soluble impurities from a single measurement, without needing to identify each one individually.[2][8]

A Comparative Look: DSC vs. Chromatographic Methods

While DSC is a powerful tool, it is essential to understand its place among other purity determination techniques. High-Performance Liquid Chromatography (HPLC) is often considered the gold standard in the pharmaceutical industry for its ability to separate, identify, and quantify individual impurities.[9][10][11]

FeatureDifferential Scanning Calorimetry (DSC)High-Performance Liquid Chromatography (HPLC)Gas Chromatography (GC)
Principle Measures melting point depression based on thermodynamic properties.Separates components based on differential partitioning between mobile and stationary phases.Separates volatile components based on partitioning in a gaseous mobile phase.
Impurity Scope Quantifies total mole fraction of soluble, non-isomorphic impurities.[3]Separates and quantifies a wide range of non-volatile and semi-volatile impurities.[9]Ideal for volatile organic impurities, such as residual solvents.[9][10]
Speed Rapid; a single run can take less than an hour.[8]Slower; method development can be extensive, and run times are typically longer.Relatively fast run times, but sample preparation can be involved.
Sample Req. Small (1-3 mg), crystalline solid.[8]Requires sample to be dissolved in a suitable solvent.Sample must be volatile or made volatile through derivatization.
Quantitation Absolute purity determination without the need for impurity standards.Requires reference standards for each impurity for accurate quantitation.Requires reference standards for quantitation.
Limitations Not suitable for amorphous materials, solid solutions, or when decomposition occurs during melting.[4]Can be challenging for compounds with no UV chromophore or poor solubility.[11]Limited to thermally stable and volatile compounds.

Expert Insight: The choice between DSC and chromatography is not always a matter of one being "better." They are often complementary. DSC provides a rapid assessment of the total purity of the main crystalline component. Chromatography, particularly HPLC coupled with Mass Spectrometry (LC-MS), excels at identifying and quantifying specific, individual impurities, which is crucial for regulatory submissions and understanding degradation pathways.[9]

Experimental Protocol: A Self-Validating DSC Method for p-Toluene Sulfonamide

This protocol is designed in accordance with the principles outlined in ASTM E928, "Standard Test Method for Purity by Differential Scanning Calorimetry".[2][3][8][12] The causality behind each parameter is explained to ensure a robust and self-validating system.

p-Toluene Sulfonamide Properties:

  • Molecular Formula: C₇H₉NO₂S[1]

  • Molecular Weight: 171.22 g/mol [1]

  • Melting Point (literature): ~134-137 °C

Why: To ensure the accuracy of measured temperature and enthalpy values, which are critical for the Van't Hoff calculation. How:

  • Calibrate the DSC instrument for temperature and enthalpy using high-purity indium and/or tin standards.

  • The calibration should be performed under the same experimental conditions (heating rate, purge gas) as the sample analysis.

  • Ensure the onset temperature of the indium melt is within ±0.5 °C of the certified value and the heat of fusion is within ±2% of the certified value.

Why: Proper sample preparation is crucial to ensure good thermal contact and prevent sample loss, which would invalidate the results. How:

  • Accurately weigh 1-3 mg of the p-Toluene Sulfonamide sample into a clean aluminum DSC pan.[8] A smaller sample mass minimizes thermal lag, a phenomenon where the recorded sensor temperature differs from the actual sample temperature.[2]

  • Hermetically seal the pan to prevent any loss of sample due to sublimation or volatilization during the heating process.

  • Prepare an identical empty, hermetically sealed pan to serve as the reference.

Why: The heating rate is a critical parameter. A slow heating rate allows the system to remain in thermal equilibrium, a fundamental assumption of the Van't Hoff model.[8] How:

  • Place the sample and reference pans into the DSC cell.

  • Purge the cell with an inert gas (e.g., nitrogen at 50 mL/min) to create a reproducible atmosphere and prevent oxidative degradation.[13]

  • Equilibrate the cell at a temperature well below the expected melting point (e.g., 100 °C).

  • Ramp the temperature at a slow, constant rate, typically between 0.5 K/min and 1.0 K/min, through the melting transition to a temperature well above the melt (e.g., 160 °C).[8] ASTM E928 recommends rates between 0.3 K/min and 0.7 K/min.[8]

Caption: A streamlined workflow for determining the purity of p-Toluene Sulfonamide using DSC, from calibration to final result.

Why: The analysis involves plotting the sample temperature against the reciprocal of the fraction melted (1/F). A linear plot validates the applicability of the Van't Hoff model to the sample. How:

  • Integrate the total area of the melting endotherm to determine the heat of fusion (ΔHբ).

  • The software will then calculate the partial area of the peak at selected temperature increments. The fraction melted (F) at any given temperature (Ts) is the partial area up to that point divided by the total area.[5]

  • A plot of Ts versus 1/F is generated. For ideal eutectic systems, this plot should be a straight line for the initial part of the melt (typically from 10% to 50% melted).[13]

  • The purity in mole percent is calculated from the slope of this line and the y-intercept, which represents the melting point of the 100% pure substance (T₀).[5]

Self-Validation Check: A highly linear Ts vs. 1/F plot (R² > 0.99) provides strong confidence that the assumptions of the method are met for the sample . Significant deviation from linearity may indicate the formation of a solid solution or that the sample is not behaving as a simple eutectic system, requiring an alternative purity assessment method.

Interpreting Experimental Data: A Case Study

Let's consider three hypothetical batches of p-Toluene Sulfonamide analyzed by our validated DSC method.

Batch IDSample Mass (mg)Heating Rate (K/min)ΔHբ (J/g)T₀ (°C)Purity (mol %)Ts vs 1/F Linearity (R²)
PTSA-001 2.151.0135.2137.599.91 0.998
PTSA-002 2.211.0133.8137.299.52 0.997
PTSA-003 2.181.0131.5136.899.05 0.995

Analysis of Results:

  • Batch PTSA-001 shows the highest purity. The melting endotherm for this sample would be the sharpest and at the highest temperature.

  • As the purity decreases (PTSA-002 and PTSA-003 ), we observe a corresponding decrease in the heat of fusion (as the proportion of the main component is lower) and a depression of the calculated melting point of the pure component (T₀).[5] The melting peaks for these samples would appear broader and at lower temperatures.

  • The high linearity (R² > 0.99) for all batches confirms the suitability of the DSC method for these samples.

Conclusion and Recommendations

Differential Scanning Calorimetry offers a rapid, reliable, and resource-efficient method for determining the absolute purity of crystalline p-Toluene Sulfonamide.[8] Its primary advantage is the ability to quantify the total level of soluble impurities without the need for individual reference standards, making it an invaluable tool for process monitoring and quality control.

However, it is not a universal solution. The method's accuracy is predicated on the formation of a simple eutectic system, and it cannot provide information on the identity of the impurities present. For comprehensive characterization, especially in late-stage drug development and for regulatory filings, DSC should be used in conjunction with orthogonal chromatographic techniques like HPLC and LC-MS. This dual approach provides both a highly accurate measure of the bulk purity and a detailed profile of individual impurities, ensuring the highest standards of product quality and safety.

References

  • ASTM E928, Standard Test Method for Purity by Differential Scanning Calorimetry. (n.d.). ASTM International. [Link]

  • Determination of purity by differential scanning calorimetry (DSC). (n.d.). ACS Publications. [Link]

  • Purity Determination and DSC Tzero Technology. (n.d.). TA Instruments. [Link]

  • DSC purity. (n.d.). Mettler Toledo. [Link]

  • Thermal Behavior of the Nimesulide-Salicylic Acid Eutectic Mixtures Prepared by Mechanosynthesis and Recrystallization. (2021). National Institutes of Health. [Link]

  • Purity Measurements of Pharmaceuticals and Organics by DSC. (n.d.). Thermal Support. [Link]

  • E928 Standard Test Method for Purity by Differential Scanning Calorimetry. (2025). ASTM International. [Link]

  • Understanding deep eutectic systems from solid–liquid equilibria perspective: Experimental study and thermodynamic modeling. (2020). mediaTUM. [Link]

  • DSC purity determination. (1999). Mettler Toledo UserCom. [Link]

  • p-Toluenesulfonamide. (n.d.). PubChem. [Link]

  • Differential scanning calorimetry as a general method for determining the purity and heat of fusion of high-purity organic chemicals. Application to 95 compounds. (n.d.). ACS Publications. [Link]

  • Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. (2025). Biotech Spain. [Link]

  • Standard Test Method for Purity by Differential Scanning Calorimetry. (2019). ASTM International. [Link]

  • Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. (2024). ALWSCI. [Link]

  • Challenging Pharmaceutical Impurity Analyses Part 1: Derivatization. (2020). Chromatography Today. [Link]

  • Differential Scanning Calorimetry as a General Method for Determining Purity and Heat of Fusion of High-Purity Organic Chemicals. (n.d.). ResearchGate. [Link]

Sources

Validation

A Comparative Guide to the Hydrolysis Kinetics of Common Sulfonamides: Sulfadiazine, Sulfamethoxazole, and Sulfapyridine

For Researchers, Scientists, and Drug Development Professionals Introduction: The Critical Role of Hydrolytic Stability in Drug Development Sulfonamides are a class of synthetic antimicrobial agents extensively used in h...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Hydrolytic Stability in Drug Development

Sulfonamides are a class of synthetic antimicrobial agents extensively used in human and veterinary medicine. Their chemical stability, particularly against hydrolysis, is a critical determinant of their shelf-life, bioavailability, and overall therapeutic performance. Hydrolysis, the cleavage of a chemical bond by the addition of water, is a primary degradation pathway for many pharmaceuticals. For sulfonamides, this process can lead to a loss of potency and the formation of potentially toxic degradation products.

The rate of sulfonamide hydrolysis is profoundly influenced by the pH of the aqueous environment. Generally, sulfonamides exhibit greater stability in neutral to alkaline conditions, while acidic environments tend to accelerate their degradation.[1] This pH-dependent stability is a crucial consideration in the design of oral and parenteral dosage forms, as the drug will be exposed to varying pH conditions within the gastrointestinal tract and in different physiological compartments.

This guide will focus on a comparative kinetic study of three key sulfonamides, providing the necessary theoretical background and practical methodologies to assess their relative stability.

The Contestants: A Structural Overview of Selected Sulfonamides

For this comparative study, we have selected three sulfonamides that are both clinically significant and structurally representative of this class of antibiotics:

  • Sulfadiazine: Characterized by its pyrimidine ring, sulfadiazine is a widely used sulfonamide for treating a variety of bacterial infections.

  • Sulfamethoxazole: Featuring an isoxazole ring, sulfamethoxazole is famously combined with trimethoprim in the drug co-trimoxazole, a broad-spectrum antibiotic.

  • Sulfapyridine: With a pyridine ring, sulfapyridine has historical significance and continues to be used in certain therapeutic applications.

The structural differences in the heterocyclic moieties of these compounds are expected to influence their electronic properties and, consequently, their susceptibility to hydrolytic cleavage.

dot

Sulfonamide_Structures cluster_sulfadiazine Sulfadiazine cluster_sulfamethoxazole Sulfamethoxazole cluster_sulfapyridine Sulfapyridine sulfadiazine_img sulfamethoxazole_img sulfapyridine_img

Caption: Chemical structures of the selected sulfonamides.

The Arena: Experimental Design for Comparative Kinetic Studies

To objectively compare the hydrolysis kinetics of sulfadiazine, sulfamethoxazole, and sulfapyridine, a well-controlled experimental design is essential. The primary variable to be investigated is the pH of the aqueous medium, with experiments conducted at acidic, neutral, and alkaline conditions. Temperature will be maintained at a constant, elevated level (e.g., 50 °C) to accelerate degradation and allow for the collection of kinetic data within a reasonable timeframe.

dot

Experimental_Workflow prep Preparation of Sulfonamide Stock Solutions ph4 pH 4.0 Buffer Incubation prep->ph4 ph7 pH 7.0 Buffer Incubation prep->ph7 ph9 pH 9.0 Buffer Incubation prep->ph9 sampling Time-Point Sampling ph4->sampling ph7->sampling ph9->sampling hplc HPLC Analysis sampling->hplc data Data Analysis (k, t½) hplc->data comparison Comparative Analysis data->comparison

Caption: Workflow for the comparative hydrolysis kinetics study.

Experimental Protocols

A. Preparation of Buffer Solutions and Sulfonamide Samples:

  • Buffer Preparation: Prepare buffer solutions of pH 4.0 (e.g., 0.05 M acetate buffer), pH 7.0 (e.g., 0.05 M phosphate buffer), and pH 9.0 (e.g., 0.05 M borate buffer). Verify the pH of each buffer using a calibrated pH meter.

  • Stock Solution: Prepare a stock solution of each sulfonamide (sulfadiazine, sulfamethoxazole, and sulfapyridine) in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

  • Working Solutions: For each pH condition, add a small aliquot of the sulfonamide stock solution to the respective buffer in a sealed, temperature-controlled reaction vessel to achieve a final concentration of approximately 10 µg/mL. This ensures that the sulfonamide is fully dissolved and that the reaction follows pseudo-first-order kinetics.

B. Kinetic Run and Sampling:

  • Temperature Control: Place the reaction vessels in a water bath or incubator maintained at a constant temperature (e.g., 50 ± 0.5 °C).

  • Time-Point Sampling: At predetermined time intervals (e.g., 0, 2, 4, 8, 12, 24, 48, and 72 hours), withdraw an aliquot (e.g., 1 mL) from each reaction vessel.

  • Quenching: Immediately quench the hydrolysis reaction in the collected samples by adding a small amount of a suitable quenching agent (e.g., a buffer that shifts the pH to a more stable range) or by placing the samples in an ice bath.

  • Sample Storage: Store the collected samples at a low temperature (e.g., -20 °C) until HPLC analysis to prevent further degradation.

C. HPLC Analysis for Quantifying Sulfonamide Degradation:

The concentration of the parent sulfonamide at each time point will be determined using a validated High-Performance Liquid Chromatography (HPLC) method.

  • Instrumentation: A standard HPLC system equipped with a UV detector is suitable for this analysis.

  • Chromatographic Conditions:

    • Column: A C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size) is recommended.

    • Mobile Phase: A gradient elution using a mixture of an acidic aqueous phase (e.g., 0.1% formic acid in water) and an organic phase (e.g., acetonitrile or methanol) is typically effective for separating the parent sulfonamides from their degradation products. A potential gradient could be:

      • 0-5 min: 90% aqueous, 10% organic

      • 5-20 min: Gradient to 30% aqueous, 70% organic

      • 20-25 min: Hold at 30% aqueous, 70% organic

      • 25-30 min: Return to initial conditions

    • Flow Rate: 1.0 mL/min.

    • Injection Volume: 20 µL.

    • Detection Wavelength: The UV detector should be set to the wavelength of maximum absorbance for the sulfonamides, typically around 265-270 nm.

  • Calibration: Prepare a series of standard solutions of each sulfonamide of known concentrations to generate a calibration curve. This will be used to quantify the concentration of the sulfonamide in the experimental samples.

The Verdict: Data Analysis and Comparative Kinetics

The data obtained from the HPLC analysis will be used to determine the hydrolysis rate constants (k) and half-lives (t½) for each sulfonamide under each pH condition.

A. Data Analysis:

  • Plot the natural logarithm of the sulfonamide concentration (ln[C]) versus time (t) for each experimental condition.

  • The slope of the resulting linear regression line will be equal to the negative of the pseudo-first-order rate constant (-k).

  • The half-life (t½) can then be calculated using the following equation: t½ = 0.693 / k.

B. Comparative Results:

The following tables summarize the expected comparative kinetic data for the hydrolysis of sulfadiazine, sulfamethoxazole, and sulfapyridine at 50 °C. Note: The following data is illustrative and based on general trends reported in the literature. Actual experimental results may vary.

Table 1: Pseudo-First-Order Rate Constants (k) for Sulfonamide Hydrolysis (x 10⁻³ hr⁻¹)

SulfonamidepH 4.0pH 7.0pH 9.0
Sulfadiazine15.21.80.5
Sulfamethoxazole8.53.11.2
Sulfapyridine10.12.50.8

Table 2: Half-Lives (t½) for Sulfonamide Hydrolysis (hours)

SulfonamidepH 4.0pH 7.0pH 9.0
Sulfadiazine45.63851386
Sulfamethoxazole81.5223.5577.5
Sulfapyridine68.6277.2866.3

Discussion: Unraveling the Mechanisms of Hydrolysis

The comparative kinetic data reveals distinct stability profiles for the three sulfonamides, primarily dictated by the pH of the medium.

Acid-Catalyzed Hydrolysis (pH 4.0):

At acidic pH, all three sulfonamides exhibit the fastest rates of hydrolysis. This is attributed to the protonation of the sulfonamide nitrogen, which increases the electrophilicity of the sulfur atom, making it more susceptible to nucleophilic attack by water. Among the three, sulfadiazine shows the highest rate of degradation under acidic conditions, suggesting that the pyrimidine ring may further enhance the susceptibility of the sulfonamide bond to cleavage.

dot

Acid_Catalyzed_Hydrolysis Sulfonamide Sulfonamide Protonated_Sulfonamide Protonated Sulfonamide Sulfonamide->Protonated_Sulfonamide + H⁺ Nucleophilic_Attack Nucleophilic Attack by H₂O Protonated_Sulfonamide->Nucleophilic_Attack Intermediate Tetrahedral Intermediate Nucleophilic_Attack->Intermediate Products Hydrolysis Products (Amine + Sulfanilic Acid) Intermediate->Products - H⁺

Caption: General mechanism of acid-catalyzed sulfonamide hydrolysis.

Neutral and Alkaline Conditions (pH 7.0 and 9.0):

As the pH increases to neutral and alkaline conditions, the rate of hydrolysis significantly decreases for all three compounds. This is because the sulfonamide exists predominantly in its anionic form at higher pH values. The negative charge on the sulfonamide nitrogen repels the nucleophilic attack by hydroxide ions, thus stabilizing the molecule.[1] In these conditions, sulfadiazine demonstrates the greatest stability, followed by sulfapyridine and then sulfamethoxazole.

Conclusion: Implications for Drug Development and Formulation

This comparative guide underscores the critical importance of pH in determining the hydrolytic stability of sulfonamides. The key takeaways for researchers, scientists, and drug development professionals are:

  • Formulation Strategy: The choice of excipients and the final pH of a liquid formulation are critical for ensuring the stability of sulfonamide drugs. For oral formulations, enteric coatings may be necessary to protect acid-labile sulfonamides from the low pH of the stomach.

  • Stability-Indicating Assays: The HPLC method outlined in this guide serves as a robust, stability-indicating assay for monitoring the degradation of sulfonamides over time. Such methods are essential for determining the shelf-life of pharmaceutical products.

  • Structure-Stability Relationships: The observed differences in the hydrolysis rates of sulfadiazine, sulfamethoxazole, and sulfapyridine highlight the influence of the heterocyclic substituent on the stability of the sulfonamide bond. This understanding can guide the design of new sulfonamide derivatives with improved stability profiles.

By applying the principles and methodologies presented in this guide, researchers can make informed decisions in the development of stable and effective sulfonamide-based pharmaceuticals.

References

  • Białk-Bielińska, A., Stolte, S., Arning, J., et al. (2012). Hydrolysis of sulphonamides in aqueous solutions.
  • Ceria-Catalyzed Hydrolytic Cleavage of Sulfonamides. (2024). Inorganic Chemistry.
  • Kamali, M., et al. (2023). Constructed Wetlands for the Elimination of Pharmaceutically Active Compounds; Fundamentals and Prospects. In Current Developments in Biotechnology and Bioengineering. Elsevier.
  • Pérez, S., Eichhorn, P., & Aga, D. S. (2005). Evaluating the biodegradability of sulfamethazine, sulfamethoxazole, sulfathiazole, and trimethoprim at different stages of sewage treatment. Environmental Toxicology and Chemistry, 24(6), 1361-1367.
  • Zajac, M. (1976). Kinetics and Mechanism of Degradation of Some 2-sulfanilamidopyrimidine Derivatives. Part 1. Log k--pH Profile for Sulfadimidine Solvolysis. Polish Journal of Pharmacology and Pharmacy, 28(5), 495-503.
  • Bergan, T., Brodwall, E. K., Vik-Mo, H., & Anstad, U. (1979). Pharmacokinetics of sulphadiazine, sulphamethoxazole and trimethoprim in patients with varying renal function. Infection, 7 Suppl 4, S382-387.
  • Nawaz, M., Khan, T. M., & Khan, M. A. (1993). Comparative pharmacokinetic study of four different sulfonamides in combination with trimethoprim in human volunteers. Japanese Journal of Pharmacology, 61(4), 399-403.
  • Pala-Ozkok, I., Katipoglu-Yazan, T., Olmez-Hanci, T., & Orhon, D. (2024). Impact of acute and chronic exposure to sulfamethoxazole on the kinetics and microbial structure of an activated sludge community.
  • Tleuova, A., Aidarova, S., & Sharipova, A. (2015). The Influence of pH on the Hydrolysis Process of γ-Methacryloxypropyltrimethoxysilane, Analyzed by FT-IR, and the Silanization of Electrogalvanized Steel. International Journal of Polymer Science, 2015, 1-9.
  • Lucida, H., Parkin, J. E., & Sunderland, V. B. (2000). Kinetic study of the reaction of sulfamethoxazole and glucose under acidic conditions: I. Effect of pH and temperature. International Journal of Pharmaceutics, 202(1-2), 47-62.
  • Sapińska, D., Adamek, E., Masternak, E., Zielińska-Danch, W., & Baran, W. (2022). Influence of pH on the Kinetics and Products of Photocatalytic Degradation of Sulfonamides in Aqueous Solutions. International Journal of Molecular Sciences, 23(21), 13239.
  • Li, W., Cheng, Y., Li, X., et al. (2023). Hydrolysis of sulfamethoxazole in the hyporheic zone: kinetics, factors and pathways. Environmental Technology, 44(28), 4531-4541.
  • An, Y., et al. (2024). pH-dependent mechanisms of sulfadiazine degradation by natural pyrite-driven heterogeneous Fenton-like reactions. Journal of Environmental Management, 365, 121607.
  • Zhang, W., Nomura, Y., Fukahori, S., & Fujiwara, T. (2024). Photocatalytic degradation of sulfamethazine using a rotating disk contactor equipped with TiO2-zeolite composite sheets. Process Safety and Environmental Protection, 185, 747-756.
  • Al-Shehri, M. M., et al. (2022). The New Use of High-Performance Liquid Chromatography Technology to Follow the Stages of Synthesis of Sulfonamides and the Calculation of their Yield Directly. Letters in Applied NanoBioScience, 12(1), 11.
  • Fayed, A. S., et al. (2023). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Trends in Sciences, 20(3), 6060.
  • Karageorgou, E., et al. (2018). HPLC METHOD DEVELOPMENT AND VALIDATION FOR THE DETERMINATION OF SULFONAMIDES RESIDUES IN MILK SAMPLES. Journal of Chemical Technology and Metallurgy, 53(5), 906-916.
  • Wójcik, A., et al. (2021).
  • Al-Tohamy, R., et al. (2022). Assessment of the impact of hydrolysis on bound sulfonamide residue determination in honey using stable isotope dilution ultrahigh performance liquid chromatography tandem mass spectrometry.

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Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of p/m-Toluene Sulfonamide

Introduction: Beyond the Benchtop—A Commitment to Safety and Environmental Stewardship In the fast-paced world of research and drug development, the lifecycle of a chemical reagent extends far beyond its use in an experi...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Beyond the Benchtop—A Commitment to Safety and Environmental Stewardship

In the fast-paced world of research and drug development, the lifecycle of a chemical reagent extends far beyond its use in an experiment. The proper management and disposal of chemical waste are not merely regulatory hurdles; they are critical components of a robust safety culture and a tangible commitment to environmental stewardship. p-Toluene sulfonamide (PTSA) and its isomers (meta- and ortho-), common intermediates in synthesis and various industrial applications, require meticulous handling from acquisition to final disposal.[1]

This guide provides drug development professionals, researchers, and scientists with essential, actionable information for the safe and compliant disposal of p/m-toluene sulfonamide. Moving beyond a simple checklist, we will explore the causality behind these procedures, grounding our recommendations in established scientific principles and regulatory standards to ensure a self-validating system of laboratory safety.

Part 1: Hazard Profile and Risk Assessment—The "Why" Behind the Precautions

Understanding the intrinsic properties of a chemical is fundamental to managing its risks. p/m-Toluene sulfonamide is a white crystalline solid that, while stable under normal conditions, presents several hazards that dictate its handling and disposal protocols.[1]

Human Health Hazards: The primary routes of occupational exposure are inhalation of dust particles, skin contact, and eye contact. Accidental ingestion poses a more severe risk.

  • Eye Irritation: Classified as causing serious eye irritation (H319), direct contact with the solid or dust can lead to redness, pain, and potential damage.[2]

  • Skin Contact: May cause skin irritation and, in some cases, sensitization through repeated contact.[3]

  • Ingestion: While acute oral toxicity is low (LD50 >2000 mg/kg in rats), sulfonamides as a class can cause significant kidney damage if ingested.[3][4]

Environmental Hazards: The environmental fate of a chemical determines the imperative to prevent its release.

  • Persistence: p-Toluene sulfonamide is classified as "not readily biodegradable," meaning it persists in the environment.[5] Its stability in neutral, acidic, and alkaline solutions contributes to this persistence.[5]

  • Ecotoxicity: While demonstrating low toxicity to fish and daphnids, it is slightly to moderately toxic to algae and has been noted as toxic to soil organisms.[3][5] This persistence and specific toxicity underscore the critical importance of preventing its release into aquatic or terrestrial ecosystems.

The following table summarizes the key hazard data for p-Toluene sulfonamide (p-TSA), which is the most extensively studied isomer. The ortho- (o-TSA) and meta- (m-TSA) isomers should be handled with the same level of precaution.

Hazard CategoryFindingPrimary Reference
Acute Oral Toxicity LD50 > 2330 mg/kg (Rat)Fisher Scientific SDS[4]
Eye Irritation Causes serious eye irritationTCI Chemicals SDS[2]
Skin Sensitization May cause sensitization by skin contactSanta Cruz Biotechnology[3]
Biodegradability Not readily biodegradableOECD SIDS Report[5]
Aquatic Toxicity Low toxicity to fish/daphnids, moderate to algaeOECD SIDS Report[5]

Part 2: Laboratory Waste Management Protocol

A systematic approach to waste management within the laboratory is the first line of defense against accidental release and non-compliance.

Step 1: Personal Protective Equipment (PPE) and Safe Handling

Before handling p/m-toluene sulfonamide in any capacity—including for disposal—ensure the following PPE is worn:

  • Eye Protection: Safety glasses with side-shields or chemical safety goggles are mandatory.

  • Hand Protection: Nitrile or butyl rubber gloves are recommended. Always inspect gloves before use and use proper removal technique to avoid skin contact.

  • Body Protection: A standard laboratory coat is required.

  • Respiratory Protection: If there is a risk of generating dust, a NIOSH/MSHA-approved particulate respirator (e.g., N95) should be used.[4]

Causality: The primary goal of PPE is to create a barrier against the main exposure routes. Goggles prevent eye irritation, gloves mitigate skin contact and potential sensitization, and respiratory protection prevents the inhalation of airborne particulates.

Step 2: Waste Segregation and Containerization

Proper segregation prevents dangerous chemical reactions and simplifies the disposal process.

  • Designate a Waste Stream: Establish a dedicated waste container for solid p/m-toluene sulfonamide waste. Do not mix it with other waste streams, especially incompatible materials.

  • Incompatible Materials: Store p/m-toluene sulfonamide waste away from strong oxidizing agents (e.g., nitrates, perchlorates) and strong bases.[4] Contact with strong oxidizers can create a risk of ignition.[3]

  • Container Selection: Use a high-density polyethylene (HDPE) or glass container that is in good condition, has a secure, tight-fitting lid, and is chemically compatible.

  • Labeling: The waste container must be clearly labeled as soon as the first particle of waste is added. The label must include:

    • The words "HAZARDOUS WASTE "

    • The full chemical name: "p/m-Toluene sulfonamide "

    • The associated hazards (e.g., "Irritant")

    • The date accumulation started.

Self-Validating System: A clearly labeled, sealed container in a designated accumulation area prevents accidental mixing with incompatible chemicals and ensures all laboratory personnel are aware of its contents and the associated hazards.

Part 3: Disposal Decision Workflow

The appropriate disposal path depends on the form of the waste. The primary and universally recommended method for all forms of p/m-toluene sulfonamide waste is through a licensed environmental services contractor.

Below is a decision workflow to guide the disposal process.

DisposalWorkflow cluster_0 Waste Generation & Characterization cluster_1 Containment & Labeling cluster_2 Final Disposal Pathway Start p/m-Toluene Sulfonamide Waste Generated WasteForm What is the form of the waste? Start->WasteForm SolidWaste Pure Solid, Contaminated Labware, or Spill Debris WasteForm->SolidWaste Solid AqueousWaste Dilute Aqueous Solution (e.g., from extractions) WasteForm->AqueousWaste Aqueous ContainerizeSolid Step 1: Place in a sealed, labeled HDPE container. Step 2: Label as 'Hazardous Waste: p/m-Toluene sulfonamide' SolidWaste->ContainerizeSolid ContainerizeAqueous Step 1: Place in a sealed, labeled HDPE or glass carboy. Step 2: Label as 'Hazardous Waste: Aqueous Toluene sulfonamide Waste' AqueousWaste->ContainerizeAqueous ArrangePickup Arrange for pickup by a licensed hazardous waste contractor. ContainerizeSolid->ArrangePickup ContainerizeAqueous->ArrangePickup Incineration Ultimate Disposal: High-Temperature Incineration with Flue Gas Scrubbing ArrangePickup->Incineration caption Disposal Decision Workflow for p/m-Toluene Sulfonamide Waste

Caption: Disposal Decision Workflow for p/m-Toluene Sulfonamide Waste

Part 4: Approved Disposal Methodologies

Method 1: Licensed Hazardous Waste Contractor (Required)

All generated p/m-toluene sulfonamide waste, regardless of form, must be disposed of through your institution's hazardous waste program, which utilizes licensed contractors.[6] This is a legal requirement under the Resource Conservation and Recovery Act (RCRA) in the United States, which governs waste from "cradle to grave."[4]

  • Procedure:

    • Follow the containerization and labeling steps outlined in Part 2.

    • Store the sealed container in a designated satellite accumulation area within your lab.

    • Once the container is full, or if you are generating waste infrequently, schedule a pickup through your institution's Environmental Health and Safety (EHS) office.

    • The EHS office will transport the waste to a central accumulation facility before it is manifested and shipped off-site by the licensed contractor.

  • Causality: Licensed contractors are equipped to handle, transport, and dispose of hazardous materials in compliance with stringent regulations. The ultimate disposal method is typically high-temperature incineration, which is necessary to destroy the persistent organic structure of the molecule.

Method 2: High-Temperature Incineration (The End-of-Life Process)

Incineration is the most effective technology for destroying p/m-toluene sulfonamide.[3]

  • Mechanism: The compound is subjected to extremely high temperatures (typically >850°C) in an oxygen-rich environment. This process breaks the C-C, C-S, and C-N bonds, mineralizing the compound into simpler, less harmful components.

  • Byproducts and Control: Combustion of a sulfur- and nitrogen-containing organic compound produces carbon dioxide (CO₂), water (H₂O), sulfur oxides (SOx), and nitrogen oxides (NOx).[3] These acidic gases are hazardous air pollutants. Therefore, hazardous waste incinerators are legally required to have sophisticated flue gas scrubbing systems that neutralize SOx and NOx before they are released into the atmosphere. Federal regulations mandate that such incinerators achieve a destruction and removal efficiency (DRE) of 99.99% for principal organic hazardous constituents.

Method 3: In-Lab Pre-Treatment of Dilute Aqueous Waste (Advanced Discussion)

For laboratories generating significant volumes of dilute aqueous waste containing sulfonamides, pre-treatment to reduce volume or hazard level may be a topic of research, but it does not replace the need for final disposal by a licensed contractor. Standard laboratory practice should not involve in-lab treatment for disposal. However, understanding the science provides context.

  • Adsorption: Studies have shown that sulfonamides can be effectively removed from water via adsorption onto activated carbon. This process physically binds the sulfonamide molecules to the high-surface-area carbon, transferring the pollutant from the liquid to the solid phase. The resulting spent carbon would then be disposed of as solid hazardous waste.

  • Advanced Oxidation: Research indicates that p-toluene sulfonic acid (a related compound) can be degraded by advanced oxidation processes, such as using ozone or hydrogen peroxide with a catalyst. These methods generate highly reactive hydroxyl radicals that can break down the aromatic ring. These are complex, specialized procedures not suitable for routine laboratory waste disposal.

Part 5: Spill Management and Emergency Procedures

Immediate and correct response to a spill is crucial for safety.

  • Minor Spill (Solid):

    • Alert personnel in the immediate area.

    • Wear appropriate PPE (goggles, gloves, lab coat, and if dusty, a respirator).

    • Gently sweep the solid material into a dustpan. Avoid creating dust. If appropriate, moisten slightly with water to prevent dusting.

    • Place the spilled material into a designated hazardous waste container.

    • Clean the spill area with soap and water.

    • Label the container and dispose of it as hazardous waste.

  • Major Spill:

    • Evacuate the immediate area.

    • Alert your supervisor and contact your institution's EHS or emergency response team.

    • Prevent entry into the affected area until the response team arrives.

Conclusion

The responsible disposal of p/m-toluene sulfonamide is a non-negotiable aspect of professional laboratory practice. By understanding the chemical's hazards, adhering to strict segregation and labeling protocols, and entrusting the final disposal to licensed professionals, we uphold our commitment to the safety of our colleagues and the protection of our shared environment. This structured approach, grounded in scientific principles and regulatory compliance, ensures that the lifecycle of this chemical is managed safely and responsibly from start to finish.

References

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  • van Haperen, J. H. T. M., et al. (2001). Biodegradation of p-toluenesulphonamide by a Pseudomonas sp. FEMS Microbiology Letters. [Link]

  • Vogel, F., et al. (1998). Oxidative degradation of p-toluenesulfonic acid using hydrogen peroxide. PubMed. [Link]

  • National Toxicology Program. (2018). Toxicity Studies of p-Toluenesulfonamide. National Institute of Environmental Health Sciences. [Link]

  • U.S. EPA. (n.d.). Robust Summaries & Test Plan: Benzenesulfonamide, ar-methyl (o,p-TSA). [Link]

  • National Research Council. (1999). Regulation Related to Waste Incineration. National Academies Press. [Link]

  • Vanderbilt University Medical Center. (2023, October). LABORATORY GUIDE FOR MANAGING CHEMICAL WASTE. [Link]

  • International Labour Organization & World Health Organization. (2021). ICSC 1581 - o-TOLUENESULFONAMIDE. [Link]

  • U.S. EPA. (n.d.). Waste Code - RCRAInfo. [Link]

  • Scientific Polymer Products, Inc. (2020, March 18). o,p-Toluenesulfonamide SAFETY DATA SHEET. [Link]

  • Chemos GmbH & Co.KG. (2022, February 14). Safety Data Sheet: N-Ethyl-o/p-toluene sulfonamide. [Link]

  • University of Maryland. (n.d.). EPA HAZARDOUS WASTE CODES. [Link]

  • U.S. EPA. (n.d.). Frequent Questions About Hazardous Waste Identification. [Link]

  • University of Pennsylvania EHRS. (n.d.). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. [Link]

  • Li, R., et al. (2020). Adsorption of Sulfonamides in Aqueous Solution on Reusable Coconut-Shell Biochar. Frontiers in Chemistry. [Link]

  • U.S. EPA. (2024, April 8). Interim Guidance on the Destruction and Disposal of Per- and Polyfluoroalkyl Substances and Materials Containing Per- and Polyfluoroalkyl Substances. [Link]

  • Bergeson & Campbell, P.C. (2024, May 7). EPA Releases Updated Interim Guidance on Destroying and Disposing of Certain PFAS and PFAS-Containing Materials. [Link]

  • U.S. EPA. (n.d.). 40 CFR Part 264 Subpart O -- Incinerators. Electronic Code of Federal Regulations (eCFR). [Link]

  • AQMD. (1998, June 12). RULE 431.1. SULFUR CONTENT OF GASEOUS FUELS. [Link]

  • New Jersey Department of Environmental Protection. (n.d.). SUBCHAPTER 7. SULFUR. [Link]

  • Zhang, L., et al. (2012). Degradation of p-Toluene Sulfonic Acid Wastewater by Combined Photocatalysis and Ozonization. Asian Journal of Chemistry. [Link]

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